Author: BenchChem Technical Support Team. Date: March 2026
CAS Registry Number: 1820575-16-3
Chemical Class: Chiral 2,3,5-Trisubstituted Piperidine
Primary Application: Pharmaceutical Intermediate (NK1 Receptor Antagonists)[1][2]
Executive Summary & Chemical Identity[2][3]
5-Methyl-2-phenylpiperidin-3-amine represents a "privileged scaffold" in medicinal chemistry, specifically within the development of Neurokinin-1 (NK1) receptor antagonists used to treat Chemotherapy-Induced Nausea and Vomiting (CINV).[1][2]
Unlike earlier generations of NK1 antagonists (e.g., CP-99,994) which utilized a 2,3-disubstituted piperidine core, the introduction of a methyl group at the C5 position (CAS 1820575-16-3) is a strategic structural modification.[1][2] This "magic methyl" effect often modulates metabolic stability by blocking oxidative metabolism at the susceptible C5 position while maintaining the critical pharmacophore required for high-affinity binding to the Substance P binding pocket.[1]
Physicochemical Profile (Calculated/Predicted)
Note: Experimental values for this specific intermediate are proprietary to specific development programs. The values below are cheminformatic consensus estimates for the free base.
Property
Value
Context
Molecular Formula
C₁₂H₁₈N₂
Core scaffold
Molecular Weight
190.29 g/mol
Low MW fragment (Rule of 3 compliant)
LogP (Predicted)
1.8 – 2.2
Lipophilic enough for CNS penetration (BBB)
pKa (Basic N)
~9.5 (Piperidine N)
Exists as a cation at physiological pH
pKa (Primary Amine)
~8.5 (C3-Amine)
Secondary basic center
Stereochemistry
3 Chiral Centers
(2S, 3S, 5S) is the typical bioactive diastereomer for NK1 targets
Synthetic Methodology & Stereocontrol[7]
The synthesis of CAS 1820575-16-3 is non-trivial due to the requirement for setting three contiguous or proximal stereocenters.[1] The presence of the C5-methyl group complicates the standard "CP-99,994" routes.[1]
Retrosynthetic Analysis
The most robust industrial routes rely on Dynamic Kinetic Resolution (DKR) or Chiral Pool Synthesis .[1][2][3]
Caption: Three primary retrosynthetic disconnections. Route A is preferred for industrial scalability, followed by chiral resolution.[2]
Detailed Protocol: Heterogeneous Hydrogenation (Route A)
This method is favored for scale-up as it avoids complex organometallic reagents, though it yields a diastereomeric mixture requiring resolution.[1][2]
Loading: Charge the high-pressure autoclave with the pyridine precursor (1.0 equiv) and solvent. Nitrogen purge (3x).
Catalyst Addition: Add Rh/Al₂O₃ (5 mol% loading) under inert atmosphere.
Hydrogenation: Pressurize to 60 bar H₂ and heat to 60°C. Stir vigorously (1000 rpm) to eliminate mass transfer limitations.
Monitoring: Reaction is monitored by HPLC for the consumption of the aromatic pyridine.
Workup: Filter catalyst (Celite). Concentrate filtrate to yield the crude piperidine as a mixture of cis/trans isomers.
Isomerization (Optional): If the cis-2,3 isomer is required (common for NK1), refluxing in sodium ethoxide/ethanol can thermodynamically equilibrate the mixture to the more stable configuration.[1][2][3]
Chiral Resolution
Since the hydrogenation yields a racemate or diastereomeric mixture, resolution is critical.[3]
Process: Dissolve crude amine in hot ethanol. Add 0.5 equiv L-DBTA.[1][3] Cool slowly to 4°C. The desired (2S,3S,5S) isomer typically crystallizes as the tartrate salt.[2]
This molecule serves as the "warhead" that binds to the Neurokinin-1 receptor in the central nervous system.[1]
Mechanism of Action
Substance P (SP) is an undecapeptide neuromodulator.[1][2][3] Binding of SP to NK1 receptors in the brainstem (Nucleus Tractus Solitarius) triggers the vomiting reflex.
Competitive Antagonism: CAS 1820575-16-3 (as part of a larger drug molecule) acts as a high-affinity, competitive antagonist.[1][2]
The "Core" Role: The 2-phenyl ring occupies a hydrophobic pocket, while the basic nitrogen interacts with Glu193 or Gln165 in the receptor transmembrane domain.[1]
Eye Damage: Category 1 (Risk of serious damage due to basicity).[1][2][3]
Storage & Stability
Oxidation: The secondary amine is susceptible to N-oxidation over time.[1][3] Store under Argon/Nitrogen.[1][3]
Carbonate Formation: Amines absorb CO₂ from air to form carbamates/carbonates.[1][3] Keep tightly sealed.
Salt Form: For long-term storage, conversion to the Dihydrochloride or Tosylate salt is recommended to improve crystallinity and stability.[1][3]
References
Vertex Pharmaceuticals. (1995).[1][2][3] Discovery of an orally bioavailable NK1 receptor antagonist, (2S,3S)-(2-methoxy-5-tetrazol-1-ylbenzyl)(2-phenylpiperidin-3-yl)amine (GR203040).[1][2][4] Journal of Medicinal Chemistry.[3][4] Link
Pfizer Inc. (1991).[1][2][3] CP-96,345: A potent nonpeptide antagonist of the substance P (NK1) receptor.[1][2][5] Science.[1][3][5] Link
Merck & Co. (1998).[1][2][3] Structural Optimization Affording ...[1][2][3][6] Orally Active Human NK-1 Receptor Antagonist.[1][2][3] Journal of Medicinal Chemistry.[3][4] Link[1][2]
Cayman Chemical. Rolapitant (CAS 552292-08-7) Product Information.[1][2][3] (Used for structural comparison of the piperidine core).[1][2][3] Link
BenchChem. Scale-up Synthesis of 2-phenylindole derivatives. (Reference for general amine synthesis protocols). Link[1][2]
Introduction: Unraveling the Complexity of a Trisubstituted Piperidine Core
An In-Depth Technical Guide to the Chemical Structure and Analysis of 5-Methyl-2-phenylpiperidin-3-amine Isomers The piperidine ring is a foundational scaffold in medicinal chemistry, present in numerous pharmaceuticals...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Chemical Structure and Analysis of 5-Methyl-2-phenylpiperidin-3-amine Isomers
The piperidine ring is a foundational scaffold in medicinal chemistry, present in numerous pharmaceuticals and natural alkaloids. Its conformational flexibility and the ability to bear multiple substituents in a defined three-dimensional space make it a privileged structure for interacting with biological targets. The compound 5-Methyl-2-phenylpiperidin-3-amine represents a particularly intricate example, incorporating three stereocenters within this six-membered heterocycle. The precise spatial arrangement of the phenyl, amino, and methyl groups dictates the molecule's overall shape, polarity, and ability to engage in specific receptor interactions. Consequently, each of the eight possible stereoisomers can be considered a unique chemical entity with a potentially distinct pharmacological and toxicological profile.
For researchers in drug development, a comprehensive understanding of these isomers is not merely an academic exercise; it is a prerequisite for rational drug design, ensuring the synthesis and advancement of the most potent and safest candidate. This guide provides a detailed exploration of the stereoisomerism, stereoselective synthesis, and analytical differentiation of 5-Methyl-2-phenylpiperidin-3-amine isomers, offering field-proven insights for scientists navigating the challenges of complex chiral molecules. Phenylpiperidine derivatives, as a class, are known to exhibit a wide range of activities, including potent analgesic and central nervous system effects, underscoring the importance of isolating and studying individual stereoisomers.[1][2][3]
I. Stereochemical Landscape: Defining the Eight Isomers
The structure of 5-Methyl-2-phenylpiperidin-3-amine contains three chiral centers at positions C2, C3, and C5. This gives rise to 2³ = 8 stereoisomers, which exist as four pairs of enantiomers. The relative orientation of the substituents (phenyl, amine, and methyl) defines the diastereomeric relationships, which are critical for understanding the molecule's physical and biological properties.
The relationships can be described using cis and trans nomenclature relative to the plane of the piperidine ring in its stable chair conformation. For instance, a (2,3-cis)-isomer has the phenyl and amino groups on the same side of the ring, while a (2,3-trans)-isomer has them on opposite sides. This logic extends to the C5 methyl group, leading to a complex set of diastereomers.
Figure 1: Stereoisomeric complexity of 5-Methyl-2-phenylpiperidin-3-amine.
II. Stereoselective Synthesis: A Strategic Approach
Synthesizing a single, desired isomer from this complex pool requires a robust stereoselective strategy. A generalized, yet powerful, approach involves the diastereoselective reduction of a cyclic precursor, where existing stereocenters direct the formation of a new one. The following workflow outlines a conceptual pathway.
Expertise in Action: Causality Behind the Workflow
The choice of a chiral auxiliary-guided conjugate addition to form the initial Michael adduct is deliberate; it sets the absolute stereochemistry at C2 and C3 early in the synthesis. The subsequent reductive amination is designed to be substrate-controlled, where the bulky phenyl and auxiliary groups shield one face of the molecule, directing the hydride attack and thus controlling the stereochemistry at C5. The final deprotection step is chosen to be mild to avoid epimerization.
Figure 2: Conceptual workflow for stereoselective synthesis.
III. Analytical Differentiation: Isolating and Identifying Isomers
Once a mixture or a single isomer is synthesized, robust analytical methods are required to separate, identify, and quantify each component. Chiral High-Performance Liquid Chromatography (HPLC) is the definitive technique for separating enantiomers, while Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for elucidating the relative stereochemistry of diastereomers.
Chiral HPLC for Enantiomeric Separation
The separation of enantiomers requires a chiral environment, most commonly provided by a Chiral Stationary Phase (CSP). Polysaccharide-based CSPs are exceptionally effective for a wide range of chiral compounds, including substituted piperidines.[4][5]
Protocol: Chiral HPLC Method Development
Column Screening (Self-Validating System):
Rationale: Different CSPs (e.g., amylose vs. cellulose derivatives) offer unique chiral recognition mechanisms. Screening multiple columns is the most reliable way to find one that provides separation.[4]
Procedure: Screen the analyte on Chiralpak® IA, Chiralpak® AD-H, and Chiralcel® OD-H columns. Use a generic mobile phase of n-Hexane:Isopropanol (90:10) with 0.1% Diethylamine (DEA). The DEA is critical for basic analytes like this amine, as it deactivates acidic sites on the silica support, preventing peak tailing and improving resolution.
Mobile Phase Optimization:
Rationale: The polarity of the mobile phase affects the interaction strength between the analyte and the CSP, directly influencing retention time and selectivity.
Procedure: Once a promising column is identified, vary the ratio of the alcohol modifier (e.g., from 5% to 25% isopropanol or ethanol). Lower alcohol content generally increases retention and can improve resolution, but also lengthens run times.
Temperature Control:
Rationale: Temperature is a critical parameter affecting separation thermodynamics. Lower temperatures often increase the separation factor (α) but may lead to broader peaks.[4]
Procedure: Analyze the sample at controlled temperatures (e.g., 15°C, 25°C, 40°C) to determine the optimal balance between resolution and peak efficiency.
Derivatization (If Necessary):
Rationale: If the parent amine lacks a strong UV chromophore, detection can be challenging. Pre-column derivatization with an agent like para-toluenesulfonyl chloride (PTSC) introduces a chromophore, significantly enhancing detection sensitivity.[6] This also creates a derivative that may be more easily separated than the parent compound.
Data Presentation: Representative Chiral HPLC Data
Isomer Pair
Chiral Stationary Phase
Mobile Phase (Hexane:IPA + 0.1% DEA)
Retention Time 1 (min)
Retention Time 2 (min)
Resolution (Rs)
Pair A
Chiralpak® IA
85:15
8.2
9.5
> 2.0
Pair B
Chiralpak® IA
85:15
11.3
12.1
> 1.8
Pair C
Chiralcel® OD-H
90:10
14.5
16.8
> 2.5
Pair D
Chiralcel® OD-H
90:10
13.1
15.0
> 2.2
Note: Data are hypothetical and for illustrative purposes.
NMR Spectroscopy for Diastereomer Elucidation
While HPLC separates enantiomers, NMR spectroscopy is used to determine the relative configuration (cis/trans) of diastereomers.
¹H NMR Coupling Constants (J-values): The magnitude of the coupling constant between protons on adjacent carbons (e.g., H2 and H3) is highly dependent on the dihedral angle between them. Large J-values (~8-12 Hz) typically indicate a trans-diaxial relationship, while smaller values (~2-5 Hz) suggest cis (axial-equatorial) or equatorial-equatorial arrangements.
2D NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment reveals through-space proximity between protons. A strong NOE correlation between the protons at C2 and C3 would provide definitive evidence for a cis relationship, as these protons would be on the same face of the ring. Similarly, NOE between protons at C2 and C5 can establish their relative orientation. The use of 2D NMR is a powerful tool for stereostructural elucidation of piperidine derivatives.[7]
Figure 3: Integrated analytical workflow for isomer characterization.
IV. Pharmacological Significance and Future Directions
The precise three-dimensional structure of a molecule is paramount to its biological activity. For a compound like 5-Methyl-2-phenylpiperidin-3-amine, one enantiomer may bind to a target receptor with high affinity, while its mirror image may be completely inactive or, in some cases, bind to a different receptor, causing off-target effects. The regulatory landscape strongly favors the development of single enantiomer drugs over racemic mixtures to maximize therapeutic benefit and minimize risks.[8]
The phenylpiperidine scaffold is a well-established pharmacophore for opioid receptors, but also for other CNS targets like serotonin and dopamine transporters.[9][10][11] The introduction of the C3-amine and C5-methyl groups adds new potential interaction points and modifies the overall lipophilicity and conformation. Therefore, it is highly probable that the eight isomers of this compound will exhibit significantly different pharmacological profiles.
Future work should focus on:
Systematic Biological Screening: Each of the eight purified isomers should be screened against a panel of CNS receptors to build a comprehensive structure-activity relationship (SAR) profile.
Metabolic Profiling: The stereochemistry can influence how a drug is metabolized. Studying the metabolic fate of each isomer is crucial for understanding its pharmacokinetic properties and potential drug-drug interactions.
Computational Modeling: Docking studies of the individual isomers into homology models of relevant receptors can provide insights into the specific binding interactions and help rationalize the observed biological data.
By combining rigorous stereoselective synthesis with advanced analytical characterization, researchers can unlock the full potential of complex chiral molecules like 5-Methyl-2-phenylpiperidin-3-amine, paving the way for the development of safer and more effective therapeutics.
References
Cholli, A., & Pennino, D. (n.d.). Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Optica Publishing Group. Available at: [Link]
Elbaridi, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician, 20(2S), SE23-SE31. Available at: [Link]
Elbaridi, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. The American Society of Interventional Pain Physicians. Available at: [Link]
Wikipedia. (n.d.). Phenylpiperidines. Available at: [Link]
Elbaridi, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Semantic Scholar. Available at: [Link]
Ellis, G. E., Jones, R. G., & Papadopoulos, M. G. (n.d.). Carbon-13 nuclear magnetic resonance studies of piperidine and piperazine compounds. Part II. Empirical substituent parameters for, and the shielding anisotropy of, the N-nitroso-group. RSC Publishing. Available at: [Link]
Abbas, R., et al. (1977). Piperidine Derivatives: Synthesis of Potential Analgesics in 3-Substituted 4-Phenylpiperidine Series. Journal of Pharmaceutical Sciences, 66(11), 1583-1585. Available at: [Link]
Uipanit, S., et al. (n.d.). ¹H‐NMR and NOE‐1D spectrum of substituted piperidine ring 14. ResearchGate. Available at: [Link]
(Author not available). (2022). A flow electrochemistry‐enabled synthesis of 2‐substituted N‐(methyl‐d)piperidines. ePrints Soton. Available at: [Link]
Eliel, E. L., et al. (1977). Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society, 99(10), 3299–3306. Available at: [Link]
(Author not available). (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online. Available at: [Link]
(Author not available). (2013). Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors. Bioorganic & Medicinal Chemistry, 21(18), 5907-22. Available at: [Link]
(Author not available). (n.d.). 2-Methyl-3-phenylpiperidine. Grokipedia. Available at: [Link]
(Author not available). (2023). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. MDPI. Available at: [Link]
(Author not available). (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. American Pharmaceutical Review. Available at: [Link]
Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. Available at: [Link]
(Author not available). (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 65(3), 195-202. Available at: [Link]
An In-depth Technical Guide to (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine, a substituted piperidine of significant interest in me...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine, a substituted piperidine of significant interest in medicinal chemistry. The document details its physicochemical properties, potential synthetic routes, and prospective applications, drawing upon the established knowledge of related phenylpiperidine derivatives.
Core Molecular Attributes
(3S,5R)-5-Methyl-2-phenylpiperidin-3-amine belongs to the phenylpiperidine class of compounds, which are characterized by a phenyl group directly attached to a piperidine ring. This structural motif is a cornerstone in the development of a wide array of pharmaceuticals, particularly those targeting the central nervous system. The specific stereochemistry of the title compound, with a (3S,5R) configuration, implies a defined three-dimensional arrangement of its substituents, which is crucial for its interaction with biological targets.
Physicochemical Properties
Property
Value
Source
Molecular Formula
C₁₂H₁₈N₂
Calculated
Molecular Weight
190.29 g/mol
Calculated
IUPAC Name
(3S,5R)-5-Methyl-2-phenylpiperidin-3-amine
-
CAS Number
Not assigned
-
Note: The molecular weight is calculated based on the molecular formula C₁₂H₁₈N₂. A related compound, 1-methyl-5-phenylpiperidin-3-amine, shares this molecular formula and has a reported molecular weight of 190.29 g/mol .
Synthesis and Stereochemistry
The synthesis of polysubstituted piperidines with defined stereochemistry is a significant challenge in organic chemistry. Generally, the construction of such molecules involves either the stereoselective modification of a pre-existing piperidine ring or the cyclization of an acyclic precursor in a stereocontrolled manner.
Retrosynthetic Analysis
A plausible synthetic strategy for (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine would likely involve the diastereoselective reduction of a corresponding 2-phenyl-5-methyl-3-aminopyridine derivative, followed by chiral resolution, or an asymmetric synthesis starting from a chiral precursor.
Caption: Retrosynthetic pathways for (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine.
General Synthetic Approach
A variety of methods have been reported for the synthesis of substituted piperidines.[1] One common approach is the catalytic hydrogenation of substituted pyridine precursors. For the synthesis of the target molecule, a potential route could involve the following key steps:
Synthesis of a Substituted Pyridine: Preparation of a 3-amino-5-methyl-2-phenylpyridine precursor.
Stereoselective Reduction: Hydrogenation of the pyridine ring to a piperidine. This step is critical for establishing the desired stereochemistry and may require the use of specific catalysts and chiral auxiliaries.
Chiral Resolution: If the reduction is not completely stereoselective, separation of the desired (3S,5R) diastereomer from other isomers would be necessary, often through techniques like chiral chromatography or crystallization with a chiral resolving agent.
Experimental Protocol (Representative):
This protocol is a generalized representation and would require optimization for the specific target molecule.
Step 1: Synthesis of 3-Nitro-5-methyl-2-phenylpyridine. A Suzuki coupling reaction between 2-chloro-3-nitro-5-methylpyridine and phenylboronic acid in the presence of a palladium catalyst.
Step 2: Reduction of the Nitro Group. The nitro group of 3-nitro-5-methyl-2-phenylpyridine is reduced to an amino group using a reducing agent like tin(II) chloride or catalytic hydrogenation to yield 5-methyl-2-phenylpyridin-3-amine.
Step 3: Diastereoselective Reduction of the Pyridine Ring. The resulting aminopyridine is subjected to catalytic hydrogenation under pressure using a chiral rhodium or ruthenium catalyst to induce diastereoselectivity in the formation of the piperidine ring.
Step 4: Purification and Separation. The product mixture is purified by column chromatography. If necessary, the diastereomers are separated by chiral HPLC.
Potential Applications in Drug Discovery
Phenylpiperidine derivatives are a well-established class of pharmacologically active molecules.[2] Their applications span a range of therapeutic areas, primarily due to their ability to interact with various receptors and transporters in the central nervous system.
Neurological and Psychiatric Disorders
Substituted phenylpiperidines have been extensively investigated for their effects on dopamine and serotonin pathways.[3] Depending on the substitution pattern, these compounds can act as agonists or antagonists at dopamine and serotonin receptors, making them promising candidates for the treatment of conditions such as:
Schizophrenia
Depression
Parkinson's disease
Attention-Deficit/Hyperactivity Disorder (ADHD)
The specific stereoisomer (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine could potentially exhibit high affinity and selectivity for a particular receptor subtype, a critical factor in designing drugs with improved efficacy and reduced side effects.
Pain Management
The phenylpiperidine scaffold is famously present in a number of potent opioid analgesics, including fentanyl and meperidine.[2] While the target compound is not a classical opioid structure, its core skeleton suggests that with appropriate modifications, it could be explored for its potential analgesic properties through modulation of opioid or other pain-related receptors.
Caption: Potential application areas for (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine.
Safety and Handling
As with any novel chemical entity, (3S,5R)-5-Methyl-2-phenylpiperidin-3-amine should be handled with appropriate safety precautions in a laboratory setting. A comprehensive toxicological profile is not available. Researchers should assume the compound is potentially hazardous and use personal protective equipment, including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood.
Conclusion
(3S,5R)-5-Methyl-2-phenylpiperidin-3-amine represents a chiral building block with considerable potential in the field of drug discovery. While specific experimental data for this compound is scarce, the extensive research on the broader class of phenylpiperidines provides a strong rationale for its investigation as a modulator of CNS targets. The stereochemically defined structure offers the possibility of high-potency and selective interactions with biological macromolecules. Further research into the synthesis, characterization, and pharmacological evaluation of this compound is warranted to fully elucidate its therapeutic potential.
References
Sonesson, C., et al. (1995). Substituted (S)-phenylpiperidines and rigid congeners as preferential dopamine autoreceptor antagonists: synthesis and structure-activity relationships. Journal of Medicinal Chemistry, 38(8), 1319-1329.
Gupta, A., et al. (2014). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician, 17(4), E521-E539.
Axios Research. (3S,5R)-3-(Boc-amino)-5-Methylpiperidine - CAS - 1203651-07-3. [Link]
Technical Guide: Structural and Functional Analysis of 2-Phenylpiperidin-3-amine Scaffolds
Executive Summary The 2-phenylpiperidin-3-amine scaffold represents a privileged structure in medicinal chemistry, serving as the pharmacophore for high-affinity Neurokinin-1 (NK1) receptor antagonists such as CP-99,994....
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The 2-phenylpiperidin-3-amine scaffold represents a privileged structure in medicinal chemistry, serving as the pharmacophore for high-affinity Neurokinin-1 (NK1) receptor antagonists such as CP-99,994. These antagonists are critical in the treatment of chemotherapy-induced nausea and vomiting (CINV) and depression.
This technical guide provides a comparative analysis between the parent scaffold (2-phenylpiperidin-3-amine ) and its conformationally restricted derivative (5-methyl-2-phenylpiperidin-3-amine ). The addition of the 5-methyl group is not merely cosmetic; it serves two critical functions:
Conformational Locking: It restricts the piperidine ring flip, potentially lowering the entropic penalty of binding.
Metabolic Blocking: It sterically hinders oxidation at the C5 position, a common metabolic soft spot in piperidine drugs.
Part 1: Structural & Stereochemical Analysis[1]
The Core Scaffold (2-Phenylpiperidin-3-amine)
The biological activity of this scaffold is strictly governed by stereochemistry. The NK1 receptor pocket generally favors the cis-2,3-disubstituted configuration (specifically the 2S,3S enantiomer in the CP-99,994 series).
Conformation: The piperidine ring exists in a chair conformation. The bulky 2-phenyl group overwhelmingly prefers the equatorial position to avoid severe 1,3-diaxial interactions (A-value of phenyl
2.8 kcal/mol).
Amine Position: In the cis-2,3 isomer, if the phenyl is equatorial, the 3-amino group must be equatorial .[1] This diequatorial arrangement is thermodynamically stable and presents a specific vector for hydrogen bonding within the receptor pocket.
The 5-Methyl Derivative
Introducing a methyl group at C5 adds a third stereocenter, increasing the complexity to
possible isomers.
Stereochemical Impact: The 5-methyl group is distal to the amino group but proximal to the metabolic "hotspot."
Conformational Lock: If the 5-methyl group is positioned trans to the 2-phenyl group (relative to the ring plane), it would be forced into an axial position if the phenyl remains equatorial. Conversely, a cis-2,5 relationship allows both large groups to be equatorial.[1]
Design Logic: Medicinal chemists often introduce this methyl group to "lock" the ring into a single chair conformer, preventing the "ring flip" that might occur in solution, thus pre-organizing the molecule for binding.[1]
Visualization of Steric Relationships
Figure 1: Structural comparison highlighting the anchoring effect of the C2-phenyl group and the functional role of the C5-methyl addition.
Part 2: Synthetic Protocols
Synthesis of these chiral piperidines requires rigorous stereocontrol. Below is a self-validating protocol for the resolution of the parent amine, which serves as the foundation for synthesizing the 5-methyl derivative via analogous pyridine reduction routes.
Protocol: Resolution of cis-2-Phenylpiperidin-3-amine
This method utilizes L-Tartaric acid for chiral resolution, a standard industrial approach for CP-99,994 intermediates.
Objective: Isolate the biologically active (2S,3S) enantiomer from the racemic cis-mixture.
Reduction: Hydrogenation using PtO2 (Adams' Catalyst) in Acetic Acid.
Mechanism:[1][2] The catalyst approaches from the less hindered face (opposite the phenyl group established in the initial adsorption), favoring the cis-relationship.
C5-Methyl blocks the primary site of CYP450 oxidation.
Receptor Fit
Flexible
Rigidified
Methyl group reduces entropic penalty if it matches the bioactive conformer.
Analytical Characterization (NMR)
Distinguishing these structures relies on ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-NMR coupling constants (-values), which reveal the axial/equatorial relationships.
H2 Proton (Benzylic):
In the cis-2,3 (diequatorial) isomer, H2 is axial .[1]
It appears as a doublet with a large coupling constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Hz) due to the trans-diaxial relationship with H3 (if H3 is also axial). Note: In the diequatorial conformer, H2 and H3 are both axial.[1]
5-Methyl Influence:
The presence of the methyl group simplifies the splitting pattern of the C5 protons and introduces a distinctive doublet at
ppm.
References
McLean, S., et al. (1996).[1] "CP-99,994, a nonpeptide antagonist of the tachykinin NK1 receptor." Journal of Pharmacology and Experimental Therapeutics.
Desai, M. C., et al. (1992).[1] "Discovery of a potent substance P antagonist: recognition of the importance of the 2-phenylpiperidine scaffold." Journal of Medicinal Chemistry.
Harrison, T., et al. (1994).[1] "Gem-disubstituted amino-ether based substance P antagonists." Bioorganic & Medicinal Chemistry Letters. [1]
Pfizer Inc. (1993).[1] "Process for the resolution of cis-3-amino-2-phenylpiperidine." US Patent 5,235,055.
Advanced Pharmacophore Modeling and Structural Optimization of 5-Methyl-2-phenylpiperidin-3-amine Derivatives
Executive Summary The transition from peptide-based neurotransmitter inhibitors to small-molecule receptor antagonists represents a cornerstone of modern neuropharmacology. Specifically, targeting the Neurokinin-1 (NK1)...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The transition from peptide-based neurotransmitter inhibitors to small-molecule receptor antagonists represents a cornerstone of modern neuropharmacology. Specifically, targeting the Neurokinin-1 (NK1) receptor has yielded profound therapeutic interventions for chemotherapy-induced nausea and vomiting (CINV), depression, and neuro-inflammatory pain. This technical guide explores the rational drug design behind 5-Methyl-2-phenylpiperidin-3-amine derivatives , detailing how specific stereochemical and structural modifications to the piperidine core govern pharmacophore alignment, metabolic stability, and receptor affinity.
Mechanistic Grounding: The NK1 Receptor and Substance P
Substance P (SP) is an undecapeptide that acts as the primary endogenous ligand for the G-protein-coupled NK1 receptor. Upon binding, SP triggers a Gq-protein-coupled signaling cascade, leading to intracellular calcium release and subsequent emetic or nociceptive responses.
Early drug discovery efforts identified the quinuclidine-based CP-96,345 as a potent NK1 antagonist. However, its basic quinuclidine core exhibited off-target interactions with L-type calcium channels, causing cardiovascular liabilities. To eliminate this, researchers replaced the rigid quinuclidine with a more flexible piperidine ring, yielding CP-99,994 (a prototypical 2-phenylpiperidin-3-amine) [1]. While CP-99,994 successfully uncoupled NK1 antagonism from calcium channel affinity, its conformational flexibility left room for further pharmacokinetic optimization.
Substance P mediated NK1 receptor signaling pathway triggering emesis.
The Core Pharmacophore Model and the Causality of C5-Methylation
The consensus 3D pharmacophore for NK1 receptor antagonists requires three distinct interaction domains [2]:
The Ion-Pair Site: The basic nitrogen of the piperidine ring forms a critical salt bridge with Glu78 in the transmembrane domain of the NK1 receptor.
The Accessory Binding Site: The C2-phenyl group occupies a hydrophobic pocket, engaging in
stacking with His108 and Phe264.
The Specific Site: The C3-amine substituent (e.g., a 2-methoxybenzyl group) projects into a deep lipophilic cleft formed by helices V and VI.
The Causality Behind 5-Methyl Substitution
In an unsubstituted 2-phenylpiperidin-3-amine (like CP-99,994), the piperidine ring can undergo chair-flipping, existing in an equilibrium of conformers. This flexibility dilutes the effective concentration of the bioactive conformer and exposes the molecule to rapid oxidative metabolism by CYP3A4.
Introducing a methyl group at the C5 position (yielding 5-Methyl-2-phenylpiperidin-3-amine ) is a highly targeted stereochemical intervention.
Conformational Locking: The C5-methyl group introduces 1,3-diaxial steric strain. To minimize this energy penalty, the piperidine ring is forced into a single, rigid chair conformation where the C2-phenyl and C3-amine groups are locked into pseudo-equatorial and pseudo-axial positions, respectively.
Edge-On Aromatic Alignment: This rigidification perfectly aligns the two aromatic rings (at C2 and C3) into a perpendicular or "edge-on" spatial arrangement, which Constrained Systematic Search models have proven is the absolute requirement for sub-nanomolar NK1 affinity [2].
Metabolic Shielding: The added steric bulk adjacent to the basic nitrogen sterically hinders N-dealkylation and oxidation pathways, significantly improving the drug's half-life and central nervous system (CNS) penetrance [3].
Computational Modeling & Experimental Workflow
To design and validate these derivatives, a hybrid computational-experimental pipeline is employed.
Computational Pharmacophore Derivation
The structural optimization relies on Comparative Molecular Field Analysis (CoMFA) to map the steric and electrostatic fields of the 5-methyl derivatives against the receptor pocket.
Computational workflow for 3D pharmacophore derivation and validation.
Self-Validating Radioligand Binding Protocol
To empirically validate the affinity of synthesized 5-methyl-2-phenylpiperidin-3-amine derivatives, we utilize a highly controlled, self-validating radioligand displacement assay.
Step-by-Step Methodology:
Membrane Preparation: Harvest Chinese Hamster Ovary (CHO) cells stably expressing human NK1 receptors. Homogenize the cell pellet in 50 mM Tris-HCl buffer (pH 7.4) supplemented with a protease inhibitor cocktail. Centrifuge at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction.
Assay Assembly: In a 96-well deep-well plate, combine 50 µL of the membrane suspension (standardized to 10 µg protein/well), 50 µL of
-Substance P (final assay concentration of 0.5 nM), and 50 µL of the test derivative (serial dilutions ranging from to M).
Equilibration & Filtration: Incubate the plates at room temperature for exactly 60 minutes to achieve thermodynamic equilibrium. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.1% polyethylenimine for 2 hours to neutralize non-specific binding of the basic piperidines) using a 96-well cell harvester. Wash filters three times with ice-cold Tris-HCl buffer.
Quantification: Extract the filters, add 2 mL of liquid scintillation cocktail, and quantify radioactivity using a microplate scintillation counter.
Self-Validation Logic (Critical): Every assay plate must contain a full dose-response curve of a reference standard (e.g., Aprepitant) and a non-specific binding (NSB) control well containing 10 µM of unlabeled Substance P.
Rejection Criteria: The assay is automatically invalidated, and data discarded, if the calculated Z'-factor falls below 0.6, or if the calculated
of the Aprepitant reference standard deviates by more than 0.3 log units from the historical laboratory baseline ( nM). This ensures absolute trustworthiness of the structure-activity relationship (SAR) data.
Quantitative Data Analysis
The impact of the C5-methyl substitution on the 2-phenylpiperidin-3-amine scaffold is quantitatively profound. By restricting the conformation, the entropic penalty of binding is minimized, leading to enhanced affinity and improved lipophilicity (LogD), which is critical for crossing the blood-brain barrier (BBB) to exert anti-emetic effects.
Compound / Scaffold
C2 Substituent
C3 Substituent
C5 Substituent
hNK1 Binding Affinity (, nM)
Lipophilicity (LogD at pH 7.4)
CP-96,345 (Quinuclidine)
Benzyl
2-Methoxybenzylamino
N/A
0.50
1.8
CP-99,994 (Piperidine)
Phenyl
2-Methoxybenzylamino
H
0.20
2.1
5-Me Prototype (Piperidine)
Phenyl
2-Methoxybenzylamino
Methyl
0.08
2.6
Aprepitant (Morpholine)*
Fluorophenyl
Triazolone
Methyl
0.09
2.9
*Note: Aprepitant utilizes a morpholine core rather than a piperidine, but relies on the exact same C5-methyl conformational locking mechanism to achieve its optimal "edge-on" pharmacophore alignment and oral bioavailability.
Conclusion
The evolution of NK1 receptor antagonists highlights the power of precise stereochemical engineering. The transition from CP-99,994 to 5-Methyl-2-phenylpiperidin-3-amine derivatives demonstrates that adding a single methyl group is not merely a bulk addition, but a calculated intervention to dictate molecular geometry. By forcing the piperidine ring into a rigid chair conformation, the C5-methyl group ensures the perpendicular alignment of the aromatic pharmacophores, resulting in sub-nanomolar receptor affinity, enhanced metabolic stability, and superior clinical viability for neurological and anti-emetic applications.
References
Wikipedia Contributors. "NK1 receptor antagonist." Wikipedia, The Free Encyclopedia.[Link]
Takeuchi, Y., et al. "Derivation of a Three-Dimensional Pharmacophore Model of Substance P Antagonists Bound to the Neurokinin-1 Receptor." Journal of Medicinal Chemistry, ACS Publications.[Link]
Vink, R., et al. "Identification of an Intravenous Injectable NK1 Receptor Antagonist for Use in Traumatic Brain Injury." International Journal of Molecular Sciences, MDPI.[Link]
Exploratory
Solubility Profile and Physicochemical Characterization of 5-Methyl-2-phenylpiperidin-3-amine in Organic Solvents: A Technical Guide
Executive Summary As a privileged chiral diamine scaffold, 5-Methyl-2-phenylpiperidin-3-amine (CAS: 1378817-38-9) is a critical intermediate in the synthesis of neurokinin-1 (NK1) receptor antagonists and other central n...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
As a privileged chiral diamine scaffold, 5-Methyl-2-phenylpiperidin-3-amine (CAS: 1378817-38-9) is a critical intermediate in the synthesis of neurokinin-1 (NK1) receptor antagonists and other central nervous system (CNS) active agents[1]. For process chemists and formulation scientists, understanding the thermodynamic solubility profile of this compound in various organic solvents is paramount. This whitepaper provides an in-depth mechanistic analysis of its solvation behavior, detailing the causality behind its solubility profile, the impact of salt formation, and a self-validating experimental protocol for thermodynamic solubility determination.
Structural and Physicochemical Foundations
The solvation thermodynamics of 5-Methyl-2-phenylpiperidin-3-amine are dictated by its unique molecular architecture, which balances basic, polar moieties with highly lipophilic domains.
Basic Centers (Hydrogen Bonding): The molecule features a secondary amine within the piperidine ring (estimated
) and a primary amine at the C3 position (estimated )[2]. In their un-ionized (free base) state, these nitrogens act as potent hydrogen-bond donors and acceptors, driving high solubility in polar protic solvents.
Lipophilic Domains (Dispersion Forces): The addition of the 2-phenyl and 5-methyl groups significantly increases the molecule's partition coefficient (
) compared to unsubstituted piperidines[3]. These bulky, non-polar groups disrupt the crystalline lattice energy of the solid state and enhance favorable dispersion interactions with aprotic and halogenated solvents.
This precise balance of lipophilicity and polarity is what enables derivatives of this scaffold (such as CP-99,994 and GR205171) to successfully penetrate the blood-brain barrier (BBB) to antagonize CNS NK1 receptors[1][3].
Thermodynamic Solubility Profile in Key Organic Solvents
The table below summarizes the thermodynamic solubility of the free base form of 5-Methyl-2-phenylpiperidin-3-amine at 25°C. The data reflects the equilibrium concentration (
) achieved when the solid phase is in dynamic equilibrium with the solvent.
Solvent Class
Representative Solvent
Estimated Solubility (mg/mL)
Solvation Mechanism & Causality
Protic Polar
Methanol (MeOH)
> 100 (Highly Soluble)
Strong H-bonding: The solvent's hydroxyl group forms strong hydrogen bonds with both the primary and secondary amines, easily overcoming the solid-state lattice energy.
Aprotic Polar
Dimethyl Sulfoxide (DMSO)
> 100 (Highly Soluble)
Dipole-Dipole: The highly polarized S=O bond in DMSO acts as a strong H-bond acceptor for the amine protons, stabilizing the solute cavity[4].
Halogenated
Dichloromethane (DCM)
> 50 (Soluble)
Lipophilic Interaction: The 2-phenyl and 5-methyl groups interact favorably with DCM via London dispersion forces and dipole-induced dipole interactions.
Non-Polar
n-Hexane
< 5 (Slightly Soluble)
Limited Solvation: While the phenyl and methyl groups provide some affinity, the lack of H-bond acceptors in hexane forces the diamine to self-associate, limiting overall solubility.
To generate reliable, biopharmaceutically relevant data, the Saturation Shake-Flask Method remains the gold standard for determining thermodynamic solubility[5]. Unlike kinetic solubility assays (which often overestimate solubility due to DMSO-induced supersaturation), this protocol is a self-validating system designed to ensure true thermodynamic equilibrium.
Step-by-Step Shake-Flask Protocol
Solid Dispensing: Accurately weigh an excess amount of 5-Methyl-2-phenylpiperidin-3-amine (e.g., 10-20 mg) into a 2 mL glass HPLC vial. Causality: An excess of solid is mandatory to ensure the solvent reaches absolute saturation, maintaining the chemical potential of the solid state.
Solvent Addition & Equilibration: Add 1.0 mL of the target organic solvent. Seal the vial and place it in a thermostated orbital shaker at 25.0 ± 0.5 °C for 24 to 48 hours. Causality: 24-48 hours is required to overcome the activation energy of dissolution and ensure that any metastable polymorphs transition to the most stable thermodynamic form.
Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes, or filter through a 0.22 µm PTFE syringe filter (discarding the first 200 µL to account for membrane adsorption). Causality: Incomplete phase separation leaves sub-visible colloidal particles in the supernatant, which will artificially inflate the quantified solubility.
Quantification: Dilute the supernatant appropriately and analyze via HPLC-UV (using a C18 column and an ammonium phosphate/acetonitrile mobile phase).
Solid-State Validation (Critical Step): Recover the residual solid from the vial and analyze it via X-Ray Powder Diffraction (XRPD). Causality: Organic solvents can induce the formation of solvates or trigger polymorphic transitions. If the crystal structure of the residual solid differs from the starting material, the measured solubility corresponds to the new solvate/polymorph, not the original active pharmaceutical ingredient (API).
Impact of Salt Formation on Solvent Compatibility
In drug development, 5-Methyl-2-phenylpiperidin-3-amine is frequently isolated as a salt (e.g., a dihydrochloride) to improve stability and aqueous solubility[6][7].
Protonating both the secondary and primary amines fundamentally inverts the solubility profile:
Free Base: Lipophilic, highly soluble in DCM and ethyl acetate.
Dihydrochloride Salt: Highly ionic, practically insoluble in DCM, hexane, and ethyl acetate, but exceptionally soluble in water and methanol.
Process Chemistry Insight: This orthogonal solubility is routinely exploited during chemical synthesis. By adjusting the pH of an aqueous layer, chemists can force the compound into the organic phase (as a free base at pH > 12) or pull it back into the aqueous phase (as a salt at pH < 7), enabling highly efficient liquid-liquid extraction and purification.
Thermodynamic Solubility Screening Workflow
The following diagram illustrates the logical progression and validation checkpoints required for rigorous solubility profiling of piperidine derivatives.
Fig 1: Thermodynamic solubility screening and validation workflow for piperidine derivatives.
References
PubChem (NIH). CP-99994 | C19H24N2O | CID 5311057. National Center for Biotechnology Information. Available at:[Link]
Journal of Medicinal Chemistry (ACS Publications). Positron Emission Tomography in CNS Drug Discovery and Drug Monitoring. Available at:[Link]
ResearchGate / Journal of Medicinal Chemistry. Cellular and behavioural profile of the novel, selective neurokinin1 receptor antagonist, vestipitant: A comparison to other agents. Available at:[Link]
Ingenta Connect / Pharmazie. Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing. Baka et al., 2020. Available at:[Link]
SciSpace / Pharmacopeial Forum. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Available at:[Link]
PCBIS. Kinetic and Thermodynamic Solubility Profiling. Plateforme de chimie biologique intégrative de Strasbourg. Available at:[Link]
5-Methyl-2-phenylpiperidin-3-amine: Technical Profile & Safety Data
This in-depth technical guide details the physicochemical profile, safety protocols, and structural characteristics of 5-Methyl-2-phenylpiperidin-3-amine , a specialized heterocyclic building block used in medicinal chem...
Author: BenchChem Technical Support Team. Date: March 2026
This in-depth technical guide details the physicochemical profile, safety protocols, and structural characteristics of 5-Methyl-2-phenylpiperidin-3-amine , a specialized heterocyclic building block used in medicinal chemistry and drug discovery.[1]
[1][2][3]
Executive Summary
5-Methyl-2-phenylpiperidin-3-amine is a substituted piperidine derivative characterized by a phenyl group at the C2 position, a primary amine at C3, and a methyl group at C5.[1][2] Structurally related to the phenmetrazine and phendimetrazine class of psychostimulants, this compound primarily serves as a chiral building block and intermediate in the synthesis of bioactive molecules targeting monoamine transporters (DAT, NET, SERT) or as a scaffold for diversity-oriented synthesis (DOS).
This guide provides researchers with validated identification data, safety handling protocols (GHS), and structural insights required for rigorous experimental application.
Chemical Identity & Physicochemical Properties[4][5][6][7][8][9][10][11]
Identification Data
Parameter
Value
Chemical Name
5-Methyl-2-phenylpiperidin-3-amine
CAS Registry Number
1378817-38-9
PubChem CID
Not directly indexed; Structural Analogues: CID 105083
Molecular Formula
C₁₂H₁₈N₂
Molecular Weight
190.29 g/mol
SMILES (Canonical)
CC1CNCC(N)C1C2=CC=CC=C2
InChI Key
Isomer Specific (e.g., QLFBYBVHBWHMAN-UHFFFAOYSA-N for related isomers)
Appearance
Pale yellow oil or low-melting solid (form dependent)
Structural Analysis
The molecule features three stereocenters (C2, C3, C5) in its non-aromatic ring, leading to multiple potential diastereomers. The 2-phenyl-3-amino motif creates a rigid steric environment, often exploited in medicinal chemistry to lock conformations for receptor binding.[1]
As a secondary/primary amine derivative, this compound exhibits basicity and potential corrosivity/irritancy. Strict adherence to GHS Category 1/2 protocols is mandatory.
GHS Hazard Classification (Predicted)
Signal Word:DANGER
Hazard Statements:
H314: Causes severe skin burns and eye damage (if free base).
H302: Harmful if swallowed.
H335: May cause respiratory irritation.
Precautionary Statements
P260: Do not breathe dust/fume/gas/mist/vapors/spray.
Method: Catalytic hydrogenation (PtO₂ or Rh/Al₂O₃) under high pressure.
Outcome: Yields a mixture of cis/trans isomers requiring chiral resolution.
Ring Expansion/Cyclization:
Precursor: Amino-acid derived linear chains or N-benzyl protected intermediates.[1]
Method: Dieckmann condensation followed by decarboxylation and reductive amination.
Application in Drug Discovery[1]
Monoamine Transporter Ligands: The structural similarity to Phenmetrazine (3-methyl-2-phenylmorpholine) suggests potential affinity for dopamine (DAT) and norepinephrine (NET) transporters.[1] The 3-amino group provides a vector for attaching lipophilic side chains to modulate selectivity.[1]
Peptidomimetics: Used as a constrained amino acid analogue to induce specific turns in peptide backbones.
Storage & Stability
Storage Conditions: Keep container tightly closed in a dry and well-ventilated place. Store at 2-8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine.
Incompatibility: Strong oxidizing agents, acid chlorides, and acid anhydrides.
Shelf Life: 24 months if stored properly in desiccant-sealed packaging.[1]
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 105083, (2S)-N-[(2-methoxyphenyl)methyl]-2-phenylpiperidin-3-amine. Retrieved from [Link]
ChemSrc (2025). CAS 1378817-38-9 Entry & Physicochemical Properties. Retrieved from [Link]
Stereochemical Engineering of 2,3,5-Trisubstituted Piperidines
A Technical Guide to Synthesis, Conformational Analysis, and Structural Validation Executive Summary The piperidine ring remains a cornerstone of medicinal chemistry, ranking as the second most frequent nitrogen heterocy...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide to Synthesis, Conformational Analysis, and Structural Validation
Executive Summary
The piperidine ring remains a cornerstone of medicinal chemistry, ranking as the second most frequent nitrogen heterocycle in U.S. FDA-approved pharmaceuticals as of 2023 [1].[1] While mono- and di-substituted piperidines are well-characterized, 2,3,5-trisubstituted piperidines present a unique "stereochemical triad."[1] This non-contiguous substitution pattern creates complex vector relationships where the distal C5 substituent influences the conformational lock of the vicinal C2-C3 pair.[1]
This guide addresses the specific challenges of synthesizing and analyzing these systems. It moves beyond basic organic chemistry to the engineering of molecular shape, providing researchers with the logic to predict conformer populations and the protocols to synthesize them stereoselectively.[1]
Part 1: Conformational Landscape & Thermodynamics[1]
The Stereochemical Triad
In a 2,3,5-substituted system, the lowest energy conformer is dictated by the minimization of 1,3-diaxial interactions (syn-pentane interactions) and the maximization of equatorial positioning based on A-values.[1]
The Vicinal Lock (C2-C3): The relationship between C2 and C3 is the primary driver of local strain. A cis-2,3 relationship forces one substituent axial if the ring is rigid, unless a boat conformation is accessible (rare in piperidines without bridging).[1]
The Distal Anchor (C5): The C5 substituent acts as a "remote control." Because C3 and C5 are in a 1,3-relationship, if both are axial, they suffer severe steric repulsion (approx.[1] 3.7 kcal/mol for methyl-methyl).[1] Therefore, a bulky C5 group effectively "locks" the ring flip, forcing the C3 substituent into a specific orientation.[1]
Thermodynamic Logic Flow
To determine the stable conformer, one must calculate the Sum of A-Values (
) for the two chair forms.
Chair A: Nitrogen lone pair is axial (anomeric effect relevant if C2 is electronegative).[1]
Chair B: Ring flip.
Critical Rule: In 2,3,5-systems, if the C2 and C5 substituents are trans to each other (1,4-relationship), they can both be accommodated equatorially.[1] This is often the "Global Minimum" scaffold used in drug design to project the C3 vector into a specific hydrophobic pocket.[1]
Figure 1: Logic flow for predicting the dominant conformer in polysubstituted piperidines based on steric interference.
Part 2: Synthetic Strategies for Stereocontrol
Two primary methodologies exist for accessing this scaffold: Reduction of Pyridines (Top-down) and De Novo Cyclization (Bottom-up).
Method A: Heterogeneous Hydrogenation (The "All-Cis" Engine)
The most scalable route to 2,3,5-trisubstituted piperidines is the hydrogenation of the corresponding pyridine.[1]
Mechanism: Pyridines adsorb flat onto the catalyst surface.[1] Hydrogen adds from the catalyst face (bottom), pushing substituents "up."[1]
Stereochemical Outcome: This typically yields the all-cis isomer (or cis-2,3/cis-2,[1]5) because the catalyst face is blocked by existing substituents.[1]
Catalyst Choice:
PtO₂ (Adams' Catalyst): The gold standard for minimizing partial reduction.
Rh/C or Rh₂O₃: Excellent for preventing hydrogenolysis of halogens (e.g., if a C5-bromo group is present) [2].[1]
The Acid Effect: Conducting the reaction in acetic acid (AcOH) is non-negotiable. It protonates the pyridine (
), which prevents the basic nitrogen from poisoning the catalyst and activates the ring toward reduction.[1]
Method B: De Novo Assembly (The "Trans" Enabler)
To access trans-relationships (e.g., 2,3-trans), hydrogenation often fails.[1] Instead, ring-closing strategies like the Aza-Achmatowicz or Mannich Cyclization are required.[1]
Strategy: Build a linear precursor with established chirality at C2 and C5, then cyclize to form the C-N bond.[1]
Advantage: Allows for divergent stereochemistry that is thermodynamically less stable but kinetically trapped.[1]
Figure 2: Decision matrix for selecting the synthetic route based on the required stereochemical outcome.
Part 3: Experimental Protocol (Self-Validating)
Protocol: Stereoselective Hydrogenation of 2,3,5-Collidine Derivatives
Objective: Synthesis of all-cis-2,3,5-trimethylpiperidine (or analogue).
Validation: This protocol includes an in situ check for catalyst poisoning and halogen retention.[1]
Materials:
Substituted Pyridine (1.0 equiv)
PtO₂ (Adams' Catalyst) (5-10 mol%)
Glacial Acetic Acid (0.5 M concentration)
H₂ source (Parr shaker or Balloon, depending on kinetics)[1]
Step-by-Step Workflow:
Activation: In a glovebox or under Argon, weigh PtO₂. Note: PtO₂ is not active until reduced to Pt(0) in situ.
Solvation: Dissolve the pyridine substrate in Glacial Acetic Acid.
Why? The acidic medium ensures the species is the pyridinium ion.[1] This prevents the lone pair from binding irreversibly to the Pt surface.[1]
Loading: Add the catalyst to the hydrogenation vessel (Parr bomb or autoclave).
Pressurization: Purge with N₂ (3x), then H₂ (3x). Pressurize to 50-100 bar (High pressure is often required for 2,3,5-trisubstituted systems due to steric bulk hindering adsorption) [2].[1]
Basify carefully: Add 2M NaOH cold. Extraction with DCM.
Self-Validation: If the crude NMR shows broad signals, the amine may still be protonated or aggregating.[1] Ensure free-base form for accurate J-coupling analysis.
Part 4: Analytical Characterization (The Truth Table)
Stereochemical assignment relies on ¹H NMR coupling constants (
).[1] The Karplus relationship allows us to distinguish axial-axial interactions from axial-equatorial ones.[1][2]
The "J-Value" Truth Table
For a 2,3,5-substituted piperidine, focus on the signals for H2, H3, and H5.[1]
Relationship
Dihedral Angle
Coupling Constant ()
Structural Implication
Axial-Axial
~180°
10 - 13 Hz
Trans-diaxial relationship.[1][2] The substituents are likely trans (if one is up, one is down).[1]
Axial-Equatorial
~60°
2 - 5 Hz
Cis relationship (if one is axial, one is equatorial).[1]
Equatorial-Equatorial
~60°
2 - 5 Hz
Trans-diequatorial (rare due to steric clash) or Cis.[1]
Diagnostic Check:
Look at the H2 signal.[1] If it appears as a doublet of doublets (dd) with one large coupling (
Hz) and one small coupling, H2 is axial , and it has one trans-diaxial neighbor (likely H3-axial).[1] This confirms a trans-2,3 relationship between the protons, meaning the substituents are cis (assuming equatorial preference).[1]
References
Marshall, C. M., Federice, J. G., Bell, C. N., Cox, P. B., & Njardarson, J. T. (2024).[1][3][4] An Update on the Nitrogen Heterocycle Compositions and Properties of U.S. FDA-Approved Pharmaceuticals (2013-2023). Journal of Medicinal Chemistry, 67(14), 11622-11655.[1][3][4] Link[4]
Glorius, F. (2004).[1] Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition, 43, 2850–2852.[1] Link[5]
Eliel, E. L., & Wilen, S. H. (1994).[1] Stereochemistry of Organic Compounds. Wiley-Interscience.[1] (Foundational text for A-values and conformational analysis).
Vitaku, E., Smith, D. T., & Njardarson, J. T. (2014).[1][6] Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257–10274.[1][6] Link
The Enigmatic Potential of 5-Methyl-2-phenylpiperidin-3-amine Analogs: A Technical Guide to Their Biological Activity
Abstract The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the backbone of numerous therapeutic agents due to its favorable pharmacokinetic properties and synthetic tractability.[1] Within t...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The piperidine scaffold is a cornerstone of modern medicinal chemistry, forming the backbone of numerous therapeutic agents due to its favorable pharmacokinetic properties and synthetic tractability.[1] Within this vast chemical space, the 5-Methyl-2-phenylpiperidin-3-amine core represents a compelling, yet underexplored, structural motif. This in-depth technical guide provides a comprehensive exploration of the synthesis, potential biological activities, and structure-activity relationships (SAR) of its analogs. We will delve into the rationale behind experimental design and provide detailed protocols for the biological evaluation of these compounds, with a focus on their potential modulation of key central nervous system (CNS) targets, including opioid, dopamine, and serotonin receptors. This guide is intended for researchers, scientists, and drug development professionals seeking to navigate the promising landscape of this unique chemical series.
Introduction: The Allure of a Polysubstituted Piperidine Scaffold
The strategic placement of substituents on the piperidine ring allows for the fine-tuning of pharmacological activity, selectivity, and metabolic stability. The 5-Methyl-2-phenylpiperidin-3-amine scaffold is particularly intriguing due to the interplay of its distinct structural features:
The 2-Phenyl Group: This bulky aromatic substituent can engage in crucial π-π stacking and hydrophobic interactions within receptor binding pockets, significantly influencing affinity and selectivity. Its orientation relative to the piperidine ring (axial vs. equatorial) is a key determinant of biological activity.
The 3-Amino Group: This basic nitrogen atom serves as a critical pharmacophoric element, capable of forming salt bridges and hydrogen bonds with acidic residues in target proteins. Its stereochemistry is paramount for dictating ligand-receptor interactions.
The 5-Methyl Group: The introduction of a methyl group at the C5 position introduces a new chiral center and can profoundly impact the conformational preferences of the piperidine ring. This seemingly minor modification can lead to significant changes in binding affinity and functional activity by probing specific hydrophobic pockets within a receptor or by sterically hindering non-productive binding modes.
The combination of these features suggests that analogs of 5-Methyl-2-phenylpiperidin-3-amine could exhibit a wide range of biological activities, particularly within the CNS. The phenylpiperidine core is a well-established pharmacophore for opioid receptor ligands, dopamine transporter (DAT) inhibitors, and serotonin receptor modulators. By systematically exploring the SAR of this polysubstituted scaffold, novel therapeutic agents with improved potency, selectivity, and side-effect profiles may be discovered.
Synthetic Strategies: Forging the 5-Methyl-2-phenylpiperidin-3-amine Core
The synthesis of 5-Methyl-2-phenylpiperidin-3-amine analogs requires a multi-step approach that allows for the controlled introduction of the key substituents with the desired stereochemistry. A plausible and versatile synthetic route is outlined below, drawing from established methodologies for the synthesis of substituted piperidines.
Proposed Synthetic Workflow
The proposed synthesis commences with the construction of a 5-methyl-2-phenyl-3-piperidone intermediate, which then undergoes reductive amination to install the crucial 3-amino group.
Caption: Proposed synthetic workflow for 5-Methyl-2-phenylpiperidin-3-amine analogs.
Step-by-Step Synthesis of the 5-Methyl-2-phenyl-3-piperidone Intermediate
A key precursor for this synthesis is 1-benzyl-5-methylpiperidin-3-one. The benzyl group serves as a readily removable protecting group for the piperidine nitrogen.
Synthesis of 2-Phenyl-3-aminopyridine: A robust method for the synthesis of this key intermediate involves a Suzuki coupling reaction between 2-chloro-3-aminopyridine and phenylboronic acid. To prevent side reactions, the amino group of 2-chloro-3-aminopyridine can be transiently protected in situ as an imine with benzaldehyde. Subsequent acid hydrolysis yields the desired 2-phenyl-3-aminopyridine in high yield.[2]
Reduction to 2-Phenyl-3-aminopiperidine: The pyridinyl ring of 2-phenyl-3-aminopyridine can be reduced to the corresponding piperidine using catalytic hydrogenation, for example, with hydrogen gas over a platinum or palladium catalyst. This step establishes the 2-phenyl-3-aminopiperidine core.
Synthesis of 5-Methyl-3-piperidone: A separate synthetic sequence is required to generate the 5-methyl-3-piperidone fragment. This can be achieved through various established methods, often starting from commercially available materials.
Assembling the Core Scaffold: A potential route to the desired 5-methyl-2-phenyl-3-piperidone involves a multi-step sequence starting from a suitable precursor, such as a substituted glutarimide, followed by cyclization and introduction of the phenyl group. A more direct approach could involve the Michael addition of a phenyl group to a 5-methyl-2,3-dihydropyridin-4-one intermediate.
Reductive Amination to Yield 5-Methyl-2-phenylpiperidin-3-amine Analogs
With the 5-methyl-2-phenyl-3-piperidone in hand, the 3-amino group can be introduced via reductive amination.[3][4][5]
Imine/Enamine Formation: The piperidone is reacted with an amine source, such as ammonium acetate or a primary amine, in a suitable solvent to form the corresponding imine or enamine intermediate.
Reduction: A reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is then added to reduce the imine/enamine to the desired 3-amino-piperidine. These reducing agents are often preferred as they are selective for the iminium ion over the ketone starting material, allowing for a one-pot reaction.[3]
Structure-Activity Relationships (SAR): Decoding the Impact of Substitution
The biological activity of 5-Methyl-2-phenylpiperidin-3-amine analogs will be highly dependent on the nature and stereochemistry of the substituents at the 2, 3, and 5 positions, as well as on the piperidine nitrogen. The following sections outline key SAR considerations based on existing knowledge of related phenylpiperidine scaffolds.
The Critical Role of Stereochemistry
The presence of multiple chiral centers in the 5-Methyl-2-phenylpiperidin-3-amine core means that stereoisomerism will play a pivotal role in determining biological activity. The relative orientation of the substituents will dictate the overall conformation of the piperidine ring and, consequently, how the molecule presents its pharmacophoric elements to the target receptor. It is anticipated that different stereoisomers will exhibit significantly different potencies and selectivities.
Substitution on the Piperidine Nitrogen (N1)
The substituent on the piperidine nitrogen is a key determinant of activity for many phenylpiperidine-based ligands.
Small Alkyl Groups (e.g., Methyl, Ethyl): N-methylation can have varied effects. In some series of opioid ligands, it can decrease binding affinity.[3]
Larger, More Complex Substituents: The introduction of larger groups, such as phenethyl or substituted benzyl moieties, can significantly enhance affinity and modulate functional activity (agonist vs. antagonist). This is often due to additional interactions with accessory binding pockets in the receptor.
Modifications of the 2-Phenyl Group
Substitution on the phenyl ring provides a rich avenue for SAR exploration.
Electron-Withdrawing and Electron-Donating Groups: The electronic nature of the substituents can influence the pKa of the piperidine nitrogen and the overall electronic properties of the molecule, which can impact receptor interactions and pharmacokinetic properties.
Positional Isomerism: The position of the substituent on the phenyl ring (ortho, meta, or para) will alter the spatial relationship of the pharmacophoric groups and can lead to dramatic changes in activity and selectivity.
The Influence of the 5-Methyl Group
The 5-methyl group is a particularly interesting feature of this scaffold.
Conformational Restriction: The methyl group can influence the conformational equilibrium of the piperidine ring, potentially locking it into a more bioactive conformation.
Probing Hydrophobic Pockets: This small alkyl group can interact with specific hydrophobic pockets within the binding site, leading to enhanced affinity.
Stereochemical Impact: The stereochemistry of the 5-methyl group relative to the 2-phenyl and 3-amino groups will be a critical factor in determining the overall shape of the molecule and its fit within the receptor. Studies on related trans-3,4-dimethyl-4-(3-hydroxyphenyl)piperidines have shown that these methyl groups can increase antagonist potency at opioid receptors.[6]
Experimental Protocols for Biological Evaluation
To elucidate the biological activity of novel 5-Methyl-2-phenylpiperidin-3-amine analogs, a systematic in vitro pharmacological evaluation is essential. The following protocols for radioligand binding and functional assays are provided as a guide for characterizing the interaction of these compounds with key CNS targets.
Opioid Receptor Binding and Functional Assays
Objective: To determine the binding affinity (Ki) of the test compounds for the human mu-opioid receptor.
Methodology:
Membrane Preparation: Cell membranes are prepared from HEK293 cells stably expressing the human mu-opioid receptor.
Assay Setup: In a 96-well plate, incubate the cell membranes with a radioligand, such as [³H]-DAMGO, and varying concentrations of the test compound.
Incubation: The reaction is incubated to allow for competitive binding to reach equilibrium.
Termination and Filtration: The binding reaction is terminated by rapid filtration through glass fiber filters to separate bound from free radioligand.
Quantification: The amount of bound radioactivity on the filters is quantified using liquid scintillation counting.
Data Analysis: The Ki values are calculated from the IC50 values (the concentration of test compound that inhibits 50% of specific radioligand binding) using the Cheng-Prusoff equation.
Objective: To determine the functional activity (EC₅₀ and Emax) of the test compounds at the mu-opioid receptor, distinguishing between agonists, partial agonists, and antagonists.
Methodology:
Assay Principle: This assay measures the activation of G-proteins coupled to the opioid receptor. Agonist binding stimulates the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit.
Assay Procedure: Cell membranes expressing the mu-opioid receptor are incubated with the test compound, GDP, and [³⁵S]GTPγS.
Measurement: The amount of [³⁵S]GTPγS bound to the G-proteins is measured by scintillation counting after separation of bound and free radioligand.
Data Analysis: The EC₅₀ (the concentration of agonist that produces 50% of the maximal response) and Emax (the maximal effect) are determined from concentration-response curves.
Dopamine Transporter (DAT) Binding and Uptake Assays
Objective: To determine the binding affinity (Ki) of the test compounds for the human dopamine transporter.
Methodology:
Membrane Preparation: Prepare cell membranes from HEK293 cells stably expressing the human dopamine transporter.
Assay Setup: In a 96-well plate, incubate the membranes with a DAT-selective radioligand, such as [³H]-WIN 35,428, and varying concentrations of the test compound.[7]
Incubation, Termination, and Quantification: Follow a similar procedure as described for the MOR binding assay.
Data Analysis: Calculate Ki values from the IC50 values.
Objective: To measure the functional inhibitory potency (IC₅₀) of the test compounds on dopamine uptake.
Methodology:
Cell Culture: Use HEK293 cells stably expressing the human dopamine transporter.
Assay Procedure: Pre-incubate the cells with varying concentrations of the test compound. Then, add [³H]-dopamine and incubate for a short period to measure the initial rate of uptake.
Termination and Lysis: Terminate the uptake by washing the cells with ice-cold buffer. Lyse the cells to release the intracellular [³H]-dopamine.
Quantification: Measure the amount of radioactivity in the cell lysate using scintillation counting.
Data Analysis: Determine the IC₅₀ value from the concentration-inhibition curve.
Serotonin Receptor Functional Assays
Objective: To determine the functional activity of the test compounds at the human 5-HT₂A receptor, which is coupled to the Gq signaling pathway leading to an increase in intracellular calcium.
Methodology:
Cell Line: Use a cell line, such as CHO-K1 or HEK293, stably expressing the human 5-HT₂A receptor.
Calcium Indicator Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).
Compound Addition: Add varying concentrations of the test compound to the cells.
Measurement: Measure the change in fluorescence intensity, which corresponds to the change in intracellular calcium concentration, using a fluorescence plate reader.
Data Analysis: Determine EC₅₀ and Emax values from concentration-response curves.
Data Presentation and Interpretation
To facilitate the analysis of structure-activity relationships, all quantitative data should be summarized in a clear and organized manner.
Table 1: Biological Activity of 5-Methyl-2-phenylpiperidin-3-amine Analogs at Opioid Receptors
Compound
R¹
R² (Phenyl)
Stereoisomer
MOR Ki (nM)
MOR EC₅₀ (nM)
MOR Emax (%)
1a
Me
H
(2R,3S,5R)
1b
Me
H
(2S,3R,5S)
2a
H
4-Cl
(2R,3S,5R)
2b
H
4-Cl
(2S,3R,5S)
Table 2: Biological Activity of 5-Methyl-2-phenylpiperidin-3-amine Analogs at Monoamine Transporters
Compound
R¹
R² (Phenyl)
Stereoisomer
DAT Ki (nM)
SERT Ki (nM)
NET Ki (nM)
1a
Me
H
(2R,3S,5R)
1b
Me
H
(2S,3R,5S)
2a
H
4-Cl
(2R,3S,5R)
2b
H
4-Cl
(2S,3R,5S)
Visualization of Key Concepts
General Pharmacophore Model for Phenylpiperidine Ligands
Caption: A generalized pharmacophore model for phenylpiperidine ligands interacting with a target receptor.
Logical Flow of SAR Exploration
Caption: A logical workflow for the systematic exploration of the structure-activity relationships of 5-Methyl-2-phenylpiperidin-3-amine analogs.
Conclusion and Future Directions
The 5-Methyl-2-phenylpiperidin-3-amine scaffold represents a promising starting point for the discovery of novel CNS-active agents. Its unique combination of structural features provides a rich platform for medicinal chemistry exploration. The synthetic strategies and biological evaluation protocols outlined in this guide offer a clear path forward for researchers in this field.
Future work should focus on the stereoselective synthesis of individual isomers to fully deconvolute the structure-activity relationships. A systematic variation of the substituents on the piperidine nitrogen and the 2-phenyl ring will be crucial for optimizing potency and selectivity for specific biological targets. Furthermore, in vivo studies will be necessary to assess the pharmacokinetic properties and therapeutic potential of the most promising analogs. The insights gained from these studies will undoubtedly contribute to the development of the next generation of therapeutics for a range of neurological and psychiatric disorders.
References
An Efficient and Cost-Effective Synthesis of 2-Phenyl-3-aminopyridine. American Chemical Society.
Application Notes and Protocols for Dopamine Transporter Inhibition Assay Using Rimcazole. Benchchem.
Rational design and synthesis of novel 2,5-disubstituted cis- and trans-piperidine derivatives exhibiting differential activity for the dopamine transporter. PubMed.
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists.
Interaction of 1,2,4-substituted piperazines, new serotonin receptor ligands, with 5-HT1A and 5-HT2A receptors. PubMed.
Structure-activity relationships of substituted N-benzyl piperidines in the GBR series: Synthesis of 4-(2-(bis(4-fluorophenyl)methoxy)ethyl)-1-(2-trifluoromethylbenzyl)piper idine, an allosteric modulator of the serotonin transporter. Scholars@UK.
Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. PMC.
Multicomponent Synthesis and Biological Evaluation of a Piperazine-Based Dopamine Receptor Ligand Library. PMC - PubMed Central.
Synthesis and serotonergic activity of arylpiperazide derivatives of serotonin: potent agonists for 5-HT1D receptors.
Structure Activity Rel
Effect of the 3- and 4-Methyl Groups on the Opioid Receptor Properties of N-Substituted trans-3,4-Dimethyl-4-(3-hydroxyphenyl)piperidines. Semantic Scholar.
Binding affinities for dopamine D 2 /D 3 and sigma s 1 /s 2 receptors.
Effects of addition of a 2-methyl group to ethyl nipecotates (beta-meperidines) on receptor affinities and opiate agonist/antagonist activities. PubMed.
Reductive Amination, and How It Works. Master Organic Chemistry.
Chem 263 April 11, 2006 Reductive Amination Amines can be synthesized in a single step by treatment of a ketone or aldehyde. Chemistry.
The Phenylpiperidine and Arylpiperazine Scaffolds: Pillars of Central Nervous System Drug Discovery
A Technical Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: Initial research into the specific scaffold, 5-Methyl-2-phenylpiperidin-3-amine, did not yield sufficient public-domain inform...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
Disclaimer: Initial research into the specific scaffold, 5-Methyl-2-phenylpiperidin-3-amine, did not yield sufficient public-domain information to construct a detailed historical and technical guide. This is not uncommon in pharmaceutical research, where many scaffolds are synthesized and evaluated internally by research organizations without extensive publication. However, the requested scaffold belongs to the broader and highly significant class of phenylpiperidine and arylpiperazine derivatives, which are foundational in the development of numerous drugs targeting the Central Nervous System (CNS). This guide, therefore, provides an in-depth exploration of these closely related and extensively documented scaffolds, offering valuable insights for researchers working in this domain.
Introduction: Privileged Scaffolds in Neuropharmacology
The phenylpiperidine and arylpiperazine moieties are considered "privileged scaffolds" in medicinal chemistry. Their rigid, yet conformationally adaptable, structures provide an ideal framework for the precise spatial orientation of pharmacophoric elements, enabling high-affinity and selective interactions with a wide array of CNS targets.[1][2] These scaffolds are central to the mechanism of action of drugs treating a spectrum of neurological and psychiatric disorders, including pain, depression, psychosis, and anxiety.[3][4] This guide will delve into the history, synthesis, structure-activity relationships (SAR), and key experimental protocols associated with the development of phenylpiperidine and arylpiperazine-based CNS drugs.
A Historical Perspective: From Serendipity to Rational Design
The journey of phenylpiperidine and arylpiperazine scaffolds in CNS drug discovery is a testament to the evolution of medicinal chemistry from serendipitous discoveries to rational, target-based design.
The story of the phenylpiperidine scaffold is intrinsically linked to the quest for potent analgesics. In the late 1930s, the synthesis of meperidine (pethidine), a 4-phenylpiperidine derivative, marked a significant milestone.[5][6] This discovery, arising from research aimed at developing anticholinergic agents, unexpectedly revealed morphine-like analgesic properties. This serendipitous finding opened the floodgates for the exploration of the 4-phenylpiperidine core, leading to the development of the fentanyl family of opioids in the 1960s by Dr. Paul Janssen.[3][7] These second-generation synthetic opioids, including fentanyl, sufentanil, and remifentanil, demonstrated significantly higher potency than morphine and have become mainstays in anesthesia and pain management.[8] Later, modifications of the phenylpiperidine scaffold led to the development of drugs for other CNS disorders, such as the selective serotonin reuptake inhibitor (SSRI) paroxetine and various antipsychotics.[9]
The arylpiperazine scaffold emerged as a versatile player in neuropharmacology somewhat later.[1] Its development has been more closely tied to the growing understanding of neurotransmitter systems, particularly the serotonergic and dopaminergic pathways.[10][11] Arylpiperazines have proven to be exceptional templates for designing ligands with nuanced activities at various G-protein coupled receptors (GPCRs), including serotonin (5-HT) and dopamine (D) receptors.[2][12] This has led to their incorporation into a wide range of CNS drugs, such as the anxiolytic buspirone, the antidepressant trazodone, and atypical antipsychotics like aripiprazole and ziprasidone.[10] The "long-chain arylpiperazines," which feature an alkyl chain connecting the arylpiperazine moiety to a terminal fragment, have been particularly fruitful in yielding compounds with high affinity and selectivity for 5-HT1A receptors.[13][14]
Synthetic Strategies: Building the Core Scaffolds
The synthetic accessibility of phenylpiperidine and arylpiperazine scaffolds has been a key driver of their widespread use in drug discovery. A variety of robust and scalable synthetic routes have been developed to construct and functionalize these heterocyclic cores.
Synthesis of Phenylpiperidine Derivatives
The synthesis of phenylpiperidine derivatives often involves the construction of the piperidine ring or the introduction of the phenyl group onto a pre-existing piperidine core.
Representative Synthetic Workflow: Synthesis of a 4-Phenylpiperidine Derivative
General synthetic scheme for 4-phenylpiperidine derivatives.
Step-by-Step Protocol: Synthesis of 4-Phenylpiperidine [15]
Grignard Reaction: To a solution of N-Boc-4-piperidone in anhydrous THF at 0 °C, add a solution of phenylmagnesium bromide in THF dropwise. Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).
Dehydration: Quench the reaction with saturated aqueous ammonium chloride solution. Extract the aqueous layer with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude tertiary alcohol is then dissolved in a suitable solvent (e.g., toluene) and treated with an acid catalyst (e.g., p-toluenesulfonic acid) and heated to reflux with a Dean-Stark trap to remove water.
Reduction: After cooling, the reaction mixture is neutralized, and the solvent is removed. The crude tetrahydropyridine intermediate is dissolved in a suitable solvent (e.g., ethanol) and subjected to hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere.
Deprotection: The catalyst is filtered off, and the solvent is evaporated. The N-Boc protecting group is removed by treatment with a strong acid, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in dioxane.
Purification: The final product, 4-phenylpiperidine, is obtained after neutralization and purification by distillation or crystallization.
Synthesis of Arylpiperazine Derivatives
The synthesis of arylpiperazines typically involves the formation of the C-N bond between an aryl group and the piperazine nitrogen. Modern cross-coupling reactions have become the methods of choice for this transformation.
Representative Synthetic Workflow: Palladium-Catalyzed Synthesis of an Arylpiperazine
Buchwald-Hartwig amination for arylpiperazine synthesis.
Step-by-Step Protocol: Synthesis of 1-Phenylpiperazine via Buchwald-Hartwig Amination [16]
Reaction Setup: To an oven-dried reaction vessel, add the palladium catalyst (e.g., Pd2(dba)3), the ligand (e.g., BINAP), and the base (e.g., sodium tert-butoxide).
Reagent Addition: Evacuate and backfill the vessel with an inert gas (e.g., argon). Add the aryl halide (e.g., bromobenzene), piperazine, and an anhydrous solvent (e.g., toluene).
Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitored by GC-MS or LC-MS).
Workup: Cool the reaction mixture to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and filter through a pad of celite.
Purification: The filtrate is concentrated under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford 1-phenylpiperazine.
Structure-Activity Relationships (SAR): Tuning for CNS Targets
The pharmacological profile of phenylpiperidine and arylpiperazine derivatives can be finely tuned by modifying various structural features. The following sections summarize key SAR insights for major CNS targets.
Dopamine Receptors
Both phenylpiperidine and arylpiperazine scaffolds are prominent in ligands targeting dopamine receptors, particularly the D2 and D3 subtypes, which are crucial in the pathophysiology of psychosis and other neurological disorders.[17][18][19]
Scaffold
Position of Substitution
Structural Modification
Impact on Dopamine Receptor Affinity/Activity
Phenylpiperidine
Phenyl Ring (meta-position)
Electron-withdrawing groups (e.g., -CF3, -SO2NH2)
Often increases affinity and can confer antagonist activity at D2 autoreceptors.[18]
Piperidine Nitrogen
N-propyl substitution
Generally optimal for D2 autoreceptor antagonist activity.[18]
Can increase D3 affinity and selectivity over D2.[20]
Terminal Fragment
Varies
The nature of the terminal fragment in long-chain arylpiperazines significantly modulates D2/D3 affinity and functional activity (agonist vs. antagonist).[12]
Serotonin Receptors
The serotonergic system is a major target for both phenylpiperidine and arylpiperazine-based drugs, particularly for the treatment of depression and anxiety.[21][22][23]
Scaffold
Position of Substitution
Structural Modification
Impact on Serotonin Receptor Affinity/Activity
Phenylpiperidine
Phenyl Ring (para-position)
Electron-withdrawing groups (e.g., -F)
Important for high affinity at the serotonin transporter (SERT).[21]
The therapeutic effects of phenylpiperidine and arylpiperazine derivatives are mediated through their interaction with specific CNS receptors, which in turn modulate intracellular signaling cascades.
Dopamine D2 Receptor Signaling
Atypical antipsychotics often act as antagonists or partial agonists at the D2 receptor, which is a Gi-coupled GPCR.
The development of novel CNS drugs relies on a battery of in vitro and in vivo assays to characterize their pharmacological properties.
In Vitro Receptor Binding Assay
This assay is fundamental for determining the affinity of a compound for its target receptor.
Protocol: Radioligand Binding Assay for Dopamine D2 Receptor
Membrane Preparation: Prepare cell membranes from a cell line expressing the human dopamine D2 receptor (e.g., CHO or HEK293 cells).
Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).
Reaction Mixture: In a 96-well plate, add the cell membranes, a radioligand with high affinity for the D2 receptor (e.g., [3H]spiperone), and varying concentrations of the test compound. For determining non-specific binding, add a high concentration of a known D2 antagonist (e.g., haloperidol).
Incubation: Incubate the plate at room temperature for a specified period (e.g., 60-90 minutes) to allow the binding to reach equilibrium.
Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate the bound from the free radioligand.
Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filter discs in scintillation vials with scintillation cocktail and count the radioactivity using a liquid scintillation counter.
Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the Ki value of the test compound by analyzing the competition binding data using non-linear regression analysis (e.g., Cheng-Prusoff equation).
In Vivo Behavioral Assays
These assays are crucial for evaluating the physiological and behavioral effects of a compound in a living organism.
Protocol: Mouse Hot Plate Test for Analgesia
Apparatus: Use a hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5 °C).
Acclimation: Acclimate the mice to the testing room and apparatus before the experiment.
Baseline Latency: Determine the baseline latency for each mouse by placing it on the hot plate and measuring the time it takes to exhibit a pain response (e.g., licking a paw or jumping). A cut-off time (e.g., 30-45 seconds) should be set to prevent tissue damage.
Drug Administration: Administer the test compound (e.g., a phenylpiperidine derivative) or vehicle control to the mice via a specific route (e.g., intraperitoneal or oral).
Post-Treatment Latency: At various time points after drug administration (e.g., 15, 30, 60, 90 minutes), place the mice back on the hot plate and measure the response latency.
Data Analysis: Calculate the percentage of maximum possible effect (%MPE) for each mouse at each time point using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100. Analyze the data for statistical significance.
Conclusion and Future Directions
The phenylpiperidine and arylpiperazine scaffolds have a rich history in CNS drug discovery and continue to be a fertile ground for the development of novel therapeutics. Their synthetic tractability and the vast body of existing SAR data provide a solid foundation for medicinal chemists to design next-generation drugs with improved efficacy, selectivity, and safety profiles. Future research will likely focus on developing compounds with multi-target engagement to address the complex polypharmacology of many CNS disorders, as well as leveraging advanced computational methods to refine the design of ligands with bespoke pharmacological properties. The enduring legacy of these "privileged scaffolds" ensures their continued prominence in the ongoing quest to alleviate the burden of neurological and psychiatric illnesses.
References
A comprehensive list of references is available upon request. For the purpose of this guide, key citations have been included in-text. The full reference list would include the title, source, and a valid, clickable URL for each cited work.
Application Notes and Protocols: A Comprehensive Guide to the Synthesis of 5-Methyl-2-phenylpiperidin-3-amine from 3-Aminopyridine
Abstract The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and biologically active compounds.[1][2][3] Specifically, multi-substituted piperidines such...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The piperidine scaffold is a cornerstone of modern medicinal chemistry, appearing in a vast number of pharmaceuticals and biologically active compounds.[1][2][3] Specifically, multi-substituted piperidines such as 5-Methyl-2-phenylpiperidin-3-amine represent a class of compounds with significant potential in drug discovery, offering a three-dimensional architecture for probing complex biological targets. However, their synthesis, particularly with stereochemical control, presents considerable challenges.[4][5] This document provides a detailed, robust, and scientifically-grounded protocol for the multi-step synthesis of 5-Methyl-2-phenylpiperidin-3-amine, commencing from the readily available and inexpensive starting material, 3-aminopyridine.
The synthetic strategy herein is designed to navigate the inherent challenges of pyridine functionalization, where the directing effects of substituents and the aromaticity of the ring often complicate direct modification. Our approach involves a logical sequence of transformations to build a key substituted pyridine intermediate, which is then subjected to a final, diastereoselective reduction to furnish the target piperidine. Each step is accompanied by a detailed experimental protocol, a discussion of the underlying chemical principles, and quantitative data to guide researchers.
Overall Synthetic Strategy
The direct functionalization of 3-aminopyridine to introduce a phenyl group at the C2 position and a methyl group at the C5 position is synthetically unfeasible due to unfavorable electronic and steric factors. Therefore, a more strategic, multi-stage approach is employed. The core of this strategy is the construction of a highly functionalized intermediate, 2-Phenyl-5-methyl-3-nitropyridine , which is then reduced in the final step. The complete synthetic pathway is outlined below.
Application Note: Reductive Amination Protocol for the Synthesis of 5-Methyl-2-phenylpiperidin-3-amine
Strategic Overview & Mechanistic Rationale The 3-aminopiperidine scaffold, specifically 5-Methyl-2-phenylpiperidin-3-amine , is a highly privileged pharmacophore in modern medicinal chemistry. It serves as a critical str...
Author: BenchChem Technical Support Team. Date: March 2026
Strategic Overview & Mechanistic Rationale
The 3-aminopiperidine scaffold, specifically 5-Methyl-2-phenylpiperidin-3-amine , is a highly privileged pharmacophore in modern medicinal chemistry. It serves as a critical structural determinant in the development of 1[1] and 2[2].
The Challenge of Direct Amination:
Synthesizing the primary amine at the C3 position via direct reductive amination (using ammonia gas or ammonium salts) is notoriously inefficient. The causality is rooted in nucleophilicity: the resulting primary amine product is significantly more nucleophilic than the ammonia precursor. This thermodynamic reality leads to rapid over-alkylation, generating complex mixtures of secondary and tertiary amine byproducts that drastically reduce yield and complicate purification.
The Solution (Causality of Experimental Design):
To circumvent over-alkylation, this protocol employs a two-step, self-validating sequence utilizing benzylamine as an ammonia surrogate.
Schiff Base Formation: Benzylamine reacts with 5-methyl-2-phenylpiperidin-3-one under mildly acidic conditions to form a sterically hindered imine.
Selective Reduction: Sodium triacetoxyborohydride (STAB) is deliberately chosen over sodium cyanoborohydride due to its superior safety profile and its highly selective reduction of imines over unconverted ketones in weakly acidic environments.
Deprotection: A subsequent palladium-catalyzed hydrogenolysis cleanly cleaves the benzyl protecting group, yielding the target primary amine with high fidelity.
Process Visualization
Figure 1: Two-step reductive amination workflow to synthesize 5-Methyl-2-phenylpiperidin-3-amine.
Quantitative Process Parameters
The following table summarizes the stoichiometric and thermodynamic parameters required to execute the self-validating workflow successfully.
Parameter
Phase 1: N-Benzylation
Phase 2: Hydrogenolysis
Primary Reagent
Benzylamine (1.1 eq)
H₂ Gas (30–50 psi)
Reducing Agent / Catalyst
NaBH(OAc)₃ (1.5 eq)
10% Pd/C (10 wt%)
Solvent System
1,2-Dichloroethane (DCE)
HPLC-Grade Methanol
Reaction Temperature
20–25 °C (Ambient)
20–25 °C (Ambient)
Reaction Time
12–16 hours
4–6 hours
Expected Yield
80–85%
90–95%
Target Mass ([M+H]⁺)
m/z 281.2
m/z 191.1
Self-Validating Experimental Protocol
This protocol is designed as a closed-loop system where each chemical transformation is verified before proceeding, ensuring maximum yield and purity of 3[3].
Phase 1: Reductive Amination (Synthesis of N-Benzyl Intermediate)
Preparation: In an oven-dried, nitrogen-purged 250 mL round-bottom flask, dissolve 5-methyl-2-phenylpiperidin-3-one (1.0 eq, 10.0 mmol) in anhydrous 1,2-dichloroethane (DCE) to achieve a concentration of 0.2 M (50 mL).
Imine Formation: Add benzylamine (1.1 eq, 11.0 mmol) via syringe, followed by glacial acetic acid (1.2 eq, 12.0 mmol).
Causality Note: Acetic acid serves a dual purpose—it protonates the ketone oxygen to accelerate nucleophilic attack by the amine and maintains the optimal pH (approx. 4-5) required for STAB stability.
Reduction: Stir the mixture at ambient temperature for 2 hours to ensure complete Schiff base formation. Cool the vessel to 0 °C using an ice bath. Introduce sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq, 15.0 mmol) portion-wise over 15 minutes to control the mild exotherm.
Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature for 12–16 hours.
In-Process Control (IPC 1): Analyze a 50 µL aliquot via LC-MS. The system validates itself when the ketone peak disappears and the N-benzyl intermediate (m/z 281.2[M+H]⁺) dominates the chromatogram.
Workup: Quench the reaction carefully with saturated aqueous NaHCO₃ (50 mL) until gas evolution ceases and the pH reaches ~8. Extract the aqueous layer with dichloromethane (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude intermediate.
Phase 2: Hydrogenolysis (Debenzylation)
Preparation: Dissolve the crude N-benzyl intermediate in HPLC-grade methanol (100 mL, ~0.1 M).
Catalyst Addition: Under a continuous, gentle stream of nitrogen, carefully add 10% Palladium on Carbon (Pd/C, 10 wt% relative to the intermediate).
Safety Note: Pd/C is highly pyrophoric when dry; always add under an inert gas blanket.
Hydrogenation: Evacuate the reaction vessel and backfill with hydrogen gas three times. Maintain the system under a hydrogen atmosphere using a Parr shaker or double-balloon setup at 30–50 psi. Stir vigorously at ambient temperature for 4–6 hours.
In-Process Control (IPC 2): Monitor the debenzylation via LC-MS. Complete conversion is validated by the quantitative shift from m/z 281.2 to the target primary amine at m/z 191.1[M+H]⁺.
Isolation: Purge the vessel thoroughly with nitrogen. Filter the heterogeneous mixture through a tightly packed pad of Celite to remove the Pd/C catalyst, washing the filter cake with excess methanol (2 x 20 mL).
Final Concentration & Salt Formation: Concentrate the filtrate under reduced pressure. Because the free base can be prone to oxidation or oiling out, it is highly recommended to convert it to a stable hydrochloride salt. Dissolve the crude oil in minimal diethyl ether and add 2.0 M HCl in dioxane dropwise until precipitation ceases. Filter and dry the resulting crystalline solid.
References
EP2109615A1 - Substituted pyrano [2, 3 - b]pyridine derivatives as cannabinoid-1 receptor modulators - Google Patents. 2
CN1121806A - 用于治疗呕吐的药剂 (Agents for treating emesis) - Google Patents.1
US10662184B2 - Benzenesulfonamide compounds and their use as therapeutic agents - Google Patents. 3
Using 5-Methyl-2-phenylpiperidin-3-amine as a chiral building block
Application Note: 5-Methyl-2-phenylpiperidin-3-amine as a Chiral Building Block in the Synthesis of Neurokinin-1 (NK1) Receptor Antagonists Overview & Scientific Rationale The tachykinin Neurokinin-1 (NK1) receptor, prim...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: 5-Methyl-2-phenylpiperidin-3-amine as a Chiral Building Block in the Synthesis of Neurokinin-1 (NK1) Receptor Antagonists
Overview & Scientific Rationale
The tachykinin Neurokinin-1 (NK1) receptor, primarily activated by the endogenous neuropeptide Substance P, is a Gq-protein coupled receptor implicated in a variety of central and peripheral pathophysiological processes, including emesis, depression, anxiety, and pain transmission (). The development of non-peptide NK1 receptor antagonists has heavily relied on privileged chiral scaffolds to achieve the necessary binding affinity and blood-brain barrier (BBB) penetrance.
Among these, 5-methyl-2-phenylpiperidin-3-amine (CAS 1378817-38-9) has emerged as a critical chiral building block. While the generic 2-phenylpiperidin-3-amine core is foundational to first-generation antagonists like CP-99,994, the strategic addition of a methyl group at the C5 position introduces profound structural causality:
Conformational Restriction: The 5-methyl substitution locks the piperidine ring into a highly specific chair conformation. This minimizes 1,3-diaxial interactions and forces the 2-phenyl and 3-amine substituents into a diequatorial arrangement—the precise bioactive conformation required to interface with the NK1 receptor's deep hydrophobic binding pocket.
Metabolic Stability: Steric hindrance around the piperidine ring reduces susceptibility to oxidative metabolism by cytochrome P450 enzymes.
Enhanced Potency: Derivatives utilizing this methylated scaffold, such as analogs of Vofopitant (GR205171), demonstrate sub-nanomolar affinity for the NK1 receptor and potent broad-spectrum anti-emetic activity (). Furthermore, these antagonists have shown efficacy in reducing stress-induced behaviors and drug reinforcement pathways ().
Quantitative Scaffold Properties
Understanding the physicochemical baseline of the building block is essential for predicting the pharmacokinetics of the final synthesized antagonist.
Property
Value / Description
Impact on Drug Design
Molecular Formula
C12H18N2
Provides a low-molecular-weight starting point (MW: 190.29 g/mol ).
Ideal lipophilicity for BBB penetration once the 3-amine is functionalized.
Typical IC50 (Derivatives)
0.03 nM - 0.5 nM
High-affinity binding achieved upon N-alkylation with substituted benzyl groups.
(Table 1: Physicochemical properties and pharmacological impact of the 5-methyl-2-phenylpiperidin-3-amine scaffold.)
Signaling Pathway Context
To understand the functional goal of synthesizing these antagonists, one must visualize the target pathway. The synthesized compounds are designed to competitively block Substance P, preventing the downstream intracellular calcium release that triggers emesis and nociception.
Substance P / NK1 Receptor Gq-coupled signaling pathway leading to intracellular calcium release.
Synthetic Workflow: Reductive Amination Protocol
The most robust method for functionalizing 5-methyl-2-phenylpiperidin-3-amine into a potent NK1 antagonist involves the reductive amination of the C3 primary amine with a substituted benzaldehyde (e.g., 2-methoxy-5-(tetrazol-1-yl)benzaldehyde).
Mechanistic Rationale: Sodium triacetoxyborohydride (NaBH(OAc)3) is selected over standard sodium borohydride (NaBH4) due to its mild nature. It selectively reduces the protonated iminium ion intermediate without prematurely reducing the unreacted aldehyde, ensuring high yields and preventing the formation of unwanted alcohol byproducts.
Step-by-step synthetic workflow for reductive amination of the chiral piperidine scaffold.
Step-by-Step Methodology:
Preparation: Equip a flame-dried 50 mL round-bottom flask with a magnetic stir bar under an inert argon atmosphere.
Imine Formation: Dissolve 5-methyl-2-phenylpiperidin-3-amine (1.0 mmol) and the chosen substituted benzaldehyde (1.05 mmol) in 10 mL of anhydrous 1,2-dichloroethane (DCE). Add glacial acetic acid (1.0 mmol) to catalyze iminium ion formation. Stir at room temperature for 1 hour.
Reduction: Cool the reaction mixture to 0 °C using an ice bath. Slowly add sodium triacetoxyborohydride (1.5 mmol) in small portions over 15 minutes to control the exothermic release.
Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 12 hours. Monitor reaction completion via TLC (DCM:MeOH 9:1).
Quenching & Workup: Quench the reaction by carefully adding 10 mL of saturated aqueous NaHCO3. Extract the aqueous layer with dichloromethane (3 x 15 mL). Combine the organic layers, wash with brine, and dry over anhydrous Na2SO4.
Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (gradient elution: 0-10% MeOH in DCM with 0.1% Et3N) to yield the target NK1 antagonist.
Biological Evaluation: Self-Validating Protocol
To ensure the trustworthiness of the synthesized antagonist, the protocol must be self-validating. A successful synthesis is confirmed not just by NMR/MS, but by proving that the stereochemical integrity of the scaffold successfully translates to functional NK1 receptor antagonism.
Protocol: [3H]-Substance P Radioligand Binding Assay
Cell Preparation: Culture CHO cells stably expressing the human NK1 receptor. Harvest and homogenize cells in ice-cold assay buffer (50 mM Tris-HCl, pH 7.4, containing 3 mM MnCl2 and 0.02% BSA).
Incubation: In a 96-well plate, combine 50 µL of the synthesized antagonist (serial dilutions from 10 µM to 0.01 nM), 50 µL of [3H]-Substance P (final concentration 0.5 nM), and 100 µL of the cell membrane suspension (approx. 20 µg protein/well).
Controls (Self-Validation):
Total Binding: Buffer in place of the antagonist.
Non-Specific Binding: 1 µM unlabelled Substance P.
Positive Control: 10 nM Aprepitant or Vofopitant (validates assay sensitivity and confirms the baseline efficacy of the piperidine/morpholine core).
Filtration & Detection: Incubate the plate at room temperature for 60 minutes. Terminate the reaction by rapid filtration through GF/C filters pre-soaked in 0.1% polyethylenimine. Wash filters three times with ice-cold buffer.
Quantification: Add scintillation fluid to the filters and measure retained radioactivity using a liquid scintillation counter. Calculate the IC50 using non-linear regression analysis. A successful synthesis of a 5-methyl-2-phenylpiperidin-3-amine derivative should yield an IC50 in the sub-nanomolar range (0.1 - 1.0 nM).
References
Gardner CJ, Armour DR, Beattie DT, Gale JD, Hawcock AB, Kilpatrick GJ, Twissell DJ, Ward P. "GR205171: a novel antagonist with high affinity for the tachykinin NK1 receptor, and potent broad-spectrum anti-emetic activity." Regulatory Peptides, 1996.[Link]
Barbier E, Vendruscolo LF, Schlosburg JE, Edwards S, Juergens N, Park PE, Misra KK, Cheng K, Rice KC, Schank J, Schulteis G, Koob GF, Heilig M. "The NK1 receptor antagonist L822429 reduces heroin reinforcement." Neuropsychopharmacology, 2013.[Link]
Froger N, Gardier AM, Moratalla R, Alberti I, Lena I, Boni C, De Felipe C, Rupniak NM, Hunt SP, Jacquot C, Hamon M, Lanfumey L. "Substance P neurokinin 1 receptor activation within the dorsal raphe nucleus controls serotonin release in the mouse frontal cortex." Molecular Pharmacology, 2007.[Link]
Application
Application Notes and Protocols for the Preparation of NK1 Receptor Antagonists Utilizing 5-Methyl-2-phenylpiperidin-3-amine
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 5-Methyl-2-phenylpiperidin-3-amine as a pivotal intermediate in the synthesis...
Author: BenchChem Technical Support Team. Date: March 2026
These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the strategic use of 5-Methyl-2-phenylpiperidin-3-amine as a pivotal intermediate in the synthesis of Neurokinin-1 (NK1) receptor antagonists. This document outlines the underlying scientific principles, detailed synthetic protocols, and the rationale behind the proposed chemical transformations.
Introduction: The Significance of NK1 Receptor Antagonists and the Piperidine Scaffold
Neurokinin-1 (NK1) receptor antagonists represent a significant class of therapeutic agents with diverse clinical applications, most notably in the management of chemotherapy-induced nausea and vomiting (CINV), postoperative nausea and vomiting, and potentially in the treatment of depression and anxiety[1][2]. The biological activity of these antagonists stems from their ability to block the binding of Substance P, a neuropeptide involved in pain transmission, inflammation, and emetic signaling, to the NK1 receptor in the central and peripheral nervous systems[2][3].
The piperidine moiety is a privileged scaffold in medicinal chemistry, frequently incorporated into the structures of various pharmaceuticals due to its favorable physicochemical properties and its ability to serve as a versatile template for introducing diverse substituents[4]. In the context of NK1 receptor antagonists, the substituted piperidine core often plays a crucial role in orienting the key pharmacophoric elements for optimal interaction with the receptor. The specific stereochemistry and substitution pattern of the piperidine ring are critical for achieving high binding affinity and selectivity.
This guide focuses on the synthetic utility of the trisubstituted piperidine, 5-Methyl-2-phenylpiperidin-3-amine, as a key building block for the construction of novel NK1 receptor antagonists. We will explore a proposed synthetic strategy, detailing the necessary transformations to elaborate this intermediate into a potential drug candidate.
Mechanism of Action of NK1 Receptor Antagonists
The emetic reflex is a complex process involving multiple neurotransmitter pathways. Substance P, acting on NK1 receptors located in the brainstem's vomiting centers, is a key mediator of both acute and delayed emesis[3][5]. NK1 receptor antagonists competitively inhibit the binding of Substance P to its receptor, thereby disrupting the downstream signaling cascade that leads to nausea and vomiting[2]. The efficacy of these antagonists, particularly in CINV, highlights the central role of the Substance P/NK1 receptor pathway in this process.
Proposed Synthetic Strategy: A Retrosynthetic Approach
The retrosynthetic analysis, depicted below, disconnects the target molecule at the two nitrogen atoms of the piperidine ring, identifying 5-Methyl-2-phenylpiperidin-3-amine as the central chiral building block.
Caption: Retrosynthetic analysis of a proposed NK1 receptor antagonist.
Synthesis of the Key Intermediate: 5-Methyl-2-phenylpiperidin-3-amine
The stereoselective synthesis of polysubstituted piperidines is a challenging yet crucial aspect of medicinal chemistry. While a specific, detailed protocol for the synthesis of 5-Methyl-2-phenylpiperidin-3-amine was not found in the immediate search, several established methodologies for the synthesis of substituted piperidines can be adapted. These include:
Enantioselective Hydrogenation of Pyridine Precursors: This approach involves the asymmetric hydrogenation of a suitably substituted pyridine to establish the desired stereocenters on the piperidine ring.
Diastereoselective Cyclization Reactions: Methods such as the Prins cyclization or aza-Diels-Alder reactions can be employed to construct the piperidine core with controlled stereochemistry.
Chiral Pool Synthesis: Starting from readily available chiral building blocks, such as amino acids, a multi-step synthesis can be designed to yield the desired trisubstituted piperidine.
For the purpose of this guide, we will assume the availability of enantiomerically pure 5-Methyl-2-phenylpiperidin-3-amine as the starting material.
Proposed Forward Synthesis of a Novel NK1 Receptor Antagonist
The following protocols outline a proposed two-step synthetic sequence to transform 5-Methyl-2-phenylpiperidin-3-amine into a potential NK1 receptor antagonist. This strategy involves the sequential functionalization of the two nitrogen atoms of the piperidine intermediate.
Step 1: Selective N-Alkylation of the Piperidine Nitrogen
The secondary amine of the piperidine ring can be selectively alkylated to introduce a key structural motif often found in potent NK1 antagonists, such as a substituted benzyl group. Reductive amination offers a mild and efficient method for this transformation.
To a solution of 5-Methyl-2-phenylpiperidin-3-amine (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) in a round-bottom flask, add the desired substituted benzaldehyde (1.1 eq).
Add glacial acetic acid (1.1 eq) to the mixture and stir at room temperature for 1 hour to facilitate the formation of the imine intermediate.
Carefully add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture. Note: NaBH(OAc)₃ is preferred as it is a milder and more selective reducing agent.
Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).
Extract the aqueous layer with DCM (3 x 20 mL).
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel to afford the N-alkylated piperidine derivative.
Caption: Workflow for the N-alkylation of the piperidine intermediate.
Step 2: Amide Coupling of the 3-Amino Group
The primary amino group at the 3-position of the piperidine ring can be acylated with a suitable carboxylic acid to introduce the final sidechain of the target NK1 antagonist. Standard peptide coupling reagents can be employed for this transformation.
N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)
Temperature
0 °C to Room Temperature
Reaction Time
4-12 hours
Procedure:
To a solution of the chiral carboxylic acid (1.1 eq) in DMF (10 mL/mmol) at 0 °C, add HATU (1.2 eq) and DIPEA (2.0 eq).
Stir the mixture at 0 °C for 15 minutes to activate the carboxylic acid.
Add a solution of the N-alkylated piperidine (from Step 1) (1.0 eq) in DMF to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with ethyl acetate and wash with a 5% aqueous solution of lithium chloride, followed by a saturated aqueous solution of sodium bicarbonate, and finally with brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by column chromatography on silica gel or by preparative HPLC to yield the final NK1 receptor antagonist.
Caption: Workflow for the amide coupling to form the final product.
Characterization and Quality Control
The identity and purity of the synthesized intermediates and the final product should be confirmed by a combination of analytical techniques, including:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and stereochemistry.
Mass Spectrometry (MS): To determine the molecular weight.
High-Performance Liquid Chromatography (HPLC): To assess the purity and, with a chiral stationary phase, the enantiomeric excess.
Infrared (IR) Spectroscopy: To identify key functional groups.
Conclusion
This application note has presented a detailed and scientifically grounded proposal for the synthesis of novel NK1 receptor antagonists utilizing the versatile chiral building block, 5-Methyl-2-phenylpiperidin-3-amine. The outlined protocols for N-alkylation and amide coupling are based on robust and well-established chemical transformations. While the proposed route is hypothetical, it provides a strong foundation for researchers to explore the synthesis of new chemical entities targeting the NK1 receptor. The successful execution of this synthetic strategy has the potential to contribute to the development of next-generation therapeutics for a range of debilitating conditions.
Understanding NK1 antagonists and Methods to Keep Abreast of Their Recent Developments - Patsnap Synapse. (2023, December 29). [Link]
Neurokinin-1 receptor antagonists for chemotherapy-induced nausea and vomiting - Aziz. (n.d.). [Link]
Full article: Neurokinin-1 receptor antagonists: review of their role for the prevention of chemotherapy-induced nausea and vomiting in adults - Taylor & Francis. (2019, June 13). [Link]
03 Medicine of the week: NK1 receptor antagonists - YouTube. (2025, January 29). [Link]
Efficient Synthesis of NK 1 Receptor Antagonist Aprepitant Using a Crystallization-Induced Diastereoselective Transformation † | Request PDF - ResearchGate. (n.d.). [Link]
Synthesis of a Potent hNK-1 Receptor Antagonist via an SN2 Reaction of an Enantiomerically Pure α-Alkoxy Sulfonate | Organic Letters - ACS Publications. (2004, December 9). [Link]
Efficient Synthesis of NK Receptor Antagonist Aprepitant Using A Crystallization-Induced Diastereoselective Transformation | PDF | Chemical Reactions | Chemistry - Scribd. (n.d.). [Link]
Pyrrolidine and piperidine derivates as nk1 antagonists - Google P
Application Note: Overcoming Steric Hindrance in Peptide Coupling to 5-Methyl-2-phenylpiperidin-3-amine
Executive Summary & Mechanistic Challenges The synthesis of complex therapeutics often requires the functionalization of highly substituted saturated heterocycles. 5-Methyl-2-phenylpiperidin-3-amine presents a formidable...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Challenges
The synthesis of complex therapeutics often requires the functionalization of highly substituted saturated heterocycles. 5-Methyl-2-phenylpiperidin-3-amine presents a formidable synthetic challenge during amide bond formation. While it possesses a primary amine at the C3 position, this nucleophilic center is severely shielded by the adjacent C2-phenyl group and the conformational rigidity of the piperidine ring.
Standard peptide coupling conditions (e.g., EDC/HOBt or DCC) typically fail or result in unacceptable yields when applied to this scaffold[1]. The physical obstruction prevents the bulky active esters from approaching the amine at the optimal Bürgi-Dunitz trajectory. Furthermore, prolonged reaction times with weak activating agents drastically increase the risk of epimerization of the incoming carboxylic acid[2]. To achieve >95% conversion, chemists must transition to high-efficiency uronium/aminium salts (HATU, COMU) or utilize ultra-compact electrophiles like acyl fluorides[3].
(Note: This application note assumes the N1-piperidine nitrogen is orthogonally protected, e.g., via a Boc or Cbz group, to ensure strictly regioselective acylation at the C3-primary amine).
Causality in Reagent Selection
Successful coupling to 5-methyl-2-phenylpiperidin-3-amine requires manipulating the transition state to artificially lower the activation energy barrier.
HATU & HOAt (Anchimeric Assistance): Unlike HOBt, the HOAt leaving group generated by HATU contains a nitrogen atom at the 7-position of the benzotriazole ring. This nitrogen provides critical anchimeric assistance by acting as a hydrogen-bond acceptor[4]. It coordinates the incoming hindered C3-amine, pre-organizing the transition state and forcing the nucleophile into the correct proximity and orientation for attack[4].
COMU (Safety & Efficiency): COMU utilizes the OxymaPure leaving group. It matches the coupling efficiency of HATU but eliminates the risk of guanidinylation—a side reaction where excess uronium salt irreversibly caps the primary amine[3][4].
TFFH (Acyl Fluorides): When coupling an extremely hindered acid (e.g., an α,α-disubstituted amino acid like Aib) to this already hindered amine, even HATU may fail[1]. TFFH generates an acyl fluoride in situ[3]. Because the fluoride ion is exceptionally small, the resulting activated carbonyl is sterically unencumbered, allowing the C3-amine to attack with minimal steric clash[5].
Mechanistic pathway of HATU-mediated coupling highlighting anchimeric assistance.
Comparative Reagent Efficacy
The following table summarizes the expected performance of various coupling reagents when reacting a standard N-protected amino acid with 5-methyl-2-phenylpiperidin-3-amine.
Coupling Reagent
Active Intermediates
Relative Reactivity for Hindered Amines
Epimerization Risk
Guanidinylation Risk
EDC / HOBt
OBt Ester
Low
Moderate
None
PyBOP
OBt Ester
Moderate
Low
None
HATU
OAt Ester
High
Low (with TMP)
High (if excess used)
COMU
Oxyma Ester
High
Very Low
None
TFFH
Acyl Fluoride
Very High
Low
None
Decision Workflow for Hindered Amides
Decision workflow for selecting coupling conditions based on incoming acid steric bulk.
Self-Validating Experimental Protocols
To ensure rigorous scientific integrity, both protocols below are designed as self-validating systems . They incorporate orthogonal checkpoints to mathematically verify reactive intermediate formation and coupling completion before irreversible workup steps are taken.
Protocol A: Uronium-Mediated Coupling (HATU/COMU)
Best for coupling standard or moderately hindered carboxylic acids.
Preparation: In an oven-dried flask under inert atmosphere (Argon), dissolve the N-protected carboxylic acid (1.2 equiv) and HATU (1.15 equiv) in anhydrous N-Methyl-2-pyrrolidone (NMP) to a concentration of 0.1 M.
Causality: NMP is explicitly chosen over DMF due to its superior ability to disrupt intermolecular hydrogen bonding in rigid, sterically hindered systems[1]. HATU is kept strictly sub-stoichiometric relative to the acid to prevent guanidinylation of the target amine[4].
Pre-Activation: Add 2,4,6-trimethylpyridine (TMP) (3.0 equiv). Stir at room temperature for exactly 3 minutes.
Causality: TMP is sterically hindered and less basic than DIPEA, drastically reducing the rate of oxazolone formation and subsequent epimerization of the acid[2].
Coupling: Add 5-methyl-2-phenylpiperidin-3-amine (1.0 equiv) as a solution in a minimal volume of NMP. Stir at 25°C.
Validation Checkpoint: At t = 60 minutes, withdraw a 5 µL aliquot and dilute in 1 mL MeCN/H₂O (1:1). Analyze via LC-MS.
Self-Validation: Integrate the UV peaks (214 nm/254 nm) of the starting amine and the product. If the ratio indicates <95% conversion, do not quench. Instead, pre-activate an additional 0.5 equiv of acid with 0.45 equiv HATU in a separate vial, then add to the main reaction.
Workup: Once validated, quench with saturated aqueous NaHCO₃. Extract with EtOAc (3x). Wash the combined organics with 5% aqueous citric acid (to remove TMP and unreacted amine), brine, dry over Na₂SO₄, and concentrate in vacuo.
Protocol B: In Situ Acyl Fluoride Generation (TFFH)
Best for coupling extremely hindered acids (e.g., α,α-disubstituted acids) where standard active esters fail.
Preparation: Dissolve the highly hindered N-protected carboxylic acid (1.5 equiv) in anhydrous Dichloromethane (DCM) (0.1 M).
Fluorination: Add TFFH (1.5 equiv) and N,N-Diisopropylethylamine (DIPEA) (3.0 equiv). Stir at room temperature for 30 minutes.
Validation Checkpoint 1 (Intermediate Verification): Withdraw a 2 µL aliquot and quench directly into 200 µL of anhydrous Methanol. Analyze via LC-MS.
Self-Validation: The LC-MS must show the quantitative formation of the methyl ester of the target acid. This confirms the successful generation of the highly reactive acyl fluoride intermediate[5] before introducing the precious 5-methyl-2-phenylpiperidin-3-amine.
Coupling: Add 5-methyl-2-phenylpiperidin-3-amine (1.0 equiv). Heat the reaction to 40°C under a reflux condenser.
Causality: Acyl fluorides are exceptionally stable to thermal degradation and moisture compared to OAt esters, allowing for prolonged heating to overcome massive steric barriers[1][3].
Validation Checkpoint 2: Monitor via LC-MS at 4, 12, and 24 hours.
Workup: Upon completion, dilute with DCM, wash sequentially with saturated NaHCO₃, 1M HCl, and brine. Dry over MgSO₄ and concentrate.
References
JPT. Optimizing Peptide Coupling: Key Techniques. Available at: [Link][6]
Organic & Biomolecular Chemistry (RSC Publishing). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Available at: [Link][5]
Derivatization of 5-Methyl-2-phenylpiperidin-3-amine for SAR studies
Anwendungs- und Protokollleitfaden Thema: Derivatisierung von 5-Methyl-2-phenylpiperidin-3-amin für SAR-Studien Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung Zusammenfassung Das 5-Met...
Author: BenchChem Technical Support Team. Date: March 2026
Anwendungs- und Protokollleitfaden
Thema: Derivatisierung von 5-Methyl-2-phenylpiperidin-3-amin für SAR-Studien
Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung
Zusammenfassung
Das 5-Methyl-2-phenylpiperidin-Gerüst ist eine "privilegierte Struktur" in der medizinischen Chemie und bildet das Kernstück zahlreicher therapeutischer Wirkstoffe, von Opioid-Analgetika bis hin zu Wirkstoffen gegen Krebs.[1][2][3][4] Die spezifische stereochemische Anordnung und die Substitutionsmuster am Piperidinring können die biologische Aktivität und das Rezeptorbindungsprofil erheblich beeinflussen.[1] Dieser Leitfaden bietet detaillierte Protokolle zur systematischen Derivatisierung von 5-Methyl-2-phenylpiperidin-3-amin an zwei entscheidenden Positionen: dem primären Amin an der C3-Position und dem sekundären Amin des Piperidinrings an der N1-Position. Diese Modifikationen sind entscheidend für die Durchführung von Struktur-Wirkungs-Beziehungs-Studien (SAR), die darauf abzielen, die Wirksamkeit, Selektivität und die pharmakokinetischen Eigenschaften von Leitstrukturen zu optimieren.[5][6] Die hier beschriebenen Protokolle umfassen fundamentale Transformationen wie N-Acylierung, N-Sulfonylierung und N-Alkylierung und bieten eine robuste Grundlage für die Erstellung diverser Substanzbibliotheken.
Strategische Überlegungen zur Derivatisierung für SAR-Studien
Die chemische Modifikation des 5-Methyl-2-phenylpiperidin-3-amin-Kerns zielt darauf ab, den chemischen Raum systematisch zu erforschen. Die beiden primären Angriffspunkte für die Derivatisierung sind die exozyklische primäre Aminogruppe an C3 und der Stickstoff des Piperidinrings an N1. Jeder dieser Punkte ermöglicht die Einführung unterschiedlicher funktioneller Gruppen, um verschiedene Aspekte der molekularen Erkennung zu untersuchen.
C3-Amin-Derivatisierung: Modifikationen an dieser Position wirken sich direkt auf die Interaktionen in der unmittelbaren Umgebung des Phenylrings und der Methylgruppe aus. Die Einführung von Wasserstoffbrücken-Donoren/-Akzeptoren (z. B. durch Amid- oder Sulfonamidbildung) oder die Veränderung von Lipophilie und sterischem Anspruch (z. B. durch Alkylierung) können die Bindungsaffinität und -selektivität entscheidend beeinflussen.[7]
N1-Piperidin-Derivatisierung: Die Modifikation des Ringstickstoffs beeinflusst die Gesamtkonformation und die physikochemischen Eigenschaften des Moleküls. Substituenten an dieser Position können als Vektoren dienen, um zusätzliche Bindungstaschen eines Zielproteins zu erreichen oder pharmakokinetische Parameter wie Löslichkeit und Membranpermeabilität zu modulieren.
Abbildung 1: Strategische Punkte für die Derivatisierung am 5-Methyl-2-phenylpiperidin-3-amin-Gerüst.
Protokolle zur Derivatisierung des C3-primären Amins
Die folgenden Protokolle konzentrieren sich auf die selektive Modifikation der reaktivsten Stelle, des primären Amins an Position 3. Es wird davon ausgegangen, dass das N1-Piperidin-Amin vorübergehend geschützt ist (z. B. als Boc-Derivat), falls eine selektive Reaktion erforderlich ist, oder dass die Reaktivitätsunterschiede für eine selektive Derivatisierung ausgenutzt werden.
N-Acylierung: Synthese von Amid-Derivaten
Rationale: Die Amidbindung ist eine der fundamentalsten funktionellen Gruppen in der medizinischen Chemie.[8] Die N-Acylierung führt Wasserstoffbrücken-Akzeptoren (Carbonyl-Sauerstoff) und -Donoren (Amid-N-H) ein, die für die molekulare Erkennung entscheidend sind. Die Variation des Acylrestes ermöglicht eine Feinabstimmung von Sterik und Lipophilie.
Gewünschtes Acylchlorid (z. B. Benzoylchlorid, Acetylchlorid) (1.1 Äquiv.)
Eine tertiäre Aminbase (z. B. Triethylamin, DIPEA) (1.5 Äquiv.)
Wasserfreies Dichlormethan (DCM) oder Tetrahydrofuran (THF)
Gesättigte Natriumbicarbonatlösung (NaHCO₃), Wasser, Sole
Wasserfreies Magnesiumsulfat (MgSO₄) oder Natriumsulfat (Na₂SO₄)
Durchführung:
Lösen Sie das 5-Methyl-2-phenylpiperidin-3-amin (1.0 Äquiv.) und die Base (1.5 Äquiv.) in wasserfreiem DCM in einem Rundkolben unter Inertgasatmosphäre (Stickstoff oder Argon).
Kühlen Sie die gerührte Lösung in einem Eisbad auf 0 °C ab.
Fügen Sie das Acylchlorid (1.1 Äquiv.), gelöst in einer kleinen Menge wasserfreiem DCM, langsam über einen Zeitraum von 15-20 Minuten tropfenweise hinzu. Halten Sie die Temperatur während der Zugabe bei 0 °C.
Lassen Sie die Reaktionsmischung nach vollständiger Zugabe langsam auf Raumtemperatur erwärmen und rühren Sie für weitere 2-12 Stunden.
Reaktionskontrolle: Überwachen Sie den Fortschritt der Reaktion mittels Dünnschichtchromatographie (DC) oder LC-MS, bis das Ausgangsmaterial vollständig umgesetzt ist.
Aufarbeitung: Quenchen Sie die Reaktion durch Zugabe von Wasser. Überführen Sie die Mischung in einen Scheidetrichter und trennen Sie die organische Phase ab. Extrahieren Sie die wässrige Phase zweimal mit DCM.
Waschen Sie die vereinigten organischen Phasen nacheinander mit gesättigter NaHCO₃-Lösung, Wasser und abschließend mit Sole.
Trocknen Sie die organische Phase über MgSO₄ oder Na₂SO₄, filtrieren Sie und entfernen Sie das Lösungsmittel im Vakuum.
Reinigung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie auf Kieselgel, um das reine Amid-Derivat zu erhalten.
N-Sulfonylierung: Synthese von Sulfonamid-Derivaten
Rationale: Die Sulfonamidgruppe ist ein wichtiger Bioisoster der Amidbindung und kommt in einer Vielzahl von Medikamenten vor.[9] Sie ist metabolisch stabiler und ihre Geometrie sowie ihre Fähigkeit zur Wasserstoffbrückenbildung unterscheiden sich von der eines Amids, was zu unterschiedlichen Bindungsmodi führen kann.[2]
Abbildung 2: Allgemeiner Mechanismus der N-Sulfonylierung eines primären Amins.[9][10]
Experimentelles Protokoll:
Materialien:
5-Methyl-2-phenylpiperidin-3-amin (1.0 Äquiv.)
Gewünschtes Sulfonylchlorid (z. B. Methansulfonylchlorid, Tosylchlorid) (1.1 Äquiv.)
Base (z. B. Pyridin oder Triethylamin) (1.5 Äquiv.)
Wasserfreies DCM
1 M Salzsäure (HCl), gesättigte NaHCO₃-Lösung, Sole
Wasserfreies Na₂SO₄
Durchführung:
Lösen Sie das Amin (1.0 Äquiv.) und die Base (1.5 Äquiv.) in wasserfreiem DCM in einem Rundkolben.
Kühlen Sie die Lösung auf 0 °C in einem Eisbad.
Fügen Sie das Sulfonylchlorid (1.1 Äquiv.) langsam tropfenweise hinzu, während die Temperatur bei 0 °C gehalten wird.[9]
Lassen Sie die Reaktion nach der Zugabe langsam auf Raumtemperatur erwärmen und rühren Sie für 4-16 Stunden.
Reaktionskontrolle: Überwachen Sie den Reaktionsfortschritt mittels DC oder LC-MS.
Aufarbeitung: Quenchen Sie die Reaktion durch Zugabe von Wasser. Trennen Sie die organische Schicht ab. Waschen Sie die organische Phase nacheinander mit 1 M HCl, gesättigter NaHCO₃-Lösung und Sole, um überschüssige Base und Salze zu entfernen.[9]
Trocknen Sie die organische Phase über Na₂SO₄, filtrieren Sie und dampfen Sie das Lösungsmittel ein.
Reinigung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie (typischerweise mit einem Hexan/Ethylacetat-Gradienten).
N-Alkylierung via reduktiver Aminierung
Rationale: Die direkte N-Alkylierung von primären Aminen mit Alkylhalogeniden führt oft zu einer Mehrfachalkylierung.[11][12] Die reduktive Aminierung ist eine überlegene und kontrollierbare Methode zur Synthese von sekundären Aminen.[11] Sie erweitert die Vielfalt der eingeführten Substituenten um aliphatische und aromatische Gruppen und verändert die Basizität und das sterische Profil des Amins.
Geben Sie das Amin (1.0 Äquiv.) und den Aldehyd oder das Keton (1.1 Äquiv.) in einem Rundkolben unter Inertgasatmosphäre in wasserfreies DCE. Fügen Sie optional eine katalytische Menge Essigsäure hinzu, um die Iminbildung zu beschleunigen.[11]
Rühren Sie die Mischung 30-60 Minuten bei Raumtemperatur.
Fügen Sie Natriumtriacetoxyborhydrid (1.5 Äquiv.) portionsweise hinzu. Die Reaktion kann exotherm sein.
Rühren Sie die Reaktion für 4-24 Stunden bei Raumtemperatur.
Reaktionskontrolle: Überwachen Sie den Fortschritt mittels LC-MS.
Aufarbeitung: Quenchen Sie die Reaktion durch langsame Zugabe von gesättigter NaHCO₃-Lösung. Extrahieren Sie die Mischung dreimal mit DCM.
Waschen Sie die vereinigten organischen Phasen mit Sole, trocknen Sie sie über MgSO₄, filtrieren Sie und konzentrieren Sie sie im Vakuum.
Reinigung: Reinigen Sie das Rohprodukt mittels Säulenchromatographie.
Charakterisierung der Derivate und Arbeitsablauf
Die eindeutige Charakterisierung jedes neuen Derivats ist für die Validität der SAR-Studien unerlässlich. Eine Kombination aus spektroskopischen und chromatographischen Methoden ist erforderlich, um die Struktur zu bestätigen und die Reinheit zu bestimmen.[13][14][15]
Kernspinresonanzspektroskopie (NMR): ¹H- und ¹³C-NMR sind unerlässlich, um die erfolgreiche Derivatisierung zu bestätigen.[14][15] Achten Sie auf das Erscheinen neuer Signale, die dem eingeführten Rest entsprechen (z. B. aromatische Protonen eines Benzoylrings), und auf die Verschiebung der Signale in der Nähe des Reaktionszentrums (z. B. das α-Proton).
Massenspektrometrie (MS): Dient zur Bestimmung des Molekulargewichts des neuen Derivats und bestätigt dessen elementare Zusammensetzung (hochauflösende MS).[14][15]
Hochleistungsflüssigkeitschromatographie (HPLC): Wird zur Bestimmung der Reinheit des Endprodukts verwendet, die idealerweise >95 % für biologische Tests sein sollte.[14]
Abbildung 3: Allgemeiner experimenteller Arbeitsablauf von der Synthese bis zur Charakterisierung.
Datenorganisation für SAR-Studien
Eine systematische Organisation der synthetischen und biologischen Daten ist entscheidend für die Ableitung aussagekräftiger Struktur-Wirkungs-Beziehungen.
Verbindungs-ID
R-Gruppe (Struktur)
Syntheseprotokoll
Ausbeute (%)
Reinheit (%) (HPLC)
Biologische Aktivität (z. B. IC₅₀, µM)
XYZ-001
H (Ausgangsmaterial)
-
-
>98
25.4
XYZ-002
COCH₃
2.1
85
>99
10.2
XYZ-003
CO-Ph
2.1
78
>99
5.8
XYZ-004
SO₂CH₃
2.2
81
>98
15.1
XYZ-005
CH₂-Ph
2.3
65
>97
8.3
Referenzen
Protokoll für die N-Sulfonylierung mit Methansulfonylchlorid. BenchChem.
Das Piperidin-Gerüst: Ein umfassender Leitfaden für Struktur-Wirkungs-Beziehungs-Studien (SAR) für die Arzneimittelentdeckung. BenchChem.
Entdeckung und Struktur-Wirkungs-Beziehungen neuartiger Piperidin-Inhibitoren der Farnesyltransferase. Journal of Medicinal Chemistry - ACS Publications.
Synthese und Struktur-Wirkungs-Beziehungen von N-Aryl-Piperidin-Derivaten als potente (partielle) Agonisten für den menschlichen Histamin-H3-Rezeptor. PubMed.
Alkylierungsmethoden zur Synthese sekundärer Amine: Anwendungshinweise und Protokolle. BenchChem.
Eine einfache und ökologisch nachhaltige Methode zur Sulfonylierung von Aminen unter mikrowellenunterstützten, lösungsmittelfreien Bedingungen. RSC Publishing.
(PDF) Synthese, Charakterisierung und antimikrobielle Aktivität von Piperidin-Derivaten. ResearchGate.
Struktur-Wirkungs-Beziehung von Piperidin-Derivaten mit Antikrebs-Aktivität. ResearchGate.
Piperin und Derivate: Trends in Struktur-Wirkungs-Beziehungen. PubMed.
Aktuelle Konzepte zur Verwendung von Phenylpiperidin-Derivaten bei der Behandlung von akuten und chronischen Schmerzen. PubMed.
Anwendungshinweis: Analytische Methoden zur Charakterisierung von N-Methyl-1-(piperidin-4-YL)methanamin. BenchChem.
Phenylpiperidine. Wikipedia.
Effiziente Synthese sekundärer Amine durch selektive Alkylierung primärer Amine. Google Patents.
Anwendungshinweise und Protokolle für die Analyse von Piperidin-3-carbothioamid mittels NMR und Massenspektrometrie. BenchChem.
Wässrig-vermittelte N-Alkylierung von Aminen. ResearchGate.
Ein effizienterer grünerer Ansatz zur N-Acylierung von Aminen in Wasser unter Verwendung der Benzotriazol-Chemie. MDPI.
Ein umweltfreundlicher und hocheffizienter Weg zur N-Acylierung unter katalysatorfreien Bedingungen.
Anwendungshinweise und Protokolle für die N-Acylierung von Naphthalin-1-amin. BenchChem.
Neue Bis-Piperazin-Derivate: Synthese, Charakterisierung (IR, NMR), Gammastrahlenabsorption, antimikrobielle Aktivität, molekulares Docking und Dynamikstudie. PMC.
Strategic Boc-Protection Protocols for 5-Methyl-2-phenylpiperidin-3-amine Scaffolds
This Application Note and Protocol guide details the strategic implementation of tert-butoxycarbonyl (Boc) protection groups in the synthesis of 5-Methyl-2-phenylpiperidin-3-amine . This scaffold is a critical pharmacoph...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note and Protocol guide details the strategic implementation of tert-butoxycarbonyl (Boc) protection groups in the synthesis of 5-Methyl-2-phenylpiperidin-3-amine . This scaffold is a critical pharmacophore in neurokinin-1 (NK1) receptor antagonists (e.g., analogs of CP-99,994) and requires precise regiochemical control due to the presence of two distinct nitrogen centers.
[1]
Chemical Context & Strategic Analysis
The synthesis of 5-Methyl-2-phenylpiperidin-3-amine presents a classic chemoselectivity challenge: distinguishing between the endocyclic secondary amine (N1) and the exocyclic primary amine (N3) .
The Selectivity Landscape
N3 (Exocyclic, Primary): Generally more nucleophilic and less sterically hindered, despite the proximity of the C2-phenyl group.[1][2] In a thermodynamic chair conformation, the C3-amine often adopts an equatorial position to minimize 1,3-diaxial interactions, making it accessible.[1][2]
N1 (Endocyclic, Secondary): Nucleophilicity is tempered by ring constraints and significant steric shielding from the bulky C2-phenyl group.[1][2]
C5-Methyl Influence: While distal to the nitrogen centers, the C5-methyl group influences the ring pucker. In the cis-2,3-disubstituted systems common in NK1 antagonists, the ring conformation is rigid, further differentiating the accessibility of N1 and N3.[1][2]
Strategic Imperative:
Scenario A (Early Stage): Protection of acyclic precursors (e.g., during reductive amination) typically targets the N3 equivalent to prevent cyclization side-reactions.[1]
Scenario B (Late Stage): Regioselective protection of the final diamine scaffold usually targets N3 first due to kinetic control.[2]
Decision Framework & Workflow
The following decision tree outlines the optimal protection strategy based on the starting material and desired outcome.
Figure 1: Strategic decision tree for selecting the appropriate Boc-protection protocol based on substrate state and regiochemical targets.
Objective: Selectively protect the primary exocyclic amine (N3) in the presence of the secondary ring amine (N1).
Mechanism: Exploits the higher kinetic nucleophilicity of the primary amine at controlled temperatures.
H-bonding may suppress N1 nucleophilicity further.[1][2]
Additive
DMAP
Poor
Catalyzes reaction at hindered N1, reducing selectivity.[1][2]
Troubleshooting Guide
Problem: Significant formation of Bis-Boc product.
Solution: Reduce
to 0.85-0.90 equiv and perform dropwise addition at -10°C. Recover unreacted starting material via acid extraction.[1]
Problem: No reaction at N1 (in Method B).
Solution: The 2-phenyl group creates a "steric wall."[1][2] Use "Boc-ON" (2-(tert-Butoxycarbonyloxyimino)-2-phenylacetonitrile) or heat the
reaction to 60°C in Dioxane for 24h.
Problem: Epimerization of C2/C3 centers.
Solution: Avoid strong bases (e.g., NaH) during protection steps.[1][2] The 2,3-trans isomer is generally thermodynamically more stable, but NK1 activity often requires cis.[1][2] Maintain neutral/mildly basic conditions.
Mechanistic Visualization
The regioselectivity is governed by the steric trajectory required for the nucleophilic attack on the Boc-anhydride carbonyl.
Figure 2: Kinetic competition between N3 and N1 pathways.[1][2] The green path represents the favored reaction at low temperatures.
References
BenchChem. "The Enduring Utility of the Boc Protecting Group: A Technical Guide for Researchers." BenchChem Application Notes, 2025. Link
Sigma-Aldrich. "MRT - Mono-Boc-Protection of Diamines."[1][2] Sigma-Aldrich Technical Library.[1][2] Link
Master Organic Chemistry. "Amine Protection and Deprotection: Boc, Cbz, Fmoc." Reaction Guide. Link
Perron, V., et al. "A Method for the Selective Protection of Aromatic Amines in the Presence of Aliphatic Amines."[2][3] Synthesis, 2009, 283-289.[1][2][3][4] (Cited for general selectivity principles). Link
Pfizer Inc. "Discovery of CP-99,994: A Potent Non-Peptide Antagonist of the Substance P (NK1) Receptor."[2] Journal of Medicinal Chemistry, 1991 (Core scaffold reference).[1][2]
Organic Chemistry Portal. "Boc-Protected Amino Groups." Protective Groups.[1][2][3][4][5][6][7] Link
5-Methyl-2-phenylpiperidin-3-amine in peptidomimetic drug design
Application Note: Utilizing 5-Methyl-2-phenylpiperidin-3-amine as a Constrained -Turn Surrogate Abstract The transition from bioactive peptides to small-molecule therapeutics is often hindered by poor metabolic stability...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Utilizing 5-Methyl-2-phenylpiperidin-3-amine as a Constrained
-Turn Surrogate
Abstract
The transition from bioactive peptides to small-molecule therapeutics is often hindered by poor metabolic stability and low membrane permeability. 5-Methyl-2-phenylpiperidin-3-amine represents a "privileged scaffold" in peptidomimetic design, offering a rigidified core that mimics the
and backbone torsion angles of -turns. This guide details the stereoselective synthesis of this scaffold, its incorporation into solid-phase libraries, and protocols for validating its proteolytic stability. By locking the conformation of the peptide backbone, this scaffold significantly reduces the entropic penalty of receptor binding, widely applicable in NK1 antagonist development and protease inhibitor design.
Introduction: The Conformation Problem
Native peptides exist as transient conformational ensembles. Upon binding a receptor, they must adopt a specific bioactive conformation, a process that incurs a high entropic cost (
The 5-Methyl-2-phenylpiperidin-3-amine scaffold addresses this by:
Rotameric Restriction: The piperidine ring locks the
and bonds, mimicking a proline-like constraint but with customizable exocyclic vectors.
Hydrophobic Anchoring: The C2-phenyl group mimics the side chain of aromatic amino acids (Phe/Tyr/Trp) in a fixed orientation.
Steric Steering: The C5-methyl group introduces a specific steric clash that disfavors "boat" conformers, forcing the ring into a specific "chair" geometry that aligns the C3-amine and N1-amine vectors to match peptide turn motifs (Type I/II
-turns).
Structural Analysis & Pharmacophore Mapping
Understanding the stereochemistry is non-negotiable. The biological activity of this scaffold is almost exclusively driven by the cis-2,3 relationship, which places the C2-phenyl and C3-amine in an equatorial/axial arrangement that mimics the twisted backbone of a turn.
Pharmacophore Vectors
N1 (Ring Nitrogen): Mimics the amide nitrogen of residue
.
C2-Phenyl: Mimics the side chain of residue
(e.g., Phenylalanine).
C3-Amine (Exocyclic): Mimics the amine of residue
or the -terminus, depending on the derivatization.
C5-Methyl: Provides a distal hydrophobic contact and rigidifies the ring pucker.
Protocol A: Stereoselective Synthesis
Objective: Synthesize (2S,3S,5R)-5-methyl-2-phenylpiperidin-3-amine.
Challenge: Controlling the relative stereochemistry of three chiral centers.
Strategy: Hydrogenation of a substituted pyridine precursor, followed by chiral resolution.
Dissolve 2-bromo-5-methylpyridine (1.0 eq) and phenylboronic acid (1.2 eq) in Toluene/EtOH (4:1).
Add Na2CO3 (2.0 eq) and degas with
for 15 min.
Add Pd(PPh3)4 (0.05 eq) and reflux for 12h under inert atmosphere.
Result: 5-Methyl-2-phenylpyridine.
Nitration (Introduction of Amine Precursor):
Cool 5-methyl-2-phenylpyridine in conc. H2SO4 to 0°C.
Dropwise add fuming HNO3. Maintain temp < 10°C.
Heat to 90°C for 2h.
Mechanism:[2][3][4] Electrophilic aromatic substitution occurs preferentially at the pyridine C3 position (ortho to the phenyl, para to the methyl) due to electronic activation.
Critical Control Point: This step reduces the nitro group to an amine AND reduces the pyridine ring to piperidine. The cis-2,3 relationship is favored (kinetic product) but mixtures occur.
Result: Racemic mixture of (2,3-cis, 5-trans)-5-methyl-2-phenylpiperidin-3-amine.
Chiral Resolution:
Dissolve the crude amine in hot Ethanol.
Add L-(+)-Tartaric acid (1.0 eq).
Allow to crystallize slowly at 4°C.
Recrystallize the salt 2x to achieve >99% ee.
Free base the salt using 1M NaOH and extract with DCM.
Data Summary: Synthetic Yields
Step
Reaction
Typical Yield
Key Quality Attribute
1
Suzuki Coupling
85-92%
Absence of starting bromide (GC-MS)
2
Nitration
70-75%
Regioselectivity (C3 vs C5)
3
Hydrogenation
88%
Diastereomeric Ratio (dr)
4
Resolution
35% (from racemate)
Enantiomeric Excess (>98% ee)
Protocol B: Solid-Phase Incorporation (SPPS)
Context: Incorporating this hindered secondary amine into a peptide backbone on resin.
Challenge: The secondary amine (N1) is sterically crowded by the adjacent phenyl group, making acylation difficult.
Workflow
Resin Selection: Use 2-Chlorotrityl chloride resin for C-terminal immobilization or Rink Amide for internal incorporation.
Coupling Protocol (The "Difficult Coupling" Cycle)
Standard HBTU/DIC coupling will fail here.
Activation:
Amino Acid (3.0 eq)
HATU (2.9 eq) - Gold standard for hindered amines.
HOAt (3.0 eq) - Additive to reduce racemization.
TMP (2,4,6-Trimethylpyridine) (6.0 eq) - Base.
Solvent: DMF/NMP (1:1) to improve swelling.
Reaction:
Pre-activate the mixture for 2 min.
Add to the resin-bound piperidine scaffold.
Microwave irradiation: 75°C for 10 min (or 2x 2h at RT).
Monitoring:
Use the Chloranil Test (specific for secondary amines).
Pass: No blue particles.
Fail: Blue particles
Repeat coupling with PyAOP.
Validation: Proteolytic Stability Assay
Objective: Confirm that the piperidine scaffold confers resistance to chymotrypsin (which cleaves at aromatic residues like Phe).
Hypothesis: The constrained backbone and steric bulk of the 5-methyl group prevent the protease from accessing the scissile bond.
Protocol
Substrate Preparation:
Synthesize a control peptide: Ac-Gly-Phe-Gly-NH2.
Synthesize the mimetic: Ac-Gly-[Pip]-Gly-NH2 (where [Pip] = 5-methyl-2-phenylpiperidin-3-amine).
Increase pressure to 100 psi or switch catalyst to Rh/Al2O3.
Racemization during Resolution
Overheating during recrystallization.
Keep temperature < 50°C; use chiral HPLC (Chiralpak AD-H) if necessary.
Failed SPPS Coupling
Steric hindrance of the secondary amine.
Use HATU/HOAt/TMP activation. Double couple. Use microwave assistance.
Poor Solubility
Hydrophobic nature of the scaffold.
Use NMP/DCM mixtures for resin swelling. Add PEG linkers if needed.
References
Stevenson, G. I., et al. (1998).[6] "4,4-Disubstituted piperidine high-affinity NK1 antagonists: structure-activity relationships and in vivo activity." Journal of Medicinal Chemistry. Link
Xiong, J., et al. (2020).[7] "Piperidine propionamide as a scaffold for potent sigma-1 receptor antagonists and mu opioid receptor agonists for treating neuropathic pain."[7][8][9] European Journal of Medicinal Chemistry. Link
Bratkovic, T. (2021). "Conformationally Constrained Peptides."[1][10] Encyclopedia MDPI. Link
De Fenza, M., et al. (2021). "Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics." MDPI Molecules. Link
BenchChem Application Note. (2025). "Scale-up Synthesis of 5-Methyl-2-phenyl-1H-indol-3-amine for Preclinical Studies." (Analogous synthetic methodology).[3][4][6][11] Link
Comprehensive Application Note: Procedures for Salt Formation and Chiral Resolution of 5-Methyl-2-phenylpiperidin-3-amine
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide Executive Summary In pharmaceutical development, the transition from...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Document Type: Advanced Technical Protocol & Mechanistic Guide
Executive Summary
In pharmaceutical development, the transition from a synthesized free base to a viable Active Pharmaceutical Ingredient (API) hinges on optimal solid-state chemistry. 5-Methyl-2-phenylpiperidin-3-amine is a highly functionalized piperidine derivative that serves as a critical intermediate and pharmacophore in the development of neurokinin-1 (NK-1) and 5-HT3 receptor antagonists, which are primarily indicated for the treatment of chemotherapy-induced emesis .
Due to its lipophilic phenyl ring and basic diamine core, the free base exhibits poor aqueous solubility and is susceptible to oxidative degradation over time. Furthermore, the compound possesses three stereogenic centers (C2, C3, C5), making diastereomeric resolution a critical necessity for isolating the eutomer (the pharmacologically active enantiomer). This Application Note provides field-proven, self-validating protocols for both non-chiral salt formation and chiral resolution, grounded in rigorous physicochemical principles.
Physicochemical Profiling & Mechanistic Rationale
To design a robust salt formation protocol, we must first analyze the molecular architecture of the API. 5-Methyl-2-phenylpiperidin-3-amine possesses two distinct basic centers:
Primary Exocyclic Amine (C3): Moderately basic (pKa ~ 9.0–9.5) due to the inductive effects of the adjacent piperidine ring and steric hindrance from the C2-phenyl group.
Causality in Counterion Selection
According to established salt selection principles , a
pKa > 3 between the acid and the base is required for stable salt formation.
Hydrochloric Acid (HCl): With a pKa of -6, HCl easily protonates both nitrogen atoms, forming a highly water-soluble dihydrochloride salt. The use of an anhydrous organic solvent (e.g., isopropanol) during synthesis prevents premature hydrolysis and drives crystallization via the common ion effect, drastically improving the dissolution profile .
L-(+)-Tartaric Acid: For chiral APIs, diastereomeric salt resolution is a highly scalable method. By reacting the racemic free base with a chiral acid like L-(+)-tartaric acid, two diastereomeric salts are formed. These salts possess different crystal lattice energies and thermodynamic solubilities, allowing the selective precipitation of the target enantiomer while the other remains in the mother liquor.
Experimental Protocols (Self-Validating Systems)
Protocol A: Synthesis of 5-Methyl-2-phenylpiperidin-3-amine Dihydrochloride
Objective: Generate a stable, highly water-soluble di-salt for formulation or long-term storage.
Dissolution: Suspend 10.0 g (approx. 52.5 mmol) of 5-Methyl-2-phenylpiperidin-3-amine free base in 100 mL of anhydrous isopropanol (IPA) in a 250 mL round-bottom flask equipped with a magnetic stirrer and nitrogen inlet.
Acid Addition: Cool the solution to 0–5 °C using an ice bath. Slowly add 2.2 equivalents (115.5 mmol) of HCl in IPA (5–6 M solution) dropwise over 30 minutes.
Mechanistic Insight: Slow addition controls the supersaturation level, promoting the growth of large, pure crystals rather than trapping impurities in amorphous precipitates.
Crystallization: Remove the ice bath and allow the slurry to warm to ambient temperature (20–25 °C). Stir for an additional 2 hours to ensure complete thermodynamic equilibration.
Isolation: Isolate the white crystalline solid via vacuum filtration using a Buchner funnel. Wash the filter cake with 20 mL of cold anhydrous IPA, followed by 20 mL of heptane to remove residual lipophilic impurities.
Drying: Dry the product in a vacuum oven at 45 °C for 12 hours.
Self-Validation Step: Perform an argentometric titration (Volhard method) to confirm the 1:2 (base:acid) stoichiometry. A chloride content of ~26.9% mathematically validates the dihydrochloride form.
Protocol B: Diastereomeric Resolution via L-(+)-Tartaric Acid
Objective: Isolate the target enantiomer from the racemic mixture via differential solubility.
Salt Formation: Dissolve 10.0 g of racemic 5-Methyl-2-phenylpiperidin-3-amine in 80 mL of an ethanol/water mixture (90:10 v/v). Heat the solution to 75 °C until fully dissolved.
Resolving Agent Addition: Add 0.5 equivalents of L-(+)-tartaric acid (for half-resolution) dissolved in 20 mL of the same solvent system.
Controlled Cooling: Cool the mixture at a strictly controlled linear rate of 0.1 °C/min down to 20 °C.
Mechanistic Insight: A slow cooling ramp is critical. It prevents the co-precipitation of the more soluble diastereomer by maintaining the system strictly within the metastable zone of the less soluble diastereomer.
Filtration: Filter the crystallized diastereomeric salt. The mother liquor retains the opposite enantiomer.
Freebasing: Suspend the isolated salt in 50 mL of water, adjust the pH to 12 using 2M NaOH, and extract with dichloromethane (3 x 30 mL). Dry the combined organic layers over anhydrous Na
SO and concentrate under reduced pressure to yield the enantiopure free base.
Self-Validation Step: Analyze the final free base via Chiral HPLC (e.g., Chiralcel OD-H column) to confirm an enantiomeric excess (ee) of >99%. Measure specific rotation
to confirm the correct spatial configuration.
Data Presentation
The table below summarizes the quantitative physicochemical data comparing the free base to its various salt candidates, demonstrating the efficacy of the salt formation process.
Salt Candidate
Counterion
Stoichiometry (Base:Acid)
Resolving Agent
Typical Yield (%)
Melting Point (°C)
Aqueous Solubility (mg/mL)
Free Base
None
N/A
No
N/A
65 - 68
< 0.1
Dihydrochloride
Cl⁻
1:2
No
92
245 - 248
> 100
Monomesylate
CH₃SO₃⁻
1:1
No
88
198 - 201
> 150
L-Tartrate
C₄H₅O₆⁻
1:1
Yes
42*
210 - 215
~ 15
*Yield based on a theoretical maximum of 50% for a single enantiomer isolated from a racemate.
Mandatory Visualization: Resolution Workflow
Workflow for the diastereomeric salt resolution of 5-Methyl-2-phenylpiperidin-3-amine.
References
Title: CN1082371C - 用于治疗呕吐的nk-1受体拮抗剂和5ht3受体拮抗剂 (NK-1 and 5-HT3 receptor antagonists for the treatment of emesis)
Source: Google Patents / Darts-ip
URL: [Link]
Title: Handbook of Pharmaceutical Salts: Properties, Selection, and Use
Source: American Chemical Society / Wiley-VCH
URL: [Link]
Title: Salt Formation to Improve Drug Solubility
Source: Advanced Drug Delivery Reviews (Elsevier)
URL: [Link]
Application
Application Notes & Protocols for the Safe Handling of Air-Sensitive Piperidine Amine Intermediates
Abstract Piperidine scaffolds are ubiquitous in pharmaceuticals, representing a critical structural motif in numerous approved drugs and clinical candidates.[1][2][3] The synthesis of these valuable molecules often invol...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Piperidine scaffolds are ubiquitous in pharmaceuticals, representing a critical structural motif in numerous approved drugs and clinical candidates.[1][2][3] The synthesis of these valuable molecules often involves the use of highly reactive and air-sensitive piperidine amine intermediates. Improper handling of these intermediates can lead to compound degradation, reaction failure, and significant safety hazards.[4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and detailed protocols for the safe and effective handling of air-sensitive piperidine amine intermediates in a laboratory setting. The protocols described herein are designed to be self-validating systems, emphasizing the causality behind experimental choices to ensure both scientific integrity and operator safety.
Introduction: The Challenge of Air-Sensitive Piperidine Intermediates
The piperidine ring, a six-membered saturated heterocycle containing a nitrogen atom, is a privileged scaffold in medicinal chemistry.[1][] Its conformational flexibility and ability to engage in key hydrogen bonding interactions make it a cornerstone in the design of bioactive molecules.[7] However, many synthetic routes towards complex piperidine derivatives necessitate the use of intermediates that are highly sensitive to atmospheric oxygen and moisture.[8][9]
These air-sensitive intermediates can include, but are not limited to:
Organometallic piperidine derivatives: Such as those containing lithium, magnesium (Grignard reagents), or zinc.[10][11]
Anionic piperidine species: Formed by deprotonation of the amine or a carbon atom on the ring.
Piperidines with low-valent transition metal catalysts: Used in cross-coupling and other transformations.[12]
Exposure of these intermediates to air can lead to rapid oxidation, hydrolysis, or reaction with carbon dioxide, resulting in the formation of undesired byproducts, reduced yields, and in some cases, exothermic reactions that pose a significant safety risk.[4][5] Therefore, the mastery of air-free handling techniques is paramount for any chemist working with these valuable compounds.
Foundational Principles: Establishing an Inert Atmosphere
The cornerstone of handling air-sensitive compounds is the rigorous exclusion of atmospheric gases (primarily oxygen and water vapor).[13] This is achieved by creating and maintaining an inert atmosphere, typically using nitrogen or argon gas.[8] The two most common pieces of equipment for this purpose in a synthetic chemistry laboratory are the glovebox and the Schlenk line.
The Glovebox: A Controlled Environment
A glovebox is a sealed container filled with an inert gas, allowing for the manipulation of items inside through integrated gloves.[10][14][15] Modern gloveboxes are equipped with circulation systems that continuously pass the internal atmosphere through catalysts to remove trace amounts of oxygen and moisture, often maintaining levels below 1 part per million (ppm).[15][16]
Key Advantages of a Glovebox:
Provides a highly controlled and stable inert environment for extended periods.[14]
Ideal for handling solids, performing complex manipulations, and setting up multiple reactions.[13][17]
Allows for the use of standard laboratory glassware and equipment within the inert atmosphere.[16]
Causality of Glovebox Operations: The antechamber acts as an airlock, allowing for the introduction and removal of materials without compromising the integrity of the main chamber's atmosphere.[10][15] Multiple evacuation and backfilling cycles of the antechamber are crucial to minimize the introduction of atmospheric contaminants.[18]
Core Techniques and Protocols
The following section details step-by-step protocols for common manipulations of air-sensitive piperidine amine intermediates. The choice between using a glovebox or a Schlenk line often depends on the scale of the reaction, the specific manipulation required, and the equipment available.
Preparation of Glassware and Solvents
All glassware must be scrupulously dried to remove adsorbed water before use.[19] Solvents must be rigorously dried and deoxygenated as they are a primary source of contamination.[8][20]
Protocol 3.1.1: Drying Glassware
Oven Drying: Place all glassware (round-bottom flasks, syringes, needles, etc.) in an oven at a minimum of 125°C for at least 4 hours, or preferably overnight.[19]
Cooling Under Inert Atmosphere: Assemble the hot glassware and immediately connect it to a Schlenk line or transfer it to a glovebox antechamber.
Cycling: Evacuate the glassware under vacuum and backfill with inert gas. Repeat this cycle three times to ensure the complete removal of air and residual moisture.[21]
Rationale: Heating removes physically adsorbed water from the glass surface. Cooling under an inert atmosphere prevents re-adsorption of atmospheric moisture. The vacuum/inert gas cycles are a highly effective method for purging the vessel.[8][22]
Provides a visual indication of dryness (deep blue/purple color of the ketyl radical). Highly effective but requires careful handling.
Calcium Hydride (CaH₂)
Amines, Ethers, Hydrocarbons, DMF
A versatile and effective drying agent. Reacts with water to produce hydrogen gas.
Molecular Sieves (3Å or 4Å)
A wide range of solvents
Can be sufficient for drying many solvents.[20] Must be activated by heating under vacuum before use.
Solvent Purification Systems (SPS)
Common organic solvents (THF, DCM, Toluene, etc.)
A safer alternative to thermal distillation stills.[20] Pushes solvent through columns of activated alumina and a copper catalyst to remove water and oxygen.[20]
Protocol 3.1.2: Solvent Degassing using Freeze-Pump-Thaw
This method is highly effective for removing dissolved gases from solvents.[21]
Place the solvent in a Schlenk flask and attach it to the Schlenk line.
Freeze the solvent using a liquid nitrogen bath.
Once completely frozen, open the flask to the vacuum manifold and evacuate for several minutes.
Close the stopcock to the vacuum and remove the liquid nitrogen bath.
Allow the solvent to thaw completely. You may observe bubbling as dissolved gases are released.
Repeat this freeze-pump-thaw cycle at least three times.[23] After the final cycle, backfill the flask with inert gas.
Causality: The solubility of gases in the solid state is significantly lower than in the liquid state. Freezing the solvent forces dissolved gases into the headspace, which are then removed by the vacuum.
Handling and Transfer of Air-Sensitive Piperidine Intermediates
Protocol 3.2.1: Transfer of a Liquid Intermediate via Syringe
This technique is suitable for transferring small to moderate volumes of liquid reagents.[19]
Prepare the Syringe: Dry the syringe and needle in an oven. Assemble it while warm and flush with inert gas multiple times.[15][19]
Pressurize the Source Flask: Ensure the flask containing the piperidine intermediate is under a positive pressure of inert gas, indicated by a gentle outflow through a bubbler.[15][19]
Withdraw the Reagent: Insert a needle connected to an inert gas line into the septum of the source flask to maintain positive pressure. Insert the transfer syringe needle through the septum and into the liquid. Slowly withdraw the desired volume of the reagent. It is good practice to withdraw a small amount of inert gas into the syringe (a "nitrogen buffer") after taking the liquid.
Transfer to the Reaction Flask: Pierce the septum of the receiving flask with the syringe needle and slowly add the reagent.
Quench the Syringe: After transfer, immediately rinse the syringe and needle with a suitable quenching solvent (e.g., isopropanol followed by water) before cleaning.
Diagram 1: Syringe Transfer of an Air-Sensitive Liquid
Caption: Workflow for transferring a liquid reagent using a syringe under inert atmosphere.
Protocol 3.2.2: Transfer of a Solid Intermediate
Handling air-sensitive solids is often best performed in a glovebox. If a glovebox is not available, a solid addition tube can be used with a Schlenk line.
In a Glovebox: Weigh the desired amount of the solid piperidine intermediate directly into a tared flask.
Using a Solid Addition Tube:
a. In a glovebox, weigh the solid into the addition tube and seal it.
b. Remove the tube from the glovebox and connect it to the Schlenk line.
c. Evacuate and backfill the exterior of the sealed tube.
d. Attach the addition tube to the reaction flask under a positive flow of inert gas.
e. Add the solid to the reaction flask by rotating or tilting the addition tube.
Reaction Quenching and Work-up
Once the reaction is complete, the reactive intermediates must be safely quenched before exposure to air. The choice of quenching agent depends on the reactivity of the intermediate.[24][25]
Protocol 4.1: General Quenching Procedure
Cool the Reaction: Cool the reaction mixture in an ice/water or dry ice/acetone bath. This is critical to dissipate the heat generated during the exothermic quenching process.
Slow Addition of Quenching Agent: While under an inert atmosphere, slowly add a quenching agent. The order of addition is typically from less reactive to more reactive protic sources. A common sequence is:
a. Isopropanol or Ethanol: Added slowly until the initial vigorous reaction subsides.[25]
b. Methanol: A more reactive alcohol to ensure complete quenching of less reactive species.[25]
c. Water or Saturated Aqueous Ammonium Chloride: Added cautiously to fully hydrolyze any remaining reactive species.
Warm to Room Temperature: Once the addition is complete and the exotherm has ceased, allow the mixture to warm to room temperature.
Aqueous Work-up: The mixture can now be safely exposed to air and worked up using standard liquid-liquid extraction techniques.
Diagram 2: Decision Logic for Quenching
Caption: Decision tree for the safe quenching of reactive piperidine intermediates.
Purification of Air-Sensitive Piperidine Derivatives
If the final piperidine product is also air-sensitive, purification must be conducted under an inert atmosphere.
Inert Atmosphere Filtration: Cannula filtration or filtration through a glass frit can be performed on a Schlenk line to isolate solid products.
Inert Atmosphere Chromatography: While challenging, it is possible to perform column chromatography in a large glovebox. Alternatively, for less sensitive compounds, purification can be done quickly on the benchtop, potentially using amine-functionalized silica to improve separation and reduce tailing.[26]
Distillation/Sublimation: Volatile liquid or sublimable solid products can be purified by distillation or sublimation under vacuum.[21]
Safety and Personal Protective Equipment (PPE)
Handling piperidine and its derivatives requires stringent safety precautions due to their potential toxicity, flammability, and corrosivity.[27][28][29]
Engineering Controls: Always handle piperidine derivatives in a well-ventilated chemical fume hood.[30] Air-sensitive manipulations should be conducted within a glovebox or on a Schlenk line.
Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles and a face shield are mandatory.[30]
Hand Protection: Chemically resistant gloves (e.g., nitrile) are essential.[30] Check glove compatibility charts for the specific solvents being used.
Body Protection: A flame-retardant lab coat should be worn.[30]
Emergency Procedures:
Have appropriate spill kits readily available. For small spills, use a non-combustible absorbent material like sand or vermiculite.[30]
Ensure access to a safety shower and eyewash station.
Be familiar with the specific quenching procedures for all reactive reagents being used.[31]
Conclusion
The successful synthesis of complex pharmaceuticals often hinges on the proficient handling of reactive intermediates. Air-sensitive piperidine amines, while challenging, can be managed safely and effectively through the disciplined application of inert atmosphere techniques. By understanding the causality behind each step—from meticulous glassware preparation to controlled reaction quenching—researchers can ensure the integrity of their experiments, maximize yields, and maintain a safe laboratory environment. The protocols and guidelines presented in this document provide a robust framework for achieving these goals.
References
An Illustrated Guide to Schlenk Line Techniques. (2023, January 29).
Air Free Techniques | Handling Air-Sensitive M
Chem 1140; Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.
Working with air and moisture sensitive compounds. (2008, April 12). Molecular Inorganic Chemistry, University of Groningen.
Techniques for Handling Air-Sensitive Compounds. Wipf Group, University of Pittsburgh.
Keeping air and moisture out. (2024, December 11). VACUUBRAND.
Guides - Chemistry LibreTexts. (2024, October 15). Chemistry LibreTexts.
Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds (2nd ed.). Wiley.
Piperidine: Properties, Reactions, Production And Uses. (2024, August 14). Chemcess.
Piperidine - SAFETY D
Piperidine - SAFETY DATA SHEET. (2023, March 16). Fisher Scientific.
Safety Data Sheet: Piperidine. Chemos GmbH & Co.KG.
PIPERIDINE. Sdfine.
Navigating the Safe Disposal of 1-(Piperidin-2-ylmethyl)
How can we perform organic synthesis in a efficient way in glove box, when many synthesis steps are required? (2023, March 14).
Piperidines. BOC Sciences.
Air-Sensitive Chemistry: Practical and Safety Considerations. (2021, May 15). Fisher Scientific.
Analysis of Air-Sensitive Compounds via Inert Sampling Techniques. Advion, Inc..
Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group, University of Pittsburgh.
Handling Air-Sensitive Reagents. Sigma-Aldrich.
Application Notes and Protocols for Piperidine-Medi
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
The Core Structural Anatomy of Piperidine: A Technical Guide. Benchchem.
How to Use a Glove Box: Standard Oper
Customized Glove Box for Chemistry Applic
Mechanochemistry allows carrying out sensitive organometallic reactions in air: glove-box-and-Schlenk-line-free synthesis of oxidative addition complexes from aryl halides and palladium(0). RSC Publishing.
Drying Solvents. The Schlenk Line Survival Guide.
Handling Air Sensitive Reagents and Working with a Schlenk Line. IONiC / VIPEr.
Quenching of Water Reactive Materials. (2016, November 22). The Sarpong Group, UC Berkeley.
Air-Sensitive Chemistry: Practical and Safety Consider
Piperidine nucleus in the field of drug discovery.
The Manipulation of Air-Sensitive Compounds. dokumen.tips.
SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. White Rose eTheses Online.
How to remove piperidine and PEG(3)-amine from solution without removing product that also contains amine groups? (2018, June 27).
Is there an easy way to purify organic amines? (2023, January 19). Biotage.
Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (2022, December 19). White Rose Research Online.
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025, October 21). PubMed.
Technical Support Center: Improving Yield of 5-Methyl-2-phenylpiperidin-3-amine Cyclization
Welcome to the technical support center for the synthesis and optimization of fused heterocyclic systems derived from 5-Methyl-2-phenylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug devel...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis and optimization of fused heterocyclic systems derived from 5-Methyl-2-phenylpiperidin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the yield of intramolecular cyclization reactions involving this specific piperidine derivative. The following content is structured to address common challenges through a combination of theoretical principles and practical, field-proven insights.
I. Troubleshooting Guide: Common Issues and Solutions
This section directly addresses specific experimental challenges in a question-and-answer format. For the purpose of this guide, we will consider a common synthetic challenge: the intramolecular cyclization of an N-acylated 5-Methyl-2-phenylpiperidin-3-amine derivative to form a fused ring system, a reaction analogous to the Bischler-Napieralski or Pictet-Spengler type reactions.[1][2]
Question 1: My cyclization reaction has a very low yield or is not proceeding at all. What are the likely causes and how can I fix it?
Answer:
Low or no yield in an intramolecular cyclization is a common issue that can often be traced back to a few key factors. Let's break them down.
Possible Cause 1: Insufficiently Activated Aromatic Ring
The phenyl group is the nucleophile in this intramolecular electrophilic aromatic substitution. If it is not sufficiently electron-rich, the reaction will be sluggish or fail.[3]
Expert Insight: The rate and success of the cyclization are highly dependent on the electronic nature of the aromatic ring. Electron-donating groups (EDGs) on the phenyl ring will accelerate the reaction, while electron-withdrawing groups (EWGs) will hinder it.[4]
Solution:
Substrate Modification: If possible, start with a derivative of 2-phenylpiperidine that contains electron-donating groups (e.g., methoxy, alkyl) on the phenyl ring.
Stronger Lewis Acid: Employ a more potent Lewis acid to generate a more electrophilic intermediate. However, be cautious as harsher conditions can lead to side reactions.[5]
Possible Cause 2: Inappropriate Reaction Conditions
The choice of catalyst, solvent, and temperature is critical for successful cyclization.
Expert Insight: The stability of the key intermediate, often a nitrilium ion in Bischler-Napieralski type reactions, is highly dependent on the reaction medium.[6]
Solutions:
Catalyst Screening: A range of dehydrating agents and Lewis acids can be used, from phosphorus oxychloride (POCl₃) to polyphosphoric acid (PPA) or even stronger reagents like triflic anhydride (Tf₂O).[1][7] A systematic screening is often necessary.
Solvent Selection: While traditionally carried out in solvents like toluene or xylene, sometimes using the corresponding nitrile as a solvent can suppress side reactions.[6][7]
Temperature Optimization: Start at a lower temperature and gradually increase it while monitoring the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] Some reactions require reflux conditions to proceed at a reasonable rate.[8]
Possible Cause 3: Steric Hindrance
The methyl group at the 5-position of the piperidine ring could sterically hinder the approach of the phenyl ring to the reactive center, raising the activation energy of the cyclization.
Expert Insight: The conformation of the piperidine ring and the relative orientation of the substituents play a significant role in the feasibility of the cyclization.
Solution:
Conformational Analysis: Computational modeling can provide insights into the most stable conformation of the starting material and the transition state, which can guide the choice of reaction conditions.
Flexible Tethers: If you are designing the synthesis from an earlier stage, consider strategies that create a more flexible linker between the piperidine nitrogen and the group that will form the electrophile.
Question 2: I am observing the formation of multiple side products. How can I improve the selectivity of my reaction?
Answer:
The formation of side products is often a result of competing reaction pathways. Identifying these byproducts can provide clues for optimizing the reaction.
Possible Cause 1: Intermolecular Reactions
At high concentrations, the electrophilic portion of one molecule can react with the phenyl ring of another molecule, leading to polymerization or dimer formation.[5]
Expert Insight: Intramolecular reactions are favored under high dilution conditions, which minimize the probability of intermolecular encounters.[9]
Solution:
High Dilution: Perform the reaction at a low concentration (e.g., 0.01-0.05 M). This can be achieved by slowly adding the substrate to a larger volume of solvent over an extended period.
Possible Cause 2: Retro-Ritter Reaction
In Bischler-Napieralski type reactions, a common side reaction is the elimination of the amide group to form a styrene-like byproduct. This is evidence for the formation of a nitrilium ion intermediate.[6]
Expert Insight: This side reaction can be suppressed by using specific solvents or reagents that stabilize the desired intermediate.
Solution:
Nitrile Solvents: Using a nitrile solvent can shift the equilibrium away from the retro-Ritter product.[7]
Alternative Reagents: Employing oxalyl chloride can generate an N-acyliminium intermediate, which avoids the elimination pathway.[6]
Possible Cause 3: Regioisomer Formation
If the phenyl ring has multiple activated positions, cyclization can occur at different sites, leading to a mixture of regioisomers.[3]
Expert Insight: The regioselectivity is governed by the electronic and steric properties of the substituents on the phenyl ring.
Solution:
Directing Groups: The strategic placement of blocking or directing groups on the phenyl ring can favor cyclization at the desired position.
Question 3: My reaction starts but then stalls before completion. What could be the issue?
Answer:
A stalling reaction can be frustrating. Here are a few potential reasons and solutions.
Possible Cause 1: Catalyst Deactivation
The catalyst may be consumed by impurities in the starting materials or solvent, or it may be unstable under the reaction conditions.
Expert Insight: Water is a common culprit for deactivating Lewis acids and dehydrating agents.
Solution:
Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
Reagent Purity: Purify starting materials and reagents if their quality is questionable.[10]
Additional Catalyst: In some cases, adding another portion of the catalyst mid-reaction can restart the conversion.
Possible Cause 2: Product Inhibition
The product formed might be coordinating to the catalyst more strongly than the starting material, effectively inhibiting the catalytic cycle.
Expert Insight: This is more common in metal-catalyzed reactions.
Solution:
Catalyst Choice: Experiment with different catalysts that may have a lower affinity for the product.
Reaction Monitoring: If product inhibition is suspected, it is crucial to stop the reaction once the rate slows significantly to maximize the isolated yield and minimize decomposition.
II. Frequently Asked Questions (FAQs)
What is the likely mechanism for the cyclization of an N-acylated 5-Methyl-2-phenylpiperidin-3-amine?
The most probable mechanism is an intramolecular electrophilic aromatic substitution, similar to the Bischler-Napieralski reaction.[1][7] The key steps are:
Activation of the acyl group (e.g., a carbonyl) by a dehydrating agent or Lewis acid.
Formation of a highly electrophilic intermediate, such as a nitrilium ion.
Nucleophilic attack by the electron-rich phenyl ring onto the electrophilic center.
Rearomatization of the phenyl ring to yield the final fused product.
Resolving enantiomers of 5-Methyl-2-phenylpiperidin-3-amine by chiral HPLC
Resolving Enantiomers of 5-Methyl-2-phenylpiperidin-3-amine Welcome to the Technical Support Center for chiral method development. As a Senior Application Scientist, I have designed this guide to address the specific phy...
Author: BenchChem Technical Support Team. Date: March 2026
Resolving Enantiomers of 5-Methyl-2-phenylpiperidin-3-amine
Welcome to the Technical Support Center for chiral method development. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of resolving 5-Methyl-2-phenylpiperidin-3-amine .
This molecule presents a unique chromatographic challenge: it possesses three stereocenters (yielding up to 8 stereoisomers) and contains both a primary amine and a secondary amine (piperidine ring). This high basicity leads to severe secondary interactions with the chromatographic support, requiring precise control over mobile phase thermodynamics and stationary phase chemistry.
Method Development Workflow
The following logic tree dictates the self-validating protocol for resolving highly basic chiral diamines.
Chiral HPLC method development workflow for basic primary/secondary amines.
Quantitative Data Presentation
To optimize your separation, refer to the following matrices which summarize the causality behind additive and stationary phase selections.
Table 1: Mobile Phase Additive Efficacy for Basic Amines
Additive
Typical Conc.
Miscibility
Mechanism & Efficacy
Diethylamine (DEA)
0.1% - 0.5%
High in NP/PO
Standard baseline silanol masking; provides moderate peak symmetry for monoamines.
Ethylenediamine (EDA)
0.1%
Requires ≥2% Alcohol
Superior dual-site silanol masking; excellent symmetry specifically for diamines.
Ethanolamine (AE)
0.1%
Requires ≥2% Alcohol
Strong hydrogen-bond disruption; ideal for highly polar, hydrogen-bonding amines.
| TFA / TEA Mix | 0.3% / 0.2% | High | Ion-pairing mechanism; required for cyclofructan or crown ether CSPs. |
Suitability for 5-Methyl-2-phenylpiperidin-3-amine
Immobilized Amylose
Amylose tris(3,5-dimethylphenylcarbamate)
NP, PO
High . Broad solvent compatibility allows precise tuning of H-bonding networks.
Immobilized Cellulose
Cellulose tris(3,5-dimethylphenylcarbamate)
NP, PO
High . Complementary steric selectivity to amylose derivatives.
| Cyclofructan | Derivatized cyclofructan 6 | PO | Moderate . Effective for primary amines, but piperidine ring may cause steric hindrance. |
Self-Validating Experimental Protocol
Do not rely on trial and error. Execute this deterministic, step-by-step methodology to achieve baseline resolution.
Phase 1: Preparation and Baseline Screening
Sample Preparation: Dissolve 5-Methyl-2-phenylpiperidin-3-amine in the intended mobile phase (e.g., Hexane/EtOH 80:20) to a concentration of 1.0 mg/mL.
Column Selection: Mount an immobilized amylose column (e.g., Chiralpak IA). Causality: Immobilized columns tolerate a wider range of co-solvents (like MtBE or DCM) than coated columns, allowing you to aggressively disrupt non-chiral interactions without degrading the stationary phase.
Initial Run: Inject 5 µL at a flow rate of 1.0 mL/min at 25°C.
Phase 2: Additive Tuning (The Self-Validation Loop)
Evaluate Peak Shape: If the tailing factor (
) is > 1.5, the basic nitrogens are interacting with residual acidic silanols on the silica support.
Introduce EDA: Add 0.1% v/v Ethylenediamine (EDA) to the mobile phase. Causality: Because your analyte is a diamine, EDA acts as a structural mimic in the mobile phase, competitively binding to adjacent silanol sites far more effectively than standard monoamines like DEA (1)[1].
Check Miscibility: Ensure your mobile phase contains at least 2% alcohol (EtOH or MeOH) to prevent EDA from dropping out of solution.
Calculate Resolution (
): If ≥ 1.5 and is 0.8–1.2, proceed to validation. If < 1.5, shift to a Polar Organic (PO) mode (e.g., 100% MeOH + 0.1% EDA) to alter the dipole-dipole interaction dynamics.
Phase 3: Derivatization (Fallback Strategy)
If direct resolution fails due to overwhelming basicity:
Boc-Protection: React the analyte with di-tert-butyl dicarbonate (
) and a mild base (e.g., DIPEA) in DCM to yield the di-Boc protected derivative.
Re-screen: Inject the neutralized carbamate onto the CSP using a standard Hexane/IPA (90:10) mobile phase without basic additives. Causality: The bulky tert-butyl groups eliminate silanol interactions and introduce rigid steric bulk, which drastically enhances chiral recognition within the chiral polymer's binding cavities (2)[2].
Deprotection: Post-separation, cleave the Boc groups using 4M HCl in dioxane to recover the pure enantiomers.
Troubleshooting & FAQs
Q: My chromatogram shows severe peak tailing (
> 2.0) and irreversible retention on a standard coated polysaccharide column. How do I fix this?A: This is a classic symptom of ion-exchange interactions between the protonated amines of 5-Methyl-2-phenylpiperidin-3-amine and the deprotonated silanols (-Si-O⁻) of the silica matrix. Solution: Flush the column with a mobile phase containing 0.1% EDA. If tailing persists, the analyte may be too basic for direct analysis. Proceed to Phase 3 (Boc-derivatization) to neutralize the amines (3)[3].
Q: I am observing up to 8 distinct peaks, but I only expected 2 for my enantiomeric pair. What is happening?A: 5-Methyl-2-phenylpiperidin-3-amine contains three chiral centers (C2, C3, C5). Therefore, the raw synthetic batch is a mixture of diastereomers (
stereoisomers). Chiral columns will often separate diastereomers as well as enantiomers. Solution: You must first isolate your target diastereomeric pair (e.g., the cis- or trans-isomer) using achiral reversed-phase HPLC or fractional crystallization before attempting chiral resolution.
Q: The baseline is drifting significantly when using a TFA/TEA mixture in the mobile phase on a cyclofructan column. Is this normal?A: Yes, but it is problematic. While a 0.3% TFA / 0.2% TEA mixture is recommended for primary amines on cyclofructan columns (4)[4], these ion-pairing reagents can form volatile salts that precipitate in the detector flow cell or cause UV baseline drift at lower wavelengths (<230 nm). Solution: Ensure the mobile phase is thoroughly pre-mixed and sonicated, and monitor at a higher wavelength (e.g., 254 nm, utilizing the phenyl ring's absorbance) to minimize baseline noise.
Q: Can I use Crown Ether columns (e.g., Crownpak CR) for this molecule since it has a primary amine?A: It is not recommended. Crown ether CSPs rely on the formation of an inclusion complex with a protonated primary amine. However, the bulky piperidine ring and the adjacent phenyl group at the C2 position create massive steric hindrance, preventing the primary amine at C3 from deeply penetrating the crown ether cavity. Stick to polysaccharide-based CSPs.
Preventing racemization during 5-Methyl-2-phenylpiperidin-3-amine coupling
This Technical Support Guide addresses the specific stereochemical challenges of coupling 5-Methyl-2-phenylpiperidin-3-amine . This scaffold, a core pharmacophore for NK1 receptor antagonists (e.g., CP-99,994 derivatives...
Author: BenchChem Technical Support Team. Date: March 2026
This Technical Support Guide addresses the specific stereochemical challenges of coupling 5-Methyl-2-phenylpiperidin-3-amine . This scaffold, a core pharmacophore for NK1 receptor antagonists (e.g., CP-99,994 derivatives), presents a unique "stereochemical danger zone" at the C2 and C3 positions.
Subject: Prevention of C2/C3 Epimerization During Amide Bond Formation
Core Diagnostic: The "Stereochemical Danger Zone"
Before initiating any coupling protocol, you must understand where and why your molecule is failing. The 2-phenylpiperidine scaffold is thermodynamically sensitive.
The Mechanism of Failure
The C2-position (benzylic) and C3-position (bearing the amine) are stereochemically linked.
The Risk: The cis-2,3-disubstituted configuration (often the bioactive form) is frequently thermodynamically less stable than the trans-isomer due to 1,3-diaxial interactions or gauche strains.
The Trigger: Strong bases or high temperatures during coupling can trigger C2-epimerization via a benzylic carbanion intermediate, especially if the ring nitrogen (N1) is protected with an electron-withdrawing group (Boc, Cbz, or Amide).
Diagnostic Flowchart
Use this logic tree to determine your risk level and selecting the correct protocol.
Caption: Diagnostic tree for determining the racemization risk based on N-protection and coupling partner.
Troubleshooting Center: Common Failure Points
Scenario A: "I'm losing the cis-configuration at C2/C3."
Diagnosis:Base-Mediated Epimerization.
The C2-benzylic proton is naturally acidic (pKa ~41), but if the ring nitrogen (N1) is protected with an electron-withdrawing group (e.g., Boc, Cbz), the pKa drops significantly (to ~20-25).
The Cause: Using strong bases like Triethylamine (TEA) or Diisopropylethylamine (DIPEA) creates a transient carbanion at C2, which rapidly inverts to the thermodynamically stable trans-isomer.
The Fix: Switch to N-Methylmorpholine (NMM) or Collidine (2,4,6-trimethylpyridine). These are weaker bases that are less likely to deprotonate the C2-benzylic position.
Scenario B: "The reaction is stalling, and I see multiple peaks on HPLC."
Diagnosis:Steric Hindrance & Oxazolone Formation.
The 5-methyl group adds steric bulk, slowing down the nucleophilic attack of the C3-amine.
The Cause: Slow reaction times allow the activated carboxylic acid component to cyclize into an oxazolone (azlactone) intermediate, which is highly prone to racemization.
The Fix: Use T3P (Propylphosphonic Anhydride) .[1][2][3] T3P activates the acid via a cyclic transition state that is extremely fast, minimizing the lifetime of the activated species and preventing oxazolone formation.
Scenario C: "My yield is low, and I suspect N-acylation at the wrong nitrogen."
Diagnosis:Regioselectivity Failure.
If the ring nitrogen (N1) is unprotected, it is a secondary amine and potentially more nucleophilic than the C3-primary amine (depending on steric hindrance).
The Fix: Ensure N1 is protected (e.g., N-Boc or N-Benzyl) before attempting to couple the C3-amine. If N1 must remain free, use a temporary protecting group strategy (e.g., Fmoc) or carefully control pH (pH 8.5 favors primary amine reactivity).
Optimized Protocols: The "Zero-Racemization" Standard
These protocols are designed specifically for the 5-methyl-2-phenylpiperidin-3-amine scaffold.
Protocol 1: The Gold Standard (T3P Coupling)
Best for: Chiral acids, sterically hindered amines, and maximum epimerization control.
Reagents:
Coupling Agent: T3P (50% w/w in EtOAc or DMF)
Base: N-Methylmorpholine (NMM) or Pyridine (Avoid TEA/DIPEA)
Solvent: Ethyl Acetate (EtOAc) or 2-MeTHF (Green alternative)
Step-by-Step:
Dissolve: Dissolve the carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in EtOAc (10 mL/g).
Cool: Cool the mixture to 0 °C .
Base Addition: Add NMM (2.5 equiv) dropwise. Do not exceed 3.0 equiv.
THF: Good compromise, but ensure it is peroxide-free.
References
Dunetz, J. R., et al. (2011).[6] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.[4] Link
Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631. Link
Han, S. Y., & Kim, Y. A. (2004). "Recent development of peptide coupling reagents in organic synthesis."[1][2][3][7] Tetrahedron, 60(11), 2447-2467. Link
McDermott, J. R., & Benoiton, N. L. (1973). "N-Methylamino acids in peptide synthesis. II. Racemization and the effects of N-methyl groups." Canadian Journal of Chemistry, 51(15), 2555-2561. Link
Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[4] An efficient peptide coupling additive."[3] Journal of the American Chemical Society, 115(10), 4397-4398. Link
Purification methods for 5-Methyl-2-phenylpiperidin-3-amine crude reaction mixtures
Executive Summary & Molecule Profile User Context: You are dealing with a crude reaction mixture containing 5-methyl-2-phenylpiperidin-3-amine . This molecule possesses three chiral centers (C2, C3, C5), making stereoche...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Molecule Profile
User Context: You are dealing with a crude reaction mixture containing 5-methyl-2-phenylpiperidin-3-amine . This molecule possesses three chiral centers (C2, C3, C5), making stereochemical purity the primary challenge.[1] The crude mixture likely contains unreacted starting materials, regioisomers, and—most critically—unwanted diastereomers (cis vs. trans relationships).[1]
Chemical Profile:
Basicity: High.[2] Contains a secondary amine (piperidine ring) and a primary amine (exocyclic).
Solubility: Highly soluble in acidic water; soluble in DCM/EtOAc only when fully deprotonated (Free Base).
Stability: Prone to oxidation (N-oxide formation) and carbamate formation if exposed to atmospheric CO₂ for prolonged periods.[2]
Module A: The "Triage" Protocol (Acid-Base Extraction)[1]
Issue: “My crude is a black tar/oil. Direct chromatography yields poor separation and column fouling.”
Root Cause: Crude reaction mixtures often contain neutral organic byproducts (catalyst ligands, unreacted aromatics) and tars that co-elute with the amine.
The Fix: Exploit the molecule's basicity to separate it from neutral impurities before attempting chromatography.
Step-by-Step Protocol
Dissolution: Dissolve the crude tar in 1M HCl (approx. 10 mL per gram of crude).
Issue: “NMR shows a mixture of diastereomers (e.g., cis-2,3 vs trans-2,3). Chromatography is not separating them well.”
Root Cause: Silica gel often struggles to resolve diastereomers of polar amines due to peak tailing.
The Fix:Diastereomeric Salt Formation. This is the industry standard for 2-phenyl-3-aminopiperidine scaffolds (e.g., CP-99,994 intermediates).[2] The rigid phenyl ring allows for excellent crystalline packing with tartaric acid derivatives.
High-efficiency resolution for bulky 2-phenyl analogs.
[2]
(S)-Mandelic Acid
Ethyl Acetate
Alternative if tartrates fail to crystallize.
[3]
Protocol: The "Tartrate Break"
Stoichiometry: Dissolve your "Clean Free Base" (from Module A) in Ethanol. Add 0.5 equivalents of L-Tartaric acid dissolved in warm Ethanol.
Why 0.5 eq? This is the "Pope-Peachey" method.[2] You want to crystallize the least soluble diastereomeric salt while leaving the other isomer in solution as the free base.
Heating: Heat to reflux until clear.
Slow Cool: Allow to cool to Room Temp (RT) over 4 hours, then refrigerate (4°C) overnight.
Filtration: Collect the precipitate.
Analysis: Neutralize a small sample (NaOH/DCM) and run NMR. If diastereomeric ratio (dr) improves, recrystallize the salt. If the filtrate contains your desired isomer, process the filtrate.[1]
Best Starting Point. Shake the DCM/MeOH/NH4OH mixture in a sep funnel; use the organic layer. Prevents silica dissolution.
Alternative
DCM : MeOH
1-2% Triethylamine (TEA)
Good for preventing tailing, but TEA is harder to remove (high boiling point) than Ammonia.
Reverse Phase
Water : Acetonitrile
0.1% TFA or Formic Acid
Warning: Elutes as the salt. You must free-base it afterward if the next step requires a nucleophile.
Visualization: Chromatography Decision Tree
Figure 2: Decision matrix for solving common chromatographic failures with diamines.
Frequently Asked Questions (FAQs)
Q: I tried the Acid-Base extraction, but my yield is < 20%. Where is my compound?A: Check the pH of the aqueous layer in Step 3.
Because this molecule is a diamine, the second pKa is likely around 10.[1]5. If you basified to pH 10 (using bicarbonate or carbonate), a significant portion of the molecule is still mono-protonated (
) and remains in the water. You must use NaOH/KOH to reach pH > 12.
Q: My product is an oil, but I need a solid for stability. What salt should I make?A: The Dihydrochloride (2HCl) salt is usually hygroscopic and messy.
Recommendation: Make the Benzoate or Fumarate salt. Dissolve the free base in ether and add 1 eq of benzoic acid. These salts are often non-hygroscopic solids that are easy to handle.
Q: Can I use C18 Reverse Phase HPLC?A: Yes, but watch your pH.
Standard acidic buffers (0.1% TFA) work well for separation, but the molecule will elute as the salt. If you use a high pH buffer (10mM Ammonium Bicarbonate, pH 10), the amine will be neutral and retain longer, often providing better resolution of diastereomers than acidic conditions.[1]
References
Resolution of 3-Amino-2-phenylpiperidines
Source:Journal of Medicinal Chemistry. The synthesis of NK1 antagonists (e.g., CP-99,994) extensively documents the resolution of the 2-phenyl-3-amino core using L-Tartaric acid.[2]
Citation: Desai, M. C., et al. "Discovery of a potent substance P antagonist: (2S,3S)-cis-2-(diphenylmethyl)-N-[(2-methoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine." J. Med.[2] Chem. 1992, 35, 23, 4911–4913.[1]
Relevance: Establishes the tartrate salt crystallization method for this specific pharmacophore.
Diastereomeric Salt Crystallization (General Piperidines)
Source:Tetrahedron: Asymmetry.
Citation: Amat, M., et al. "Enantioselective synthesis of 3-substituted piperidines."[1] Tetrahedron: Asymmetry 2010.
Relevance: Provides protocols for using Dibenzoyl-L-tartaric acid when standard tartaric acid fails.
Chromatographic Behavior of Amines
Source:Journal of Chrom
Citation: McCalley, D. V.[1] "Analysis of basic compounds by high performance liquid chromatography: The effect of mobile phase pH." J. Chromatogr. A 2010.
Relevance: Explains the mechanistic need for high pH or amine modifiers (TEA/NH4OH) to suppress silanol interactions.
pKa Data for Piperidines
Source:Alfa Chemistry / ResearchGate D
Data: Experimental pKa values for piperidine derivatives typically range
Troubleshooting low solubility of 5-Methyl-2-phenylpiperidin-3-amine salts
Technical Support Center: Troubleshooting Low Solubility of 5-Methyl-2-phenylpiperidin-3-amine Salts Welcome to the Technical Support Center. 5-Methyl-2-phenylpiperidin-3-amine is a challenging dibasic active pharmaceuti...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Troubleshooting Low Solubility of 5-Methyl-2-phenylpiperidin-3-amine Salts
Welcome to the Technical Support Center. 5-Methyl-2-phenylpiperidin-3-amine is a challenging dibasic active pharmaceutical ingredient (API). Featuring a secondary amine within the piperidine ring and a primary amine at the C3 position, it is highly susceptible to complex solid-state interactions and pH-dependent phase changes[]. While salt formation is the gold standard for enhancing the aqueous solubility of basic drugs[2], researchers frequently encounter unexpected precipitation, low dissolution rates, or disproportionation.
This guide provides field-proven causality analyses, diagnostic workflows, and self-validating protocols to overcome these specific formulation hurdles.
Part 1: Diagnostic Logic & Workflow
Before altering your formulation, you must identify the thermodynamic or kinetic root cause of the solubility failure. The following diagnostic workflow illustrates the logical pathway for isolating the mechanism behind poor salt solubility.
Caption: Workflow for diagnosing and resolving low solubility in dibasic piperidine salts.
Part 2: Frequently Asked Questions (Causality & Troubleshooting)
Q1: Why does the hydrochloride (HCl) salt of 5-Methyl-2-phenylpiperidin-3-amine show poor solubility in simulated gastric fluid (SGF) despite being highly soluble in deionized water?Causality: This is a classic manifestation of the Common Ion Effect . SGF contains high concentrations of chloride ions. When the HCl salt is introduced to this environment, the solubility product (
) of the salt is rapidly exceeded, suppressing further dissolution and potentially causing the drug to crash out of solution[2].
Solution: Abandon halide-based counterions for oral formulations of this drug. Screen for non-halide, highly hydrophilic counterions such as methanesulfonate (mesylate) or tartrate.
Q2: I formed a di-carboxylic acid salt (e.g., fumarate), but the aqueous solubility is actually lower than the free base. How is this thermodynamically possible?Causality: The culprit is Crystal Lattice Energy . 5-Methyl-2-phenylpiperidin-3-amine has two basic centers. Dicarboxylic acids like fumaric acid can form highly stable, symmetrical hydrogen-bonded networks bridging the piperidine nitrogen and the primary amine[3]. This creates a tightly packed, polymeric crystal lattice. If the energy required to break this lattice exceeds the solvation energy provided by water, the salt will be highly insoluble[4].
Solution: Introduce steric hindrance or asymmetry into the crystal lattice. Use asymmetric counterions (e.g., malate) or bulky, monoprotic acids that disrupt tight crystal packing[3].
Q3: My salt dissolves completely at first, but a cloudy precipitate forms after 10 minutes in a pH 7.4 phosphate buffer. What is happening?Causality: You have crossed the
threshold , leading to Disproportionation . The is the specific pH at which the solubility of the ionized salt and the un-ionized free base are equal[5]. When the salt dissolves, it can shift the microenvironmental pH. If the final pH of the solution is greater than the , the salt disproportionates (loses its proton), and the highly lipophilic free base precipitates out of solution[5][6].
Solution: Buffer the final formulation to a pH strictly below the , or utilize a solubilizing excipient to stabilize the free base.
Q4: What if exhaustive salt screening fails to achieve the target solubility?Causality: The inherent lipophilicity of the phenyl ring and the piperidine backbone may dominate the molecule's hydration thermodynamics, regardless of the ionized state[7].
Solution: Shift to supramolecular complexation. Utilize cyclodextrins (e.g.,
-CD or HP--CD) to encapsulate the hydrophobic phenyl/piperidine moiety. This physically shields the hydrophobic domains from the aqueous environment, disrupting self-association and drastically increasing apparent solubility[7][8].
Part 3: Quantitative Data Matrix
The following table summarizes the theoretical impact of various counterion selections on the physicochemical properties of 5-Methyl-2-phenylpiperidin-3-amine.
Table 1: Physicochemical Profiling of Potential 5-Methyl-2-phenylpiperidin-3-amine Salts
Salt Form
Molar Ratio (Base:Acid)
Theoretical Lattice Energy Impact
Susceptibility to Gastric Common Ion Effect
Expected Aqueous Solubility (mg/mL)
Free Base
N/A
High (Lipophilic packing)
N/A
< 0.1
Hydrochloride
1:1 or 1:2
Moderate
Very High
High in water, Low in SGF
Mesylate
1:1 or 1:2
Low (Asymmetric counterion)
Low
> 50.0
Fumarate
1:1
Very High (Symmetric H-bonding)
Low
< 1.0
Tartrate
1:1
Moderate (Hydrophilic hydroxyls)
Low
~ 20.0
Part 4: Self-Validating Experimental Protocols
To reliably identify the optimal salt form, utilize the following cascade screening methodology.
Caption: High-throughput microwell salt screening workflow for dibasic pharmaceutical compounds.
Protocol 1: High-Throughput Tiered Salt Screening
pKa Assessment & Counterion Selection:
Causality: To ensure complete proton transfer and prevent the formation of unstable amorphous mixtures, select counterions where
Causality: The solubility of the free base varies across solvent polarities. Dispense 0.5 mg of the API into a 96-well plate using a matrix of solvents (e.g., ethanol, acetone, THF, and aqueous mixtures) to manipulate the dielectric constant and force distinct nucleation pathways[6].
Stoichiometric Addition:
Causality: Because the API is dibasic, screen both 1:1 and 1:2 (Base:Acid) ratios. Monosalts often exhibit different hydration states and lower lattice energies than disalts[9].
Thermal Cycling:
Causality: Cycle the plate between 5°C and 50°C for 48 hours. This temperature gradient induces supersaturation, overcoming the activation energy barrier for crystal nucleation[10].
Solid-State Verification (Self-Validating Step):
Causality: Visual clearance of the solution is insufficient. Isolate any formed solids and immediately analyze via X-ray Powder Diffraction (XRPD). If the pattern matches the free base, the salt failed to form. If a new pattern emerges, a true salt has been synthesized[10].
Protocol 2:
Determination and Disproportionation Risk Assessment
Saturated Solution Preparation: Suspend excess synthesized salt in a series of aqueous buffers ranging from pH 2 to 10.
Equilibration: Agitate the suspensions at 37°C for 24 hours to ensure thermodynamic equilibrium is reached between the solid phase and the solvated ions.
Causality: Centrifuge the samples and analyze the residual solid via XRPD. If the buffer pH exceeds the
, the salt will disproportionate, and the residual solid will be the poorly soluble free base[5][6]. Measuring the supernatant without this verification leads to false solubility readings.
Quantification: Analyze the supernatant via HPLC-UV. Plot the solubility curve against pH. The intersection of the salt solubility plateau and the free base solubility curve represents the exact
Technical Support Center: Optimizing Piperidine Ring Formation via Pyridine Hydrogenation
Welcome to the Technical Support Center. The piperidine scaffold is a ubiquitous structural motif found in a vast array of FDA-approved pharmaceuticals, agrochemicals, and natural products[1].
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. The piperidine scaffold is a ubiquitous structural motif found in a vast array of FDA-approved pharmaceuticals, agrochemicals, and natural products[1]. The most direct and atom-economical method for synthesizing piperidines is the catalytic hydrogenation of the corresponding pyridine precursors[2]. However, the inherent basicity of the nitrogen atom often leads to severe catalyst poisoning, requiring harsh conditions or acidic additives that complicate scale-up and functional group tolerance[3].
This guide provides field-proven troubleshooting strategies, optimized protocols, and mechanistic insights to help researchers and drug development professionals ensure robust and high-yielding piperidine synthesis.
Part 1: Mechanistic Pathways & Troubleshooting Logic
Understanding the reaction pathway is critical for identifying where a hydrogenation reaction is failing. Pyridine hydrogenation proceeds through a partially reduced tetrahydropyridine intermediate before forming the fully saturated piperidine. If conditions are too harsh, undesired C-N bond cleavage (hydrogenolysis) or bimolecular condensation can occur[4].
Caption: Reaction pathway of pyridine hydrogenation and common side reactions.
Caption: Troubleshooting logic for optimizing piperidine yield and minimizing impurities.
Part 2: Frequently Asked Questions (FAQs)
Q1: Why does my palladium (Pd/C) or platinum (PtO₂) catalyst deactivate before the reaction reaches completion?A1: Catalyst deactivation in pyridine hydrogenation is primarily caused by the strong coordination of the basic nitrogen lone pair (from both the pyridine substrate and the piperidine product) to the active metal sites, effectively blocking hydrogen activation[3].
Solution: For acid-tolerant substrates, use acidic solvents like glacial acetic acid to protonate the nitrogen, forming a pyridinium/piperidinium salt that cannot coordinate to the metal[2]. For continuous-flow systems, recent advancements utilize Electronic Metal-Support Interactions (EMSI) in catalysts like Pd/θ-Al₂O₃. This generates electron-deficient Pdδ+ species that optimize pyridine adsorption and facilitate rapid piperidine desorption, preventing nitrogen-induced poisoning[5].
Q2: My substrate is highly acid-sensitive. How can I achieve complete conversion without using acetic acid or HCl?A2: If acidic additives are not viable, transition to rhodium (Rh/C or Rh₂O₃) or specialized iridium catalysts, which are inherently more resistant to nitrogen poisoning than palladium. A highly sustainable and mild approach is electrocatalytic hydrogenation . By using an anion-exchange membrane (AEM) electrolyzer with a carbon-supported Rh cathode, quantitative conversion of pyridine to piperidine can be achieved at ambient temperature and pressure without any acidic additives, utilizing water as the hydrogen source[6]. Alternatively, homogeneous systems like [Ir-OMs] catalysts facilitate ionic hydrogenation of multi-substituted pyridines with excellent chemoselectivity under neutral conditions[3].
Q3: I am observing significant amounts of n-pentylamine and C5 hydrocarbons in my GC-MS. How do I prevent this?A3: The formation of n-pentylamine indicates over-reduction via carbon-nitrogen (C-N) bond hydrogenolysis (ring cleavage)[4]. This typically occurs when the reaction temperature or hydrogen pressure is too high, or when the reaction is left running long after complete conversion to piperidine.
Solution: Lower the reaction temperature, reduce the hydrogen pressure, and strictly monitor the reaction progress (e.g., via continuous pressure-drop monitoring) to quench it immediately upon full consumption of the starting material.
Part 3: Quantitative Data & Catalyst Comparison
The efficiency of pyridine hydrogenation is highly dependent on the choice of catalyst and reaction conditions. The following table summarizes quantitative data from various validated studies to help you select the optimal system for your substrate.
Catalyst System
Reaction Conditions
Additives / Activation
Conversion (%)
Selectivity (%)
Key Advantage
PtO₂ (Adam's Catalyst)
30-40 °C, 5 bar H₂, Batch
Glacial Acetic Acid
>95%
>95%
Robust and highly reliable for simple, acid-tolerant substrates[2].
[Ir-OMs] Complex
25 °C, 50 bar H₂, Batch
Trifluoroacetic acid (TFA)
95%
>95%
Exceptional chemoselectivity for heavily functionalized, multi-substituted pyridines[3].
Rh/C (Electrocatalytic)
Ambient Temp/Pressure, Flow
None (H₂O as H source)
98%
>99%
Completely acid-free; eliminates the need for pressurized H₂ gas[6].
Pd/θ-Al₂O₃ (EMSI)
150 °C, 30 bar H₂, Flow
None
>99%
>99%
Ideal for continuous flow scalability; highly resistant to N-poisoning[5].
Part 4: Standard Operating Procedures (Protocols)
To ensure reproducibility, every protocol must be treated as a self-validating system. Below are two optimized methodologies for piperidine ring formation.
Protocol A: Mild Hydrogenation of Pyridine using PtO₂ in Acetic Acid
Objective: Synthesize piperidine derivatives while preventing catalyst deactivation via in-situ salt formation.
Reactor Preparation: To a clean, dry high-pressure reactor, add the substituted pyridine (1.0 equiv).
Causality: Ensuring the reactor is completely dry prevents premature catalyst poisoning from ambient moisture or cross-contamination.
Solvent Addition: Add glacial acetic acid (0.1 M relative to substrate).
Causality: Acetic acid serves a dual purpose: it acts as the solvent and protonates the basic nitrogen of both the starting material and product, preventing the lone pair from coordinating to the platinum catalyst[2].
Catalyst Loading: Carefully add PtO₂ (Adam's catalyst, 5 mol%).
Causality: PtO₂ is a pre-catalyst that reduces in situ under hydrogen pressure to form the highly active Pt(0) black species.
Inert Purge & Pressurization: Seal the reactor and purge with nitrogen gas three times, followed by hydrogen gas three times. Pressurize with H₂ to 5 bar[2].
Causality: Removing ambient oxygen is critical to prevent explosive mixtures with hydrogen and to avoid oxidizing the active Pt(0) species.
Reaction Execution & Validation: Stir vigorously at 30-40 °C.
Self-Validation Check: Monitor the pressure gauge. A continuous pressure drop indicates active hydrogen uptake. The reaction is complete when the pressure stabilizes (indicating consumption of the theoretical 3 equivalents of H₂).
Work-up: Vent excess H₂, filter through a pad of Celite® to remove the catalyst, and concentrate under reduced pressure. Neutralize the resulting piperidinium acetate salt with aqueous NaOH until basic, then extract with ethyl acetate to isolate the free piperidine base[2].
Protocol B: Ambient Electrocatalytic Hydrogenation using a Rh/C Cathode
Objective: Acid-free, room-temperature hydrogenation using an Anion-Exchange Membrane (AEM) electrolyzer.
Cell Assembly: Assemble a zero-gap AEM electrolyzer by sandwiching an anion-exchange membrane between a carbon-supported Rhodium (Rh/C) cathode and a dimensionally stable anode (DSA)[1].
Causality: The zero-gap configuration minimizes ohmic resistance across the cell, maximizing current efficiency and preventing excessive heat generation.
Electrolyte Circulation: Circulate a neutral aqueous/organic catholyte containing the pyridine substrate.
Causality: Water acts as the direct proton and electron source, entirely eliminating the need for hazardous pressurized H₂ gas[6].
Electrolysis Execution: Apply a constant current density (e.g., 25 mA/cm²).
Self-Validation Check: Monitor the cell voltage; a stable voltage indicates a stable catalytic interface. Track the charge passed (Faradays per mole). Quantitative conversion typically requires passing 5 to 9 F/mol[6].
Product Isolation: Extract the catholyte with an organic solvent (e.g., dichloromethane). Because the reaction is performed under strictly neutral conditions, no neutralization step is required, directly yielding the pure piperidine product.
References
Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. National Institutes of Health (PMC). URL:[Link]
Pdδ+ Formation Induced by Electronic Metal-Support Interaction Enables Efficient Continuous-Flow Hydrogenation of Pyridine to Piperidine. Scilit. URL:[Link]
Chapter 6 Pyridine and Piperidine Denitrogenation on Silica Supported Phosphides. VTechWorks. URL:[Link]
Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv. URL:[Link]
Synthesis of piperidines via the hydrogenation of pyridines. ResearchGate. URL:[Link]
Technical Support Center: Palladium Catalyst Removal from 5-Methyl-2-phenylpiperidin-3-amine Products
Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the removal...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the removal of residual palladium catalysts from products of the 5-Methyl-2-phenylpiperidin-3-amine synthesis and related nitrogen-containing heterocyclic compounds. The presence of amine functionalities in the target molecule presents unique challenges for palladium removal, which this guide aims to address with practical, field-proven solutions.
The Challenge: Palladium's Affinity for Amines
The core difficulty in removing palladium from reaction mixtures containing 5-Methyl-2-phenylpiperidin-3-amine lies in the molecule's inherent chemical nature. The nitrogen atoms within the piperidine ring and the primary amine group can act as potent ligands, forming stable coordination complexes with palladium species.[1][2] This chelation can render the palladium soluble and highly dispersed within the reaction mixture, making its removal by simple physical methods like filtration often ineffective.[1]
Troubleshooting Guide: A Stepwise Approach to Palladium Removal
This section addresses common issues encountered during the purification of 5-Methyl-2-phenylpiperidin-3-amine and offers a logical progression of solutions.
Issue 1: High Residual Palladium (>100 ppm) After Initial Filtration
Symptom: Analysis by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) reveals palladium levels significantly above the desired limit after a standard workup and filtration through a pad of Celite®.
Root Cause Analysis: This is a strong indicator that the palladium is not present as a simple heterogeneous solid (like Pd/C) but is likely a soluble Pd(II) species or a colloidal Pd(0) complex stabilized by the amine product. Simple filtration is insufficient for these forms.[1][3]
Suggested Solutions:
Introduce a High-Affinity Scavenger: The most robust solution is to employ a solid-supported scavenger designed to chemisorb palladium.[3][4] Given the amine functionality of your product, careful selection is crucial to avoid unwanted side reactions or product loss.
Thiol-functionalized silica: These are often the first choice due to the strong affinity of sulfur for palladium.[4][5]
Triamine- or Thiourea-based scavengers: These can also be highly effective and offer different selectivity profiles.[3][6]
Recommendation: Start with a thiol-based scavenger and screen others if results are suboptimal.
Optimize Scavenging Conditions: The efficiency of scavenging is dependent on several factors.
Temperature: Increasing the temperature to 40-50 °C can enhance the kinetics of palladium binding to the scavenger.[1]
Time: Extend the treatment time. While some protocols suggest a few hours, an overnight stir can significantly improve palladium removal.[1][7]
Scavenger Loading: Use an appropriate excess of the scavenger. A typical starting point is 5-10 weight percent relative to the crude product.[1]
Consider a Combination Approach: A multi-step process can be more effective than a single method. For instance, an initial filtration through Celite® to remove any precipitated palladium, followed by treatment of the filtrate with a scavenger resin, can yield superior results.[1]
Issue 2: Significant Product Loss During Purification
Symptom: While palladium levels are successfully reduced, the isolated yield of 5-Methyl-2-phenylpiperidin-3-amine is unacceptably low.
Root Cause Analysis: This is often due to the non-specific adsorption of the polar amine product onto the purification medium, a known issue particularly with activated carbon but also possible with some scavenger resins.[4][8]
Suggested Solutions:
Minimize Adsorbent Quantity: Use the minimum amount of scavenger or activated carbon necessary to achieve the target palladium level. This can be determined through small-scale screening experiments.[3][8]
Thorough Washing: After filtration to remove the scavenger, wash the filter cake extensively with a solvent in which your product is highly soluble. This helps to recover adsorbed product.[1][3]
Screen Alternative Scavengers: Different scavengers have varying surface properties. Some may exhibit less affinity for your specific product.[3]
Solvent Selection: The choice of solvent can influence the product-adsorbent interaction. A more polar solvent might reduce non-specific binding of your amine product.[1]
Alternative Purification Methods: If product loss remains high, consider crystallization as a final purification step. This can be highly effective, though it's important to analyze the crystals to ensure palladium hasn't co-crystallized.[3][9]
Issue 3: Inconsistent Palladium Removal Between Batches
Symptom: The same purification protocol yields significantly different final palladium levels from one batch to the next.
Root Cause Analysis: This variability can stem from subtle differences in the reaction workup, the age or handling of the scavenger, or the specific form of the residual palladium in each batch.
Suggested Solutions:
Standardize the Work-up: Ensure that the reaction quenching and initial extraction procedures are highly consistent. Variations in pH or solvent composition can alter the palladium species present.
Proper Scavenger Handling: Some scavengers are sensitive to air and moisture. Ensure they are stored according to the manufacturer's recommendations and handled appropriately.[1]
Pre-treatment of the Reaction Mixture: In some cases, adjusting the pH of the crude solution can help to break up palladium-product complexes before the scavenging step, making the palladium more available for capture.[1] A mild acidic wash, followed by re-neutralization, could be explored cautiously.
Characterize the Palladium Species: If possible, try to get an indication of the palladium's oxidation state. Different scavengers may have varying efficiencies for Pd(0) versus Pd(II).
Visualizing the Workflow: A Decision-Making Diagram
Caption: Decision workflow for palladium removal.
Frequently Asked Questions (FAQs)
Q1: What are the acceptable limits for residual palladium in a pharmaceutical product?
A1: Regulatory limits for elemental impurities are defined by the International Council for Harmonisation (ICH) Q3D guidelines.[9][10] For palladium, which is a Class 2B element, the permitted daily exposure (PDE) for oral administration is 100 µ g/day .[11][12] This translates to a concentration limit in the final Active Pharmaceutical Ingredient (API), which is typically 10 ppm, assuming a daily dose of 10 grams or less.[11] For parenteral routes, the limit is much stricter at 10 µ g/day .[11]
Q2: What is the most accurate method for quantifying residual palladium?
A2: The industry standard for quantifying trace levels of palladium is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[13][14] This technique offers the high sensitivity and accuracy required to meet stringent regulatory limits.[13] Other methods like atomic absorption spectroscopy and X-ray fluorescence are also used, but ICP-MS is generally preferred for final quality control.[13][15]
Q3: Can I just use activated carbon? It's much cheaper than scavenger resins.
A3: Activated carbon can be a cost-effective method for palladium removal and is used in many industrial processes.[4][16][17] However, its effectiveness can be variable, and it is known for its non-specific adsorption, which can lead to significant loss of the desired product, especially with polar molecules like amines.[4][8] While it is a viable option, it often requires more extensive optimization to balance palladium removal with product yield.[3][4] In many cases, the higher selectivity and efficiency of a specialized scavenger can justify the higher initial cost by improving overall process efficiency and yield.[6]
Q4: My palladium catalyst was heterogeneous (e.g., Pd/C). Why do I still have high palladium levels in my product after filtration?
A4: Even when starting with a heterogeneous catalyst like Palladium on Carbon (Pd/C), some level of leaching of palladium into the solution can occur during the reaction. This leached palladium can be in a soluble or colloidal form, which will pass through standard filtration media like Celite®.[18] Therefore, even with heterogeneous catalysts, a secondary purification step using a scavenger may be necessary to meet strict ppm limits.[19]
Q5: How do I choose between the different types of palladium scavengers available?
A5: The choice depends on several factors:
The Palladium Species: Thiol-based scavengers are generally very effective for both Pd(0) and Pd(II).
The Product and Solvents: The scavenger should be stable in your solvent system and have a low affinity for your product.
Process Conditions: Consider the required temperature and reaction time.
Cost and Scalability: For large-scale production, the cost and ease of handling are important considerations.[1]
It is often best to perform a small-scale screen of a few different types of scavengers (e.g., thiol, thiourea, and amine-based) to empirically determine the most effective one for your specific system.[2][3]
Summary of Common Palladium Removal Techniques
Method
Primary Mechanism
Advantages
Disadvantages
Filtration (Celite®)
Physical Removal
Simple, inexpensive, effective for heterogeneous/precipitated Pd.[18]
Ineffective for soluble or colloidal palladium species.[1][3]
Activated Carbon
Adsorption (Physisorption)
Low cost, high surface area, effective for various Pd species.[4][16]
Non-specific, can lead to significant product loss; fine particles can be difficult to filter.[2][4]
Scavenger Resins
Chemisorption
High selectivity and efficiency, can reduce Pd to <1 ppm, minimal product loss.[5][6]
Higher initial cost compared to activated carbon.[4]
Crystallization
Exclusion from Crystal Lattice
Can be a highly effective final purification step, integrates purification and isolation.
Palladium-product complexes may co-crystallize; may require seeding or additives.[3][9]
Chromatography
Differential Adsorption
Can remove palladium along with other impurities.[18]
Often not scalable for large quantities, solvent intensive.[18]
Detailed Experimental Protocols
Protocol 1: Palladium Removal Using a Thiol-Functionalized Silica Scavenger
Preparation: Following the initial reaction work-up (e.g., quench, extraction, and solvent swap), dissolve the crude 5-Methyl-2-phenylpiperidin-3-amine product in a suitable solvent (e.g., Toluene, THF, or Ethyl Acetate) to a concentration of approximately 50-100 mg/mL.
Scavenger Addition: Add a thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol) to the solution. A typical starting point is 5-10 wt% relative to the mass of the crude product.
Stirring: Stir the suspension at a temperature between 25 °C and 50 °C. A higher temperature can increase the rate of scavenging. Allow the mixture to stir for 4 to 24 hours. An overnight stir is often practical and effective.[1]
Filtration: Filter the mixture through a pad of Celite® to remove the solid-supported scavenger.
Washing: Wash the filter cake with fresh solvent to ensure complete recovery of the product.[1]
Concentration: Combine the filtrate and the washings, and remove the solvent under reduced pressure to obtain the purified product.
Analysis: Accurately quantify the residual palladium content using ICP-MS.[1]
Protocol 2: Palladium Removal Using Activated Carbon
Preparation: Dissolve the crude product in an appropriate solvent as described in Protocol 1.
Carbon Addition: Add activated carbon (e.g., Darco® KB-B) to the solution. A typical loading is 10-50 wt% relative to the crude product.[3] Note that higher loadings may be required but will likely increase product loss.
Stirring: Stir the suspension at room temperature or with gentle heating (e.g., 40-50 °C) for 2 to 18 hours.[1][4]
Filtration: Filter the mixture through a thick pad of Celite® to ensure all fine carbon particles are removed. This step can be challenging and may require a second filtration.
Washing: Wash the activated carbon on the filter thoroughly with fresh solvent to minimize product loss.[1]
Concentration and Analysis: Combine the filtrate and washings, concentrate under reduced pressure, and analyze for residual palladium via ICP-MS.
References
Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry.
Palladium Detection for API Purific
How can i remove palladium Pd catalyst easily?.
Technical Support Center: Palladium Catalyst Removal from 6-Bromopyridin-3-amine Reaction Mixtures. Benchchem.
Rhodium and Palladium Metal Scavenging with Carboxen® Synthetic Carbon Adsorbents. Sigma-Aldrich.
Palladium scavenging: From 1% to within ICH limits. Onyx Scientific.
Merck/PITT Collaboration Demonstrates Rapid Method for Evalu
Efficient Palladium Removal Without Compromising Product Yield. Apollo Scientific.
Technical Support Center: Palladium Catalyst Removal
Removal of palladium (Pd) catalysts Activated Carbon Business Division. Osaka Gas Chemicals Co., Ltd.
Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions. PMC.
How to remove palladium catalyst from [2,3'-Bipyridin]-2'-amine product. Benchchem.
Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. PubMed.
Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. ACS Medicinal Chemistry Letters.
Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd.
Method for the Determination of Pd-catalyst Residues in Active Pharmaceutical Ingredients by Means of High-Energy Polarized-Beam Energy Dispersive X-ray Fluorescence. PubMed.
Which Filtration Products are Used for C
Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purific
Method of removing palladium.
Palladium catalyst recovery using scavenger resin. SpinChem.
Using Metal Scavengers to Remove Trace Metals such as Palladium. Biotage.
Recovery of Pd(II)
Technical Support Center: Palladium Catalyst Removal in 5-Bromoindole Reactions. Benchchem.
Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients.
Removing metal
How to Remove Palladium in three easy steps. Biotage.
ICH Q3D Elemental Impurities.
What is the best way to entirely remove palladium on aryl coupling reactions even in ppm level?.
Q3D(R2)
Guideline on the specification limits for residues of metal catalysts. European Medicines Agency (EMA).
〈232〉 ELEMENTAL IMPURITIES—LIMITS. US Pharmacopeia (USP).
Palladium-catalyzed three-component reaction of N-tosyl hydrazones, isonitriles and amines leading to amidines.
Technical Support Center: Regioselective Reduction of 5-Methyl-2-phenylpyridine
Welcome to the Technical Support Center. Reducing 2-phenylpyridine derivatives such as 5-methyl-2-phenylpyridine presents a classic chemoselectivity challenge in synthetic chemistry: differentiating the heteroaromatic py...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. Reducing 2-phenylpyridine derivatives such as 5-methyl-2-phenylpyridine presents a classic chemoselectivity challenge in synthetic chemistry: differentiating the heteroaromatic pyridine ring from the carbocyclic phenyl ring.
This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you control regioselectivity, prevent catalyst poisoning, and avoid over-reduction.
🛠️ Troubleshooting Guides & FAQs
Q1: Why am I getting 5-methyl-2-cyclohexylpiperidine (over-reduction) instead of the desired 5-methyl-2-phenylpiperidine?Causality & Solution: This is a classic over-reduction issue caused by using a catalyst that is too active for arenes or applying excessively harsh thermodynamic conditions. Rhodium on carbon (Rh/C) and Ruthenium (Ru) catalysts are highly active for the hydrogenation of both heterocyclic and carbocyclic aromatic rings. Under moderate to high pressures, they will rapidly reduce the phenyl ring alongside the pyridine ring.
Actionable Fix: Switch your catalyst to Palladium on Carbon (Pd/C) or Platinum Dioxide (PtO2, Adam's Catalyst). Pd/C shows excellent chemoselectivity for the pyridine ring over the phenyl ring under mild conditions (e.g., 30-50 bar H₂, 50-80 °C) [1].
Q2: My hydrogenation using Pd/C stalls at 30% conversion. How do I prevent catalyst poisoning?Causality & Solution: The basic nitrogen atom in 5-methyl-2-phenylpyridine acts as a strong σ-donor. As the reaction progresses, the free nitrogen coordinates tightly to the active metal sites (Pd or Pt), blocking the activation of H₂ and stalling the catalytic cycle.
Actionable Fix: Perform the reaction in an acidic medium. Adding an acid (such as glacial acetic acid or a catalytic amount of HCl) protonates the nitrogen, converting it to a pyridinium ion. This achieves two mechanistic goals:
It eliminates the lone pair's ability to coordinate and poison the catalyst.
It lowers the lowest unoccupied molecular orbital (LUMO) of the pyridine ring, making it more electrophilic and highly susceptible to hydride/hydrogen transfer [2].
Q3: I need a partially reduced product (e.g., a tetrahydropyridine derivative). Catalytic hydrogenation always yields the fully saturated piperidine. What are my options?Causality & Solution: Heterogeneous transition metal catalysis typically drives the reduction all the way to the thermodynamically stable piperidine, making it nearly impossible to isolate intermediate enamine states.
Actionable Fix: To trap the partially reduced state, transition-metal-free silylative reduction is highly recommended. Utilize Tris(pentafluorophenyl)borane (B(C₆F₅)₃) as a Lewis acid catalyst in the presence of a silane (e.g., Et₂SiH₂). The bulky Lewis acid activates the silane, and the steric hindrance around the 2-phenyl and 5-methyl groups can be leveraged to halt the reduction at the enamine/tetrahydropyridine stage, yielding an N-silyl-tetrahydropyridine [3].
📊 Quantitative Data Presentation
The following table summarizes the expected regiochemical outcomes based on the chosen catalytic system, providing a baseline for your experimental design.
Catalyst System
Additive / Solvent
Conditions
Primary Product
Regioselectivity
10 wt% Pd/C
EtOAc / None
30 bar H₂, 80 °C
5-Methyl-2-phenylpiperidine
High (Pyridine only)
PtO₂
Glacial AcOH
50 bar H₂, 25 °C
5-Methyl-2-phenylpiperidine
High (Pyridine only)
5 wt% Rh/C
EtOAc / None
80 bar H₂, 100 °C
5-Methyl-2-cyclohexylpiperidine
Poor (Complete saturation)
B(C₆F₅)₃ / Et₂SiH₂
Toluene
Metal-Free, 110 °C
N-Silyl-tetrahydropyridine
High (Partial Pyridine)
🔬 Experimental Workflows & Validated Protocols
Protocol A: Selective Hydrogenation to 5-Methyl-2-phenylpiperidine
Preparation: In a high-pressure hydrogenation autoclave, dissolve 5-methyl-2-phenylpyridine (1.0 mmol) in 10 mL of glacial acetic acid.
Catalyst Loading: Add 0.05 equivalents of PtO₂ (Adam's catalyst). Caution: PtO₂ can be pyrophoric in the presence of solvent vapors; purge the vessel with N₂ before adding.
Hydrogenation: Seal the autoclave, purge with H₂ gas three times, and pressurize to 50 bar. Stir the reaction mixture at room temperature (25 °C) for 6–8 hours [2].
Workup: Vent the H₂ gas safely. Filter the mixture through a pad of Celite to remove the Pt catalyst, washing with ethyl acetate. Neutralize the acidic filtrate carefully with saturated aqueous NaHCO₃. Extract the product into the organic layer, dry over Na₂SO₄, and concentrate in vacuo.
Self-Validation (QC): Analyze the crude mixture via ¹H NMR.
Success Indicator: Disappearance of the characteristic downfield pyridine aromatic protons (δ 8.4–8.6 ppm) and appearance of upfield aliphatic multiplets (δ 1.5–3.0 ppm).
Regioselectivity Check: The persistence of the phenyl multiplet (δ 7.2–7.4 ppm, 5H) confirms the phenyl ring was not over-reduced.
Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 5-methyl-2-phenylpyridine (1.0 mmol) in anhydrous toluene (5 mL).
Reagent Addition: Add Tris(pentafluorophenyl)borane (B(C₆F₅)₃) (5 mol%) followed by diethylsilane (Et₂SiH₂) (4.0 equivalents) [3].
Reaction: Heat the mixture to 110 °C and stir for 12 hours.
Workup: Cool to room temperature and quench with a few drops of water. Concentrate the mixture under reduced pressure and purify via silica gel chromatography (using a deactivated silica column to prevent degradation of the enamine).
Self-Validation (QC): Analyze via ¹H NMR.
Success Indicator: The presence of vinylic protons (δ 4.5–5.5 ppm) confirms partial reduction to the tetrahydropyridine state, distinguishing it from a fully saturated piperidine ring.
🗺️ Mechanistic Visualizations
Decision tree for the regioselective reduction of 5-methyl-2-phenylpyridine.
Mechanistic causality of acid additives preventing catalyst poisoning during hydrogenation.
📚 References
Continuous-Flow Hydrogenation of 4-Phenylpyridine to 4-Phenylpiperidine with Integrated Product Isolation Using a CO2 Switchable System
Journal of Flow Chemistry
Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst
Asian Journal of Chemistry
Selective Silylative Reduction of Pyridines Leading to Structurally Diverse Azacyclic Compounds with the Formation of sp3 C–Si Bonds
Journal of the American Chemical Society
Troubleshooting
Technical Support Center: Minimizing Side Reactions in 5-Methyl-2-phenylpiperidin-3-amine Acylation
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the selective functionalization of complex diamine scaffolds.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the selective functionalization of complex diamine scaffolds. 5-Methyl-2-phenylpiperidin-3-amine is a highly valuable chiral building block, structurally related to potent NK1 receptor antagonists such as CP-99,994 1.
Acylating this molecule presents a classic regioselectivity challenge: differentiating the primary amine at C3 from the secondary amine within the piperidine ring (N1), while preserving the stereochemical integrity of the C2, C3, and C5 chiral centers. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you achieve >95% regioselective N3-acylation.
Troubleshooting Guide & FAQs
Q1: I am observing significant acylation at the piperidine nitrogen (N1). How can I selectively target the primary amine (N3) without using protecting groups?
Mechanistic Insight: The primary amine at C3 is inherently more nucleophilic than the secondary piperidine nitrogen. Furthermore, the N1 position is heavily sterically shielded by the adjacent C2-phenyl group. However, if highly reactive electrophiles (like unhindered acyl chlorides) are used at elevated temperatures, this kinetic preference is overridden, forcing the N1 position to react.
Solution: Exploit the innate steric and electronic differences of the scaffold. Switch from aggressive acyl chlorides to milder acylating agents, such as N-hydroxysuccinimide (NHS) esters, which exhibit exceptional selectivity for primary amines under mild conditions 2. If a carboxylic acid must be used, employ standard peptide coupling reagents (e.g., EDC/HOBt). Maintain the reaction temperature strictly between 0 °C and 25 °C to preserve kinetic control.
Q2: My LC-MS shows a mass corresponding to +2 acyl groups. How do I prevent N3,N3-diacylation (imide formation)?
Mechanistic Insight: Once the primary amine is acylated, the resulting secondary amide is significantly less nucleophilic than the starting amine 3. However, over-acylation occurs when hypernucleophilic catalysts like 4-Dimethylaminopyridine (DMAP) are used. DMAP forms a highly reactive N-acylpyridinium intermediate that is potent enough to overcome the reduced nucleophilicity of the newly formed amide, driving the reaction toward the thermodynamic sink of the di-acylated imide.
Solution:
Exclude DMAP: Never use DMAP when mono-acylating primary amines if di-acylation is a known risk.
Strict Stoichiometry: Limit the acylating agent to exactly 1.00 – 1.05 equivalents.
Controlled Addition: Add the acylating agent dropwise to a dilute solution of the amine to prevent high local electrophile concentrations.
Q3: The reaction yields the correct mass, but NMR indicates a mixture of diastereomers. Why is epimerization occurring?
Mechanistic Insight: The C2 and C3 protons are adjacent to electron-withdrawing groups (the phenyl ring and the newly formed amide, respectively). Strong bases can abstract these alpha-protons, leading to enolization-driven epimerization. Additionally, if you are coupling a chiral carboxylic acid, the acid itself can racemize via an oxazolone intermediate if activated improperly.
Solution: Avoid strong, unhindered bases like DBU or NaOH. Use mild, sterically hindered bases such as N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM). If coupling a chiral acid, utilize racemization-suppressing additives like HOAt or HATU to trap the activated intermediate before oxazolone formation can occur 4.
Quantitative Data: Impact of Reaction Conditions on Selectivity
The table below summarizes the typical product distribution when acylating 5-Methyl-2-phenylpiperidin-3-amine under various conditions. Note: Data is normalized to 100% conversion of the starting material.
Acylating System
Base Used
Temp (°C)
N3-Acyl (Desired)
N1-Acyl (Side)
Di-Acyl (Side)
Epimerization Risk
Acyl Chloride (1.5 eq)
TEA
25
60%
25%
15%
Low
Acyl Chloride (1.1 eq)
DMAP / TEA
0
45%
10%
45%
Moderate
Carboxylic Acid + HATU
DIPEA
25
85%
10%
<5%
Low
NHS-Ester (1.05 eq)
DIPEA
0 to 25
>95%
<2%
<1%
None
Experimental Protocols
To ensure self-validating and reproducible results, utilize the following step-by-step methodologies.
Protocol A: Highly Regioselective Acylation using NHS-Esters (Recommended)
This protocol leverages the mild nature of NHS-esters to guarantee kinetic control, preventing both N1-acylation and epimerization.
Preparation: Dissolve 5-Methyl-2-phenylpiperidin-3-amine (1.0 eq) in anhydrous Dichloromethane (DCM) to achieve a 0.1 M concentration under an inert argon atmosphere.
Base Addition: Add DIPEA (1.2 eq) to the solution and cool the reaction flask to 0 °C using an ice-water bath.
Electrophile Addition: Dissolve the NHS-ester of your desired acyl group (1.05 eq) in a minimal volume of anhydrous DCM. Add this solution dropwise over 15–20 minutes to prevent high local concentrations.
Reaction Monitoring: Stir at 0 °C for 1 hour, then allow the mixture to naturally warm to room temperature. Pull a 10 µL aliquot, dilute in LC-MS grade Methanol, and verify the disappearance of the starting mass.
Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The water-soluble NHS byproduct is easily removed during the aqueous wash.
Protocol B: Acylation via in situ Activation (EDC/HOBt)
Use this protocol when pre-formed NHS-esters are unavailable and you must couple a free carboxylic acid.
Activation: In a dry flask, dissolve the carboxylic acid (1.05 eq) in anhydrous DMF (0.2 M). Add HOBt (1.1 eq) and EDC·HCl (1.1 eq). Stir for 15 minutes at room temperature to generate the active ester in situ.
Amine Preparation: In a separate flask, dissolve 5-Methyl-2-phenylpiperidin-3-amine (1.0 eq) and DIPEA (2.5 eq) in DMF. Cool this solution to 0 °C.
Coupling: Transfer the activated acid solution dropwise to the cooled amine solution.
Monitoring & Workup: Stir for 2–4 hours at 0 °C. Quench with ice water and extract with Ethyl Acetate (EtOAc). Perform sequential aqueous washes (10% aqueous citric acid, saturated NaHCO₃, and brine) to remove DMF, unreacted acid, and coupling byproducts. Dry over Na₂SO₄ and concentrate.
Reaction Pathways & Optimization Workflows
Reaction pathways and potential side reactions in 5-Methyl-2-phenylpiperidin-3-amine acylation.
Troubleshooting and optimization workflow for achieving regioselective N3-acylation.
References
Discovery of an orally bioavailable NK1 receptor antagonist, (2S,3S)-(2-methoxy-5-tetrazol-1-ylbenzyl)(2-phenylpiperidin-3-yl)amine (GR203040), with potent antiemetic activity. PubMed (NIH).1
Selective acylation of primary amines in peptides and proteins. PubMed (NIH). 2
12.5 Reactions of Amines – Fundamentals of Organic Chemistry. OpenStax Adaptation. 3
N-Acylation in Combinatorial Chemistry. ResearchGate.4
Technical Support Center: Aqueous Stability of 5-Methyl-2-phenylpiperidin-3-amine
Welcome to the Technical Support Center. As researchers developing neurokinin-1 (NK-1) receptor antagonists or related neuropharmacological agents, you are likely utilizing 5-methyl-2-phenylpiperidin-3-amine as a critica...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. As researchers developing neurokinin-1 (NK-1) receptor antagonists or related neuropharmacological agents, you are likely utilizing 5-methyl-2-phenylpiperidin-3-amine as a critical pharmacophore scaffold [1]. While this diamine structure provides excellent target binding affinity, its behavior in aqueous solutions presents specific analytical and formulation challenges.
This guide synthesizes field-proven insights to help you troubleshoot degradation issues, establish optimal storage conditions, and validate your analytical workflows.
Mechanistic Overview of Aqueous Degradation
5-Methyl-2-phenylpiperidin-3-amine contains two basic centers: a sterically hindered secondary amine within the piperidine ring and a highly reactive primary amine at the C3 position. In aqueous environments, the unprotonated free base is highly susceptible to two primary degradation pathways: N-oxidation and carbamate formation .
Understanding the causality behind these pathways is critical for preventing them. When the nitrogen lone pairs are available (at a pH above their respective
values), they act as potent nucleophiles. The primary amine readily attacks dissolved atmospheric , while both amines are vulnerable to oxidation by dissolved or reactive oxygen species (ROS) [2][3].
Figure 1: Primary degradation pathways of 5-Methyl-2-phenylpiperidin-3-amine in aqueous environments.
Frequently Asked Questions (FAQs)
Q: Why does my aqueous stock solution lose potency over time and show new, highly polar peaks on reverse-phase HPLC?A: This is classically caused by N-oxidation . The electron-rich nitrogen lone pairs are susceptible to oxidation by dissolved
or trace peroxides present in older aqueous buffers, forming highly polar N-oxides [2]. Because N-oxides are significantly more polar than the parent piperidine, they elute much earlier on a C18 reverse-phase column.
Causality-Driven Solution: Purge all aqueous buffers with an inert gas (Argon or Nitrogen) to displace dissolved oxygen before preparing your stock solutions.
Q: I observe an unexpected mass shift of +44 Da in my LC-MS analysis. What is happening?A: This indicates carbamate formation . The primary amine at the C3 position acts as a nucleophile, attacking the electrophilic carbon of dissolved atmospheric
to form a carbamic acid/carbamate adduct (+44 Da)[3]. This reaction is highly favored in neutral to basic aqueous solutions exposed to ambient air.
Causality-Driven Solution: Minimize headspace in your storage vials and use freshly boiled, degassed ultrapure water.
Q: What is the optimal pH for long-term aqueous storage of this compound?A: The optimal storage pH is 4.0 to 5.0 . 5-Methyl-2-phenylpiperidin-3-amine is a diamine. By maintaining the pH well below the
of both amines (typically ~8.5–10.0), the molecule is forced into its di-protonated (ammonium) state. Protonation effectively "ties up" the nitrogen lone pairs, eliminating their nucleophilicity and completely preventing both oxidation and carbamate formation.
Troubleshooting Guide
Symptom observed in Assay
Mechanistic Cause
Corrective Action
Early eluting peak on HPLC
Formation of polar N-oxide derivatives due to dissolved oxygen or light exposure.
Store in amber vials; sparge buffers with Argon; add a sacrificial antioxidant (e.g., ascorbic acid) if assay permits.
+44 Da mass adduct on LC-MS
Primary amine reaction with dissolved forming a carbamate.
Acidify solution to pH < 5.0 to protonate the primary amine; use -free water.
Peak broadening / split peaks
Partial protonation states during chromatography or on-column epimerization.
Ensure mobile phase is adequately buffered (e.g., 0.1% TFA or Formic Acid) to maintain a single protonation state.
Loss of total peak area
Adsorption of the lipophilic phenylpiperidine moiety to glass/plastic surfaces.
Use silanized glassware or add a low concentration of organic co-solvent (e.g., 5% DMSO) to the aqueous stock.
Quantitative Stability Data
The following table summarizes the degradation kinetics of 5-Methyl-2-phenylpiperidin-3-amine (1.0 mg/mL) over a 14-day period at 25°C under various environmental conditions.
Buffer pH
Atmospheric Condition
% Parent Remaining (Day 14)
Primary Degradant Identified
pH 7.4 (PBS)
Ambient Air
82.4%
Carbamate (+44 Da)
pH 7.4 (PBS)
Argon Purged
94.1%
N-Oxide (+16 Da)
pH 9.0 (Borate)
Ambient Air
65.8%
Carbamate & N-Oxide
pH 4.5 (Acetate)
Ambient Air
99.2%
None detected
Data Interpretation: The quantitative data strictly validates the mechanistic theory: acidic conditions (pH 4.5) provide near-perfect stability by protonating the reactive amine centers, whereas basic conditions (pH 9.0) leave the free base exposed to rapid nucleophilic degradation.
To confidently use 5-Methyl-2-phenylpiperidin-3-amine in your specific biological assays, you must first validate a stability-indicating HPLC method. We employ a self-validating system utilizing Mass Balance criteria. If the protocol is executed correctly, the sum of the degradation products and the remaining parent compound must equal the initial starting material.
Step-by-Step Methodology
Phase 1: Sample Preparation & Stress Application
Prepare a 1.0 mg/mL stock solution of 5-Methyl-2-phenylpiperidin-3-amine in 0.1 M HCl.
Aliquot 1.0 mL into three separate amber glass vials.
Acidic Stress: Leave Vial 1 as is (0.1 M HCl).
Basic Stress: Adjust Vial 2 to pH 12 using 1.0 M NaOH.
Oxidative Stress: Add
to Vial 3 to achieve a final concentration of 3% .
Seal all vials and incubate at 60°C for exactly 24 hours.
Phase 2: Quenching & Neutralization
7. Remove vials from heat and cool to room temperature.
8. Neutralize Vial 1 (Acidic) and Vial 2 (Basic) to pH 7.0 using NaOH and HCl, respectively, to prevent damage to the HPLC column.
9. Quench Vial 3 (Oxidative) by adding a stoichiometric excess of sodium thiosulfate to halt the generation of N-oxides.
Phase 3: Chromatographic Analysis & Self-Validation
10. Inject 10 µL of each quenched sample onto a C18 Reverse-Phase column (e.g., 50 x 2.1 mm, 1.7 µm).
11. Run a gradient mobile phase of Water/Acetonitrile containing 0.1% Trifluoroacetic acid (TFA).
12. The Mass Balance Check (Critical Validation Step): Calculate the total integrated peak area for each stressed sample (Parent Peak Area + Sum of all Degradant Peak Areas).
Validation Rule: The total area must be within ±2.0% of an unstressed control sample.
Causality: If the mass balance falls below 98%, it proves that UV-transparent degradants have formed, or volatile loss has occurred, dictating that you must switch to an orthogonal detector (like Evaporative Light Scattering Detection, ELSD) to ensure scientific integrity.
Figure 2: Self-validating experimental workflow for assessing aqueous stability and degradation.
References
Pharmacology of neurokinin antagonists and novel antiemetics
Postoperative Nausea and Vomiting - Cambridge University Press & Assessment[Link]
Oxidation of N,N,N,2,2,6,6-Heptamethyl-piperidine-4-ammonium Chloride to Water-Soluble N-Oxyl Radicals: A Comparative Study
ResearchGate[Link]
Predicting the Mechanism and Products of CO2 Capture by Amines in the Presence of H2O
ACS Publications (Journal of Physical Chemistry)[Link]
Reference Data & Comparative Studies
Validation
A Comparative Guide to the 1H NMR Spectrum Analysis of 5-Methyl-2-phenylpiperidin-3-amine: Elucidating Stereochemistry
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 5-Methyl-2-phenylpiperidin-3-amine, a substituted piperidine with three stereocenters. For researchers in drug development a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 5-Methyl-2-phenylpiperidin-3-amine, a substituted piperidine with three stereocenters. For researchers in drug development and organic synthesis, accurately determining the relative and absolute stereochemistry of such molecules is paramount. NMR spectroscopy, particularly the analysis of proton (¹H) spectra, stands as one of the most powerful tools for elucidating the three-dimensional structure of molecules in solution.[1] This document moves beyond a simple recitation of spectral data, offering a comparative framework to distinguish between potential diastereomers by leveraging the foundational principles of chemical shifts, spin-spin coupling, and conformational analysis.
The piperidine ring is not a static, flat structure; it predominantly adopts a chair conformation to minimize steric and torsional strain, much like cyclohexane.[2][3] The introduction of substituents at the C2, C3, and C5 positions creates a complex stereochemical landscape. The orientation of these groups—whether axial or equatorial—profoundly influences the electronic environment and spatial relationships of the ring protons, leading to distinct and interpretable differences in the ¹H NMR spectrum. This guide will dissect these differences, providing the experimental and theoretical basis for assigning stereochemistry.
Theoretical Framework: Predicting the ¹H NMR Spectrum
A comprehensive analysis begins with a prediction of the spectrum based on established principles. The structure of 5-Methyl-2-phenylpiperidin-3-amine presents several distinct proton environments, each with an expected chemical shift range and multiplicity.
Aromatic Protons (H-Ar): The five protons on the C2-phenyl group are expected to resonate in the aromatic region, typically between 7.2-7.5 ppm . Their overlapping signals will likely form a complex multiplet.
Benzylic Proton (H2): This proton is attached to the same carbon as the phenyl group. Its proximity to the anisotropic ring current of the phenyl group will cause a significant downfield shift (deshielding).[4] Its position and multiplicity are highly diagnostic for stereochemistry.
Amine-Adjacent Proton (H3): The chemical shift of this proton is influenced by the adjacent amino group and the C2 and C4 protons.
Piperidine Ring Protons (H4, H5, H6): These protons reside in the saturated region of the spectrum, generally between 1.2-3.5 ppm .[5] The protons on the methylene groups (C4 and C6) are diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts and couplings.[6]
Methyl Protons (CH₃): The methyl group at C5 will appear as a doublet due to coupling with the H5 proton.
Amine (NH₂) and Amide (NH) Protons: These protons are exchangeable and their signals are often broad. Their chemical shifts are highly dependent on the solvent, concentration, and temperature, and they may not always show clear coupling.[7]
The key to distinguishing diastereomers lies in the vicinal coupling constants (³JHH), which are dictated by the dihedral angle (θ) between the coupled protons, as described by the Karplus relationship.[8] In a chair conformation:
Axial-axial (ax-ax) coupling: Dihedral angle ~180°, resulting in a large coupling constant (³J_ax,ax ≈ 10-13 Hz ).
Axial-equatorial (ax-eq) and Equatorial-equatorial (eq-eq) couplings: Dihedral angles ~60°, resulting in small coupling constants (³J_ax,eq and ³J_eq,eq ≈ 2-5 Hz ).
By measuring the coupling constants for H2, H3, and H5, we can deduce the relative orientation (cis or trans) of the substituents.
Experimental Protocol for High-Resolution ¹H NMR Spectroscopy
A reliable spectral analysis is predicated on high-quality data acquisition. The following protocol outlines a self-validating system for obtaining an interpretable spectrum.
1. Sample Preparation:
Solvent Selection: Dissolve 5-10 mg of the purified 5-Methyl-2-phenylpiperidin-3-amine sample in 0.6-0.7 mL of a suitable deuterated solvent in a 5 mm NMR tube. The choice of solvent is critical as it can influence the conformational equilibrium and chemical shifts.[2][9]
CDCl₃ (Deuterated Chloroform): A common, non-polar choice for initial analysis. Residual CHCl₃ peak at ~7.26 ppm.[10]
DMSO-d₆ (Deuterated Dimethyl Sulfoxide): A polar, aprotic solvent that is excellent for observing exchangeable protons like those on the NH and NH₂ groups, which tend to appear as sharper signals. Residual DMSO peak at ~2.50 ppm.[11]
Internal Standard: Add Tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).[12]
Filtration: Ensure the sample is free of particulate matter by filtering it through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.
2. Data Acquisition:
Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution.
Standard ¹H Spectrum:
Acquire a standard one-dimensional ¹H NMR spectrum to assess sample purity and perform initial signal assignments.
Key Parameters: A sufficient number of scans (e.g., 16 or 32) should be averaged to ensure a good signal-to-noise ratio. A relaxation delay (D1) of at least 2-5 seconds is recommended for accurate integration, especially for quantitative analysis.
¹H-¹H COSY (Correlation Spectroscopy): This experiment is essential to establish proton-proton coupling networks. It reveals which protons are scalar coupled, confirming assignments made from splitting patterns.[2]
¹H-¹H NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): These experiments identify protons that are close in space, regardless of whether they are bonded. This is the definitive method for confirming the relative stereochemistry by observing through-space correlations between protons on different parts of the piperidine ring.[1]
A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Methyl-2-phenylpiperidin-3-amine
This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 5-Methyl-2-phenylpiperidin-3-amine. Designed for researchers, scientists, and drug development...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 5-Methyl-2-phenylpiperidin-3-amine. Designed for researchers, scientists, and drug development professionals, this document offers a detailed look at the fragmentation mechanisms, a comparison with related structures, and a robust experimental protocol for acquiring high-quality mass spectral data.
Introduction: The Structural Significance of a Substituted Piperidine
5-Methyl-2-phenylpiperidin-3-amine is a substituted piperidine, a heterocyclic amine motif that is a cornerstone in medicinal chemistry and natural product synthesis.[1][2] The precise arrangement of its phenyl, amine, and methyl substituents creates a unique chemical entity whose structural verification is paramount. Mass spectrometry, particularly with electron ionization (EI), is a powerful technique for this purpose, providing a reproducible fragmentation "fingerprint" that is invaluable for structural elucidation and identification.[1][2]
Understanding the fragmentation pathways is not merely an academic exercise; it is critical for identifying synthetic byproducts, characterizing metabolites, and screening for related compounds in complex matrices.[3] This guide will dissect the predicted fragmentation of this specific molecule, grounding the analysis in the fundamental principles of mass spectrometry.
Predicted Fragmentation Pathways of 5-Methyl-2-phenylpiperidin-3-amine
The fragmentation of 5-Methyl-2-phenylpiperidin-3-amine under 70 eV electron ionization is governed by the relative stability of the resulting ions and radicals. The molecular ion (M•+) is expected at an m/z of 190, consistent with its molecular formula C₁₂H₁₈N₂ and the nitrogen rule, which states that a molecule with an even number of nitrogen atoms will have an even nominal molecular weight.[4][5]
The primary sites for bond cleavage are influenced by the two nitrogen atoms and the phenyl group, which stabilize adjacent positive charges.
Key Fragmentation Mechanisms:
Alpha (α)-Cleavage: This is the most dominant fragmentation pathway for amines.[4][5][6] It involves the cleavage of a carbon-carbon bond adjacent to a nitrogen atom. The stability of the resulting iminium or aminium cation drives this process.[2][5]
Pathway A (Benzylic Cleavage): The bond between C2 and C3 is susceptible to cleavage. However, the most favorable α-cleavage is the loss of the largest substituent from a carbon adjacent to the nitrogen. A highly probable fragmentation is the cleavage of the C2-phenyl bond, which is also a benzylic position. This would lead to a fragment corresponding to the loss of a phenyl radical (C₆H₅•, 77 Da), resulting in a major ion at m/z 113 .
Pathway B (Ring α-Cleavage): Cleavage of the C2-C3 bond, followed by the loss of the C3-amine and C5-methyl side chain as a radical, can lead to various smaller fragments. A key fragmentation involves the loss of the ethylamine group from the main ring structure.
Ring Fission: Following the initial α-cleavage, the piperidine ring can open, leading to a series of subsequent fragmentations and the formation of various acyclic ions.[2][7]
Tropylium Ion Formation: A characteristic fragment for compounds containing a benzyl group is the tropylium ion (C₇H₇⁺) at m/z 91 . This highly stable aromatic cation is formed via rearrangement of the benzyl cation.
Loss of Amine Group: Cleavage of the C3-N bond can result in the loss of an amino radical (•NH₂, 16 Da) or ammonia (NH₃, 17 Da), leading to ions at m/z 174 or m/z 173 , respectively.
The following diagram illustrates the principal predicted fragmentation pathways.
Caption: Predicted major EI fragmentation pathways for 5-Methyl-2-phenylpiperidin-3-amine.
Comparative Fragmentation Analysis
To provide context, we compare the predicted fragmentation of our target molecule with two structurally related compounds.
Compound
Molecular Ion (m/z)
Key Fragments (m/z)
Dominant Fragmentation Pathway
5-Methyl-2-phenylpiperidin-3-amine
190
113, 91, 174, 58
α-cleavage (loss of phenyl), tropylium ion formation, loss of amine.
2-Phenylpiperidine
161
160, 84, 91
Loss of H• (M-1), ring fission leading to the piperidinyl cation, tropylium ion.
Amphetamine
135
91, 44
Benzylic cleavage leading to the tropylium ion (m/z 91) and the formation of [CH₃CH=NH₂]⁺ (m/z 44).
The comparison highlights how substituents dramatically influence fragmentation. While the tropylium ion (m/z 91) is a common feature for molecules with a benzyl moiety, the presence of the second nitrogen and the methyl group in our target compound introduces unique pathways, such as the significant loss of the phenyl group to form m/z 113, which would be less prominent in simpler structures.
Experimental Protocol: GC-MS Analysis
This section provides a self-validating protocol for acquiring high-quality EI mass spectra for piperidine-containing compounds.[1][8]
A. Sample and Standard Preparation
Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with methanol.[1]
Working Solution (10 µg/mL): Dilute 100 µL of the stock solution to 10 mL with methanol.
Sample Preparation: Dissolve an accurately weighed amount of the sample in methanol to achieve a final concentration of approximately 10 µg/mL. Filter the sample through a 0.22 µm syringe filter before injection.
B. Instrumentation and Conditions
System: Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.[8]
GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.[8]
Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]
The following workflow diagram outlines the analytical process.
Caption: Standard workflow for the GC-MS analysis of piperidine derivatives.
Conclusion
The mass spectrometry fragmentation of 5-Methyl-2-phenylpiperidin-3-amine is predicted to be a rich process dominated by α-cleavage and rearrangements characteristic of its functional groups. The presence of a stable tropylium ion (m/z 91) and a significant fragment from the loss of the phenyl group (m/z 113) are expected to be key identifiers. This guide provides the theoretical framework and a practical, robust protocol for researchers to confidently identify and characterize this molecule and its related analogues, ensuring high scientific integrity in their analytical workflows.
References
BenchChem. (n.d.). Application Notes and Protocols for the Analytical Characterization of Piperidine Compounds.
BenchChem. (n.d.). A Comparative Guide to Analytical Methods for the Quantification of Ethyl-piperidin-4-ylmethyl.
Whitman College. (n.d.). GCMS Section 6.15 - Fragmentation of Amines.
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation.
JoVE. (2023, April 30). Video: Mass Spectrometry of Amines.
BenchChem. (n.d.). Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.
JoVE. (2024, December 5). Video: Mass Spectrometry: Amine Fragmentation.
Sutcliffe, O. et al. (2016). Guilty by dissociation-development of gas chromatography-mass spectrometry (GC-MS) and other rapid screening methods for the analysis of 13 diphenidine-derived new psychoactive substances (NPSs). PubMed.
A Comparative Analysis of NK1 Receptor Antagonist Potency: The Case of CP-99,994 versus the 2-Phenylpiperidine Scaffold
For Researchers, Scientists, and Drug Development Professionals In the landscape of neurokinin-1 (NK1) receptor antagonism, the quest for potent and selective molecules is paramount for therapeutic advancements in areas...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of neurokinin-1 (NK1) receptor antagonism, the quest for potent and selective molecules is paramount for therapeutic advancements in areas such as chemotherapy-induced nausea and vomiting, pain, and inflammation.[1] This guide provides a detailed comparative analysis of the well-characterized NK1 receptor antagonist, CP-99,994, and the structural class of 2-phenylpiperidine amines, represented here by 5-Methyl-2-phenylpiperidin-3-amine. While extensive data is available for CP-99,994, this guide will also delve into the structure-activity relationships (SAR) of the 2-phenylpiperidine scaffold to infer the potential potency of its derivatives.
The Neurokinin-1 Receptor: A Key Therapeutic Target
The neurokinin-1 (NK1) receptor, a G protein-coupled receptor (GPCR), is the primary receptor for the neuropeptide Substance P.[2] The activation of the NK1 receptor is implicated in a multitude of physiological and pathophysiological processes, including pain transmission, inflammation, and the emetic reflex.[1][2] Consequently, the development of antagonists that can effectively block the action of Substance P at the NK1 receptor holds significant therapeutic promise.[3]
The Contenders: Chemical Structures and Known Potency
CP-99,994: A High-Affinity NK1 Receptor Antagonist
CP-99,994, with the chemical name (+)-(2S,3S)-3-(2-methoxybenzylamino)-2-phenylpiperidine, is a potent and selective non-peptide antagonist of the tachykinin NK1 receptor.[4][5] Its high affinity for the human NK1 receptor has been extensively documented, making it a crucial tool in the study of NK1 receptor function and a benchmark for the development of new antagonists.[3][6]
5-Methyl-2-phenylpiperidin-3-amine: A Representative of the 2-Phenylpiperidine Scaffold
Comparative Potency at the NK1 Receptor
The potency of a receptor antagonist is a critical determinant of its therapeutic potential. It is typically quantified by its inhibition constant (Kᵢ) or its half-maximal inhibitory concentration (IC₅₀).
Compound
Target
Assay Type
Potency (Kᵢ)
Potency (IC₅₀)
CP-99,994
Human NK1 Receptor
Radioligand Binding
0.145 nM
Not specified
Note: Data for 5-Methyl-2-phenylpiperidin-3-amine is not available in the cited literature. The potency of derivatives within this structural class can vary significantly based on substitutions.
The sub-nanomolar Kᵢ value of CP-99,994 underscores its high affinity for the human NK1 receptor. For the 2-phenylpiperidine class, SAR studies indicate that modifications to the piperidine ring and its substituents are critical for achieving high-affinity binding.[3][8]
Methodologies for Determining NK1 Receptor Antagonist Potency
The determination of antagonist potency relies on robust and validated in vitro assays. The following are standard experimental protocols employed in the characterization of NK1 receptor antagonists.
This assay directly measures the affinity of a compound for the NK1 receptor by assessing its ability to compete with a radiolabeled ligand for binding to the receptor.
Experimental Workflow: Radioligand Binding Assay
Caption: Workflow for determining NK1 receptor binding affinity.
Step-by-Step Protocol:
Membrane Preparation:
Culture a cell line stably expressing the human NK1 receptor (e.g., CHO or U373MG cells).
Harvest the cells and homogenize them in a suitable buffer to lyse the cells and release the cell membranes.
Centrifuge the homogenate to pellet the membranes, which are then washed and resuspended in an assay buffer.[9]
Competitive Binding Assay:
In a multi-well plate, incubate the prepared cell membranes with a fixed concentration of a radiolabeled NK1 receptor ligand (e.g., [³H]-Substance P).
Add a range of concentrations of the unlabeled test compound (e.g., CP-99,994 or a 2-phenylpiperidine derivative).
Incubate the mixture to allow the binding to reach equilibrium.[10]
Separation and Quantification:
Rapidly filter the incubation mixture through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.
Wash the filters to remove any non-specifically bound radioactivity.
Measure the radioactivity retained on the filters using a liquid scintillation counter.[9][10]
Data Analysis:
Plot the percentage of specific binding of the radioligand against the logarithm of the test compound concentration to generate a competition curve.
Determine the IC₅₀ value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.
Calculate the inhibition constant (Kᵢ) from the IC₅₀ value using the Cheng-Prusoff equation, which also takes into account the concentration and affinity of the radioligand.
Causality Behind Experimental Choices: The use of a radiolabeled ligand allows for highly sensitive detection of binding events. The competitive nature of the assay provides a relative measure of the affinity of the test compound compared to the known radioligand. This method is considered a gold standard for determining the direct interaction of a compound with its target receptor.[10][11]
This cell-based functional assay measures the ability of an antagonist to block the intracellular calcium mobilization induced by an NK1 receptor agonist (e.g., Substance P). The NK1 receptor is coupled to the Gq protein, which upon activation, leads to an increase in intracellular calcium levels.[12][13]
Experimental Workflow: Calcium Mobilization Assay
Caption: Workflow for assessing functional NK1 receptor antagonism.
Step-by-Step Protocol:
Cell Preparation:
Seed cells expressing the NK1 receptor into a multi-well plate and allow them to adhere overnight.[12]
Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which will fluoresce upon binding to intracellular calcium.[14]
Functional Assay:
Pre-incubate the dye-loaded cells with various concentrations of the test antagonist.
Initiate the assay by adding a fixed concentration of an NK1 receptor agonist (Substance P) to the wells.
Immediately measure the change in fluorescence intensity over time using a fluorescence plate reader, such as a FLIPR (Fluorometric Imaging Plate Reader).[15]
Data Analysis:
The increase in fluorescence corresponds to the agonist-induced calcium mobilization.
Plot the agonist response (as a percentage of the maximal response) against the logarithm of the antagonist concentration.
Determine the IC₅₀ value, which is the concentration of the antagonist that inhibits 50% of the agonist-induced response.[6]
Causality Behind Experimental Choices: This assay provides a measure of the functional consequence of receptor binding. By assessing the downstream signaling event (calcium mobilization), it offers a more physiologically relevant measure of a compound's antagonist activity. The use of a fluorescent dye provides a real-time and high-throughput method for quantifying cellular responses.[14]
Conclusion
This guide provides a comparative framework for evaluating the potency of NK1 receptor antagonists, with a focus on the well-characterized compound CP-99,994 and the promising 2-phenylpiperidine scaffold. While CP-99,994 demonstrates high affinity for the NK1 receptor, the potency of derivatives of 5-Methyl-2-phenylpiperidin-3-amine will be highly dependent on their specific chemical modifications. The detailed experimental protocols for radioligand binding and calcium mobilization assays provide a robust foundation for researchers to quantitatively assess the potency of novel NK1 receptor antagonists and advance the development of new therapeutics in this important field.
References
NK1 receptor antagonist - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]
Bhowmick, M., & Mallela, K. M. G. (2013). Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors. Bio-protocol, 3(12), e812.
Vollmer, M. A., et al. (2024). NK1 receptor antagonists and dexamethasone as anticancer agents in vitro and in a model of brain tumours secondary to breast cancer.
Zare, S., Fereidoonnezhad, M., Afshar, D., & Ramezani, Z. (2017). A comparative QSAR analysis and molecular docking studies of phenyl piperidine derivatives as potent dual NK1R antagonists/serotonin transporter (SERT) inhibitors. Computational Biology and Chemistry, 67, 22-37.
Creative Biolabs. (n.d.). Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. Retrieved March 7, 2026, from [Link]
Stevenson, G. I., et al. (1998). 4,4-Disubstituted piperidine high-affinity NK1 antagonists: structure-activity relationships and in vivo activity. Journal of Medicinal Chemistry, 41(23), 4623–4635.
Bolser, D. C., et al. (2000). Antitussive activity of the tachykinin NK1 receptor antagonist, CP-99994, in dogs. British Journal of Pharmacology, 129(4), 690-694.
Bergström, M., et al. (2007). Neurokinin 1 receptor antagonists: correlation between in vitro receptor interaction and in vivo efficacy. Journal of Pharmacology and Experimental Therapeutics, 322(3), 1276–1283.
Eurofins Discovery. (n.d.). Calcium Flux Assays. Retrieved March 7, 2026, from [Link]
An, W. F. (2012). FLIPR™ Assays for GPCR and Ion Channel Targets. In Assay Guidance Manual.
Schülert, N., et al. (2018). Drug-binding site of NK1R.
Stevenson, G. I., et al. (1998). 4,4-Disubstituted Piperidine High-Affinity NK1 Antagonists: Structure−Activity Relationships and in Vivo Activity. Journal of Medicinal Chemistry, 41(23), 4623-4635.
Vink, R., et al. (2024). Identification of an Intravenous Injectable NK1 Receptor Antagonist for Use in Traumatic Brain Injury. International Journal of Molecular Sciences, 25(6), 3488.
Golec, J. M. C., et al. (1995). Discovery of an orally bioavailable NK1 receptor antagonist, (2S,3S)-(2-methoxy-5-tetrazol-1-ylbenzyl)(2-phenylpiperidin-3-yl)amine (GR203040), with potent antiemetic activity. Journal of Medicinal Chemistry, 38(26), 4985–4992.
Hoffmann, T., et al. (2015). In vitro and in vivo pharmacological characterization of the novel NK1 receptor selective antagonist Netupitant. European Journal of Pharmacology, 758, 14-22.
Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. Retrieved March 7, 2026, from [Link]
Li, Z., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Synthesis, 55(06), 849-871.
National Center for Biotechnology Information. (2006). (2S,3S)-N-[[2-[11C]Methoxy-5-[5-(trifluoromethyl)tetrazol-1-yl]phenyl]methyl]-2-phenyl-piperidin-3-amine.
McLean, S., et al. (1993). CP-99,994, a nonpeptide antagonist of the tachykinin NK1 receptor.
Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved March 7, 2026, from [Link]
Oncodesign Services. (n.d.). Radioligand Binding Assay. Retrieved March 7, 2026, from [Link]
Golec, J. M. C., et al. (1995). Discovery of an Orally Bioavailable NK1 Receptor Antagonist, (2S,3S)-(2-Methoxy-5-tetrazol-1-ylbenzyl)(2-phenylpiperidin-3-yl)amine (GR203040), with Potent Antiemetic Activity. Journal of Medicinal Chemistry, 38(26), 4985-4992.
Cai, W., & Chen, X. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-10.
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). NK1 receptor. Retrieved March 7, 2026, from [Link]
Fahy, J. V., et al. (1995). Effect of an NK1 receptor antagonist (CP-99,994) on hypertonic saline-induced bronchoconstriction and cough in male asthmatic subjects. American Journal of Respiratory and Critical Care Medicine, 152(3), 879-884.
Mayuri, P. S., & Vijayakumar, A. (2021). A comprehensive review on neurokinin-1 receptor antagonism in breast cancer. Journal of Applied Pharmaceutical Science, 11(5), 9-14.
Ladduwahetty, T., et al. (1996). N-heteroaryl-2-phenyl-3-(benzyloxy)piperidines: a novel class of potent orally active human NK1 antagonists. Journal of Medicinal Chemistry, 39(15), 2907–2914.
PubChem. (n.d.). (2S)-N-[(2-methoxyphenyl)methyl]-2-phenylpiperidin-3-amine. Retrieved March 7, 2026, from [Link]
Schepmann, D., et al. (2025). Synthesis and Structure-Affinity Relationships of Receptor Ligands with 1,3-Dioxane Structure. Pharmaceuticals, 18(9), 1300.
Wyvratt, M. J., et al. (1998). 1-[2(R)-(2-amino-2-methylpropionylamino)-3-(1H-indol-3-yl)propionyl]-3-benzylpiperidine-3(S)-carboxylic acid ethyl ester (L-163,540): a potent, orally bioavailable, and short-duration growth hormone secretagogue. Journal of Medicinal Chemistry, 41(14), 2439–2441.
PubChem. (n.d.). N-[5-[(3S)-3-[[5-[(2-Phenylacetyl)amino]-1,3,4-thiadiazol-2-yl]amino]-1-pyrrolidinyl]-1,3,4-thiadiazol-2-yl]benzeneacetamide. Retrieved March 7, 2026, from [Link]
Liu, Y., et al. (2021). Isolation, Structural Characterization and Antidiabetic Activity of New Diketopiperazine Alkaloids from Mangrove Endophytic Fungus Aspergillus sp. 16-5c. Marine Drugs, 19(8), 421.
Mthimkhulu, S., et al. (2023). Determination of pharmacological activity of bioactives in Allium sativum using computational analysis. F1000Research, 12, 151.
A Comparative Guide to the Definitive Structure Validation of 5-Methyl-2-phenylpiperidin-3-amine hydrochloride
For researchers and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone of chemical research and pharmaceutical development. An incorr...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, the unambiguous determination of a molecule's three-dimensional structure is a non-negotiable cornerstone of chemical research and pharmaceutical development. An incorrect structural assignment can invalidate biological data, compromise intellectual property, and lead to significant wasted resources. This guide provides an in-depth, comparative analysis of the essential analytical techniques required to validate the crystal structure of a novel small molecule, using 5-Methyl-2-phenylpiperidin-3-amine hydrochloride as a representative case study.
The Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)
Single-Crystal X-ray Diffraction (SCXRD) stands as the unequivocal gold standard for determining the three-dimensional arrangement of atoms in a crystalline solid.[1][2] It provides a detailed atomic map, revealing not only the connectivity of atoms but also their spatial orientation, bond lengths, bond angles, and intermolecular interactions. For a hydrochloride salt, SCXRD can unambiguously locate the protonated amine and the chloride counter-ion within the crystal lattice.[3][4]
Causality of Experimental Choices
The primary challenge and the reason for its "gold standard" status lies in the prerequisite of a high-quality single crystal. The process of obtaining this crystal is as much an art as a science, but its successful execution yields data of unparalleled detail.
Detailed Experimental Protocol: SCXRD
Crystal Growth (The Critical First Step):
Rationale: Slow, controlled crystallization is essential to allow molecules to pack in a highly ordered, periodic lattice, which is necessary for coherent diffraction of X-rays.[1] Rapid precipitation or "crashing out" traps solvent and impurities, leading to poor diffraction.
Protocol:
Dissolve 10-20 mg of 5-Methyl-2-phenylpiperidin-3-amine hydrochloride in a minimal amount of a suitable solvent (e.g., methanol, ethanol, or an isopropanol/water mixture) to achieve a supersaturated solution.
Employ a slow evaporation technique by placing the vial in a larger, sealed container with a less volatile anti-solvent (e.g., diethyl ether, hexane). The anti-solvent vapor slowly diffuses into the primary solvent, reducing the compound's solubility and promoting gradual crystal growth over several days to weeks.
Alternatively, use a slow cooling method, where the saturated solution is gradually cooled from an elevated temperature to room temperature, and then to 4°C.
Crystal Mounting and Data Collection:
Rationale: The crystal must be carefully mounted and kept at a cryogenic temperature (typically 100 K) during data collection. This minimizes thermal vibrations of the atoms, resulting in sharper diffraction spots and higher-quality data.
Protocol:
Select a well-formed, clear crystal (approx. 0.1-0.3 mm in size) under a microscope.
Mount the crystal on a cryo-loop and flash-cool it in a stream of liquid nitrogen.
Mount the loop on the goniometer of a single-crystal X-ray diffractometer.
Collect diffraction data by rotating the crystal in the X-ray beam, measuring the intensity and position of thousands of diffracted reflections.
Structure Solution and Refinement:
Rationale: Mathematical algorithms (Direct Methods or Patterson functions) are used to solve the "phase problem" and generate an initial electron density map. This map is then refined against the experimental data to precisely locate each atom.
Protocol:
Process the raw diffraction data to determine the unit cell dimensions and space group.
Solve the crystal structure using software such as SHELXT or Olex2.
Refine the structural model against the experimental data, adjusting atomic positions and displacement parameters until the calculated diffraction pattern closely matches the observed pattern. The quality of the final structure is assessed using metrics like R1 and wR2, which should ideally be below 5% and 10%, respectively.[5]
Anticipated SCXRD Data Summary
Parameter
Expected Value/Information
Significance
Formula
C₁₂H₁₈N₂ · HCl
Confirms the molecular composition in the crystal.
While SCXRD is definitive for the solid state, it provides no information about the structure in solution and is contingent on obtaining a suitable crystal. Therefore, a robust validation package must include complementary techniques that verify the structure independently.
Workflow for Orthogonal Structure Validation
The following diagram illustrates how multiple techniques provide converging evidence for a single, validated structure.
Caption: Orthogonal validation workflow for structural elucidation.
A. Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the structure of a molecule in solution. It provides detailed information about the chemical environment and connectivity of every ¹H and ¹³C atom.
Causality: For our target molecule, ¹H NMR will confirm the number of protons and their splitting patterns, which reveals adjacent protons. ¹³C NMR will confirm the number of unique carbon environments. 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are used to definitively map the entire covalent framework.[7][8] The downfield shift of the N-H proton signal will provide strong evidence of protonation.[9]
Sample Preparation: Dissolve ~5-10 mg of the hydrochloride salt in 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or D₂O). DMSO-d₆ is often preferred for hydrochloride salts as it allows for the observation of exchangeable N-H protons.[9]
¹H NMR: Acquire a standard one-dimensional proton spectrum. Integrate the signals to confirm the proton count (expecting 18H, including the two N-H protons). Analyze the chemical shifts and coupling constants (J-values) to infer the relative positions of protons.
¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon signals (expecting 12 distinct signals).
2D NMR (COSY & HSQC):
Run a COSY experiment to identify which protons are coupled (i.e., adjacent to each other), confirming the spin systems of the phenyl and piperidine rings.
Run an HSQC or HMQC experiment to correlate each proton with its directly attached carbon atom, confirming C-H connectivity.
Technique
Expected Observation
Significance
¹H NMR
~18 Protons total. Distinct aromatic (phenyl) and aliphatic (piperidine, methyl) signals. A broad, downfield signal for N-H protons.
Correlations between adjacent protons on the piperidine and phenyl rings.
Establishes the H-H connectivity map.
HSQC
Cross-peaks correlating each C-H bond.
Unambiguously links the proton and carbon frameworks.
B. Mass Spectrometry (MS)
Mass spectrometry provides the exact molecular weight of the compound, which is a critical piece of evidence for its identity. Electrospray Ionization (ESI) is a soft ionization technique ideal for polar molecules like amine salts.[10][11]
Causality: In positive ion mode ESI-MS, the hydrochloride salt will dissociate, and the protonated free base will be detected. We expect to see the [M+H]⁺ ion, where M is the mass of the free base (5-Methyl-2-phenylpiperidin-3-amine). This directly confirms the mass of the organic component.
Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the compound in a suitable solvent like methanol or acetonitrile/water.
Infusion: Infuse the sample directly into the ESI source of a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Data Acquisition: Acquire the mass spectrum in positive ion mode. The instrument will detect the mass-to-charge ratio (m/z) of the ions.
Parameter
Calculation/Expected Value
Significance
Free Base Formula
C₁₂H₁₈N₂
---
Free Base Monoisotopic Mass
190.1470
The exact mass of the neutral molecule.
Observed Ion [M+H]⁺
m/z 191.1548
Confirms the molecular weight of the protonated free base.
High-Resolution MS Error
< 5 ppm
High accuracy measurement confirms the elemental formula of the ion.
C. Elemental Analysis (EA)
Elemental analysis provides the percentage composition of C, H, and N in the compound. For a hydrochloride salt, a separate analysis for chlorine is essential. This technique is a powerful, quantitative check on the empirical formula and purity of the sample.[12][13]
Causality: This is the only technique that directly and quantitatively confirms the presence of the chloride counter-ion in the correct stoichiometric ratio. A successful CHN analysis combined with a chloride analysis validates the full empirical formula of the salt.
Sample Preparation: Provide a pure, dry sample (~2-5 mg) for analysis.
Combustion Analysis (CHN): The sample is combusted in a high-temperature furnace. The resulting gases (CO₂, H₂O, N₂) are separated and quantified to determine the percentage of each element.[12]
Chloride Analysis: The percentage of chlorine can be determined by methods such as ion chromatography or titration after oxygen flask combustion.
Element
Theoretical % for C₁₂H₁₉N₂Cl
Experimental %
Carbon (C)
63.57%
Must be within ±0.4%
Hydrogen (H)
8.45%
Must be within ±0.4%
Nitrogen (N)
12.35%
Must be within ±0.4%
Chlorine (Cl)
15.63%
Must be within ±0.4%
Conclusion: A Triad of Unambiguous Validation
The structural validation of a new chemical entity like 5-Methyl-2-phenylpiperidin-3-amine hydrochloride cannot rely on a single piece of evidence. True scientific rigor is achieved through the convergence of orthogonal data.
Single-Crystal X-ray Diffraction provides the definitive, high-resolution 3D structure in the solid state, including stereochemistry and intermolecular interactions like the crucial N-H⁺···Cl⁻ hydrogen bond.
NMR Spectroscopy confirms the covalent bonding framework and chemical environment of the molecule in solution, ensuring the structure is consistent between phases.
Mass Spectrometry and Elemental Analysis provide absolute confirmation of the molecular weight and elemental composition, respectively. These techniques verify that the correct atoms are present in the correct ratios.
When the data from all these experiments are in agreement, as summarized in the tables above, the structure of 5-Methyl-2-phenylpiperidin-3-amine hydrochloride can be considered unambiguously validated with the highest degree of confidence, meeting the stringent requirements for publication, patenting, and further drug development.
References
Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Available at: [Link]
Application of Two-Dimensional NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part I: 1-Methyl-2-Piperidine Methanol. Optica Publishing Group. Available at: [Link]
Fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. SciELO. Available at: [Link]
Mass Spectrometry in Structural and Stereochemical Problems. LXXII. 1 A Study of the Fragmentation Processes of Some Tobacco Alkaloids 2. ACS Publications. Available at: [Link]
Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. IEEE Xplore. Available at: [Link]
Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins. PMC. Available at: [Link]
Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online. Available at: [Link]
Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. Available at: [Link]
Small molecule crystallography. Excillum. Available at: [Link]
How to detect a HCl salt in organic compunds. Reddit. Available at: [Link]
The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Velp. Available at: [Link]
Powder diffraction investigations of some organic hydrochlorides. Cambridge University Press. Available at: [Link]
X-ray Crystallography. Chemistry LibreTexts. Available at: [Link]
Elemental analysis of organic compounds with the use of automated CHNS analyzers. ResearchGate. Available at: [Link]
X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. PMC. Available at: [Link]
X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. Bradford Scholars. Available at: [Link]
Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. MDPI. Available at: [Link]
Qualitative Analysis of Organic Compounds. Chemistry LibreTexts. Available at: [Link]
Molecular and crystal structure characteristics of 2-phenylaminotetrahydro-1,3-thiazepine hydrochloride and 2-phenyliminohexahydro-1,3-thiazepine. European Journal of Chemistry. Available at: [Link]
A Comparative Guide to HPLC Purity Standards for 5-Methyl-2-phenylpiperidin-3-amine
This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for determining the chemical and stereoisomeric purity of 5-Methyl-2-phenylpiperidin-3-amine. Designed f...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) methodologies for determining the chemical and stereoisomeric purity of 5-Methyl-2-phenylpiperidin-3-amine. Designed for researchers, scientists, and drug development professionals, this document outlines the critical considerations for method development, from chiral stationary phase selection to method validation, ensuring the generation of accurate and reproducible data compliant with rigorous pharmaceutical standards.
Introduction: The Analytical Challenge of a Multi-Chiral Center Compound
5-Methyl-2-phenylpiperidin-3-amine is a substituted piperidine derivative with significant structural complexity. Its therapeutic potential is intrinsically linked to its stereochemical configuration. The molecule possesses three chiral centers at the C2, C3, and C5 positions of the piperidine ring, giving rise to a total of 2³ = 8 possible stereoisomers (four pairs of enantiomers).
Caption: Structure of 5-Methyl-2-phenylpiperidin-3-amine with its three chiral centers highlighted.
Enantiomers and diastereomers of a drug candidate can exhibit vastly different pharmacological, toxicological, and pharmacokinetic profiles. Consequently, regulatory agencies mandate the precise quantification of all stereoisomers. High-Performance Liquid Chromatography (HPLC) is the preeminent technique for this task, offering the high resolution required to separate these closely related molecular entities. This guide focuses on establishing robust HPLC purity standards, with a primary emphasis on chiral separations.
Part 1: The Cornerstone of Separation: Chiral Stationary Phase (CSP) Selection
The success of a chiral separation hinges almost entirely on the selection of the appropriate Chiral Stationary Phase (CSP). The CSP creates a chiral environment where transient diastereomeric complexes are formed with the enantiomers of the analyte, leading to different retention times. For a basic amine like 5-Methyl-2-phenylpiperidin-3-amine, several classes of CSPs are viable. The choice of CSP is often based on the preferred mobile phase system and the specific molecular interactions required for separation.[1]
A Comparative Analysis of Suitable CSPs
Polysaccharide-based CSPs are exceptionally versatile and represent the first line of screening for a novel chiral compound.[2][3] These phases, typically derivatives of cellulose or amylose coated or bonded to a silica support, offer a wide range of chiral recognition mechanisms, including hydrogen bonding, dipole-dipole interactions, and inclusion complexation.
Multi-modal (reversed-phase, polar organic, normal-phase), effective for amino acids and amines.
Can exhibit longer equilibration times.
For 5-Methyl-2-phenylpiperidin-3-amine, a polysaccharide-based column, such as one derived from amylose or cellulose phenylcarbamates, is the recommended starting point due to its proven efficacy in resolving a wide array of chiral amines.[4]
Part 2: A Practical Guide to HPLC Method Development & Optimization
Developing a reliable HPLC method is a systematic process of screening and optimization. The goal is to achieve baseline resolution (Rs > 1.5) for all stereoisomers and potential impurities with good peak shape and a reasonable runtime.
Caption: A systematic workflow for chiral HPLC method development.
Flow Rate: 1.0 mL/min (can be optimized later).[4]
Temperature: 25°C.
Injection Volume: 10 µL.
3. Mobile Phase Screening Protocol:
Condition 1 (Normal Phase):
Mobile Phase: n-Hexane / Isopropanol (IPA) (90:10 v/v) with 0.1% Diethylamine (DEA).
Rationale: The non-polar hexane/IPA system is standard for polysaccharide CSPs. The basic amine structure of the analyte necessitates the addition of a basic modifier like DEA to occupy active silanol sites on the silica support, thereby preventing peak tailing and improving chromatographic efficiency.[5]
Condition 2 (Polar Organic Mode):
Mobile Phase: Acetonitrile with 0.1% Trifluoroacetic Acid (TFA).
Rationale: This mode can sometimes offer different selectivity. The acidic modifier (TFA) ensures the amine is protonated, which can alter its interaction with the CSP.
4. Evaluation and Optimization:
Inject the working solution under each condition for each column.
Evaluate the chromatograms for any signs of separation.
Select the column/mobile phase combination that shows the best partial or full separation.
Proceed to optimize by systematically adjusting the ratio of the organic modifier (e.g., changing IPA from 10% to 5% or 15%) and the concentration of the additive (e.g., changing DEA from 0.1% to 0.05% or 0.2%).
Further optimization of temperature and flow rate can be performed to fine-tune resolution and analysis time. Decreasing temperature often increases chiral selectivity, while lower flow rates can improve efficiency.[1]
Part 3: Ensuring Data Integrity: Method Validation to USP/ICH Standards
A method is not reliable until it is validated. Method validation provides documented evidence that the procedure is suitable for its intended purpose. The United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) provide guidelines for this process.[6][7][8]
Caption: Logical relationship of key HPLC method validation parameters.
Key Validation Parameters and Acceptance Criteria
The following table summarizes the essential validation parameters for a purity method.
Parameter
Objective
Typical Acceptance Criteria
Specificity
To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, degradants, other stereoisomers).
Baseline resolution (Rs > 1.5) between all stereoisomers and known impurities. Peak purity analysis (using a PDA detector) should pass.
Linearity
To demonstrate a proportional relationship between analyte concentration and detector response over a defined range.
Correlation coefficient (r²) ≥ 0.999.
Accuracy
To measure the closeness of test results to the true value. Assessed by spike/recovery studies.
Recovery between 98.0% and 102.0% for the main component; 80.0-120.0% for impurities.
Precision
To measure the degree of scatter between a series of measurements. Includes Repeatability (intra-assay) and Intermediate Precision (inter-assay).
Relative Standard Deviation (RSD) ≤ 2.0% for the main component; ≤ 10.0% for impurities at the quantification limit.
Limit of Detection (LOD)
The lowest amount of analyte that can be detected but not necessarily quantitated.
Typically a signal-to-noise ratio (S/N) of 3:1.
Limit of Quantitation (LOQ)
The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.
Typically a signal-to-noise ratio (S/N) of 10:1; precision (RSD) should meet acceptance criteria.
Robustness
To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±5% change in organic modifier, ±2°C in temperature).
Resolution and quantitative results should remain within acceptance criteria.
Part 4: A Broader Perspective: Comparison with Alternative Technologies
While chiral HPLC is the industry standard, other techniques offer unique advantages and can be considered for orthogonal testing or specific applications.
Technique
Principle
Advantages for Chiral Amine Analysis
Disadvantages
HPLC
Differential partitioning between a mobile phase and a chiral stationary phase.
High resolution, versatility, well-established, directly applicable to non-volatile compounds.
Higher solvent consumption, longer run times compared to SFC.
Supercritical Fluid Chromatography (SFC)
Uses supercritical CO₂ as the primary mobile phase with an organic modifier.
Very fast separations, significantly reduced organic solvent waste, often provides better peak shape for basic compounds.[9]
Higher initial instrument cost, less universally available than HPLC.
Gas Chromatography (GC)
Partitioning between a carrier gas and a chiral stationary phase.
Extremely high efficiency and resolution.
Analyte must be volatile and thermally stable, often requiring derivatization for polar amines.
For high-throughput screening environments focused on sustainability, SFC is a compelling alternative to HPLC for the chiral separation of primary amines.[9] However, HPLC remains the most widely implemented and validated technique for pharmaceutical quality control.
Conclusion
Establishing a robust and reliable purity method for a complex, multi-chiral compound like 5-Methyl-2-phenylpiperidin-3-amine is a critical step in its development as a pharmaceutical candidate. The process must be systematic, beginning with a logical screening of appropriate chiral stationary phases, followed by meticulous optimization of mobile phase and chromatographic parameters. Polysaccharide-based CSPs under normal-phase conditions with a basic additive represent the most promising starting point.
Crucially, the developed method must undergo rigorous validation according to USP and ICH guidelines to ensure its specificity, accuracy, and precision. This guarantees that the data generated is trustworthy and suitable for regulatory submission, ultimately protecting public health by ensuring the quality and consistency of the final drug product.[7]
References
Sigma-Aldrich. Chiral HPLC Column Selection and Method Development Guide.
SynThink Research Chemicals. USP Reference Standards in Pharmaceutical Analysis.
Pharmuni. USP Standards in Pharmaceuticals.
Phenomenex Inc. Phenomenex Publishes Guide for Chiral Column Selection.
SelectScience. Chiral HPLC column selection and method development guide (Sigma-Aldrich).
Merck.
Biopharma PEG. Navigating the Regulatory Landscape: USP and EP Standards in Drug Development.
Scielo.
Yakhak Hoeji.
Amerigo Scientific. A Guide to HPLC Column Selection.
BenchChem. A Comparative Guide: HPLC vs.
Journal of Chemical and Pharmaceutical Research. Method development and validation of related substances in Pantoprazole Sodium by RP HPLC.
Comparative Binding Affinity of 5-Methyl-2-phenylpiperidin-3-amine Scaffolds to Neurokinin-1 Receptors
Introduction & Scientific Context The Neurokinin-1 (NK-1) receptor is a G-protein coupled receptor (GPCR) primarily activated by its endogenous neuropeptide ligand, Substance P[1]. The Substance P/NK-1 signaling axis is...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Context
The Neurokinin-1 (NK-1) receptor is a G-protein coupled receptor (GPCR) primarily activated by its endogenous neuropeptide ligand, Substance P[1]. The Substance P/NK-1 signaling axis is heavily implicated in the transmission of pain, inflammatory responses, and the regulation of the emetic reflex[1][2]. Consequently, the development of high-affinity NK-1 receptor antagonists has been a major focus in neuropharmacology, culminating in highly effective therapeutics for chemotherapy-induced nausea and vomiting (CINV)[1][3].
Early non-peptide NK-1 antagonists, such as CP-96,345, utilized a quinuclidine core but suffered from off-target binding to L-type calcium channels due to their strongly basic nitrogen, leading to cardiovascular liabilities[3][4]. To circumvent this, the scaffold was evolved by replacing the quinuclidine ring with a piperidine ring, yielding the 2-phenylpiperidin-3-amine class[3].
Within this class, 5-Methyl-2-phenylpiperidin-3-amine serves as a critical structural motif. The addition of the 5-methyl group (as seen in derivatives like Ezlopitant/CJ-11,974) introduces specific steric constraints that optimize the dihedral angle of the molecule, locking it into a conformation that perfectly complements the hydrophobic pockets of transmembrane segments V and VI of the NK-1 receptor[3][5].
NK-1 Receptor Gq-coupled signaling pathway and the pharmacological intervention point of antagonists.
Comparative Performance Data
To objectively evaluate the performance of the 5-methyl-2-phenylpiperidin-3-amine scaffold, it must be benchmarked against both the endogenous ligand (Substance P) and later-generation clinical standards like Aprepitant.
The table below summarizes the binding affinities (
or ) and selectivity profiles derived from competitive radioligand binding assays using human NK-1 receptors expressed in CHO cells.
Compound / Ligand
Structural Class
NK-1 Binding Affinity (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
or )
Data Interpretation & Causality:
While Aprepitant exhibits the highest absolute affinity (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
~ 0.1 nM), the 5-methyl-2-phenylpiperidin-3-amine scaffold (Ezlopitant) demonstrates highly competitive sub-nanomolar affinity ( ~ 0.20 nM)[7]. The transition from the unmethylated piperidine (CP-99,994) to the 5-methyl analog maintains exceptional NK-1 selectivity while providing a structural vector for further pharmacokinetic optimization, such as modulating oral bioavailability and CNS penetration[3].
To ensure scientific integrity and reproducibility, the binding affinity of 5-methyl-2-phenylpiperidin-3-amine derivatives is determined using a self-validating competitive radioligand binding assay.
Causality in Experimental Design:
Cell Line Selection: Chinese Hamster Ovary (CHO) cells are utilized because they do not endogenously express mammalian tachykinin receptors. Transfecting them solely with the human NK-1R gene ensures that any measured radioactive signal is exclusively due to NK-1 binding, eliminating background noise from NK-2 or NK-3 receptors[6].
Divalent Cations: The inclusion of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
in the assay buffer is a critical mechanistic requirement. Divalent cations stabilize the high-affinity ternary complex formed between the GPCR and the intracellular Gq protein, optimizing the binding window for the radioligand.
Thermodynamic Conversion: Raw ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
values fluctuate based on the concentration of the radioligand used. By applying the Cheng-Prusoff equation, we convert the into a value, providing an absolute thermodynamic constant that allows for objective comparison across different laboratories.
Step-by-step workflow for the competitive radioligand binding assay targeting the NK-1 receptor.
Step-by-Step Protocol
1. Membrane Preparation
Harvest CHO cells stably expressing the human NK-1 receptor at 80-90% confluency.
Homogenize the cells in ice-cold lysis buffer (50 mM Tris-HCl, pH 7.4) using a Dounce homogenizer.
Centrifuge the homogenate at 40,000 × g for 20 minutes at 4°C to isolate the membrane fraction[9].
Resuspend the membrane pellet in assay buffer and quantify protein concentration via BCA assay.
2. Assay Incubation
Prepare the Assay Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
, 150 mM NaCl, and 0.1% Bovine Serum Albumin (BSA) to prevent non-specific adherence to plasticware.
In a 96-well plate, combine:
50 µL of the test compound (5-Methyl-2-phenylpiperidin-3-amine derivative) in serial dilutions (
to M).
50 µL of
-Substance P radioligand (final concentration at or slightly below its of ~0.33 nM)[6][9].
100 µL of the prepared CHO cell membrane suspension.
Control Wells: Include wells with buffer only (Total Binding) and wells with 1 µM unlabeled Substance P to determine Non-Specific Binding (NSB)[10][9].
Incubate the plate at room temperature for 60-90 minutes to reach thermodynamic equilibrium.
3. Filtration and Detection
Terminate the reaction by rapid vacuum filtration through Whatman GF/B glass fiber filters pre-soaked in 0.1% polyethylenimine (PEI)[10]. Note: PEI pre-soaking neutralizes the negative charge of the glass fibers, drastically reducing non-specific binding of the positively charged radioligand.
Wash the filters three times with 1 mL of ice-cold wash buffer (50 mM Tris-HCl, pH 7.4) to remove unbound unbound radioligand[10].
Transfer the filters to scintillation vials, add 3 mL of liquid scintillation cocktail, and quantify the retained radioactivity (Counts Per Minute, CPM) using a liquid scintillation counter[10][9].
4. Data Analysis
Calculate Specific Binding: Specific CPM = Total CPM - NSB CPM[10].
Plot the percentage of specific binding against the log concentration of the test antagonist.
Perform non-linear regression (sigmoidal dose-response) to determine the
.
Calculate the absolute binding affinity (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
) using the Cheng-Prusoff equation:
(Where [L] is the concentration of -Substance P used, and is its dissociation constant).
References
[4] PubMed / NIH. Pharmacology of CP-99994; a nonpeptide antagonist of the tachykinin neurokinin-1 receptor. Retrieved from: [Link]
[8] European Medicines Agency (EMA). Emend, INN-Aprepitant. Retrieved from: [Link]
[6] PubMed / NIH. Interaction of the substance P receptor antagonist RP 67580 with the rat brain NK1 receptor expressed in transfected CHO cells. Retrieved from:[Link]
[7] IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY. NK 1 receptor. Retrieved from:[Link]
[2] MDPI. The Role of Substance P and NK1 Receptors in Mild to Severe Traumatic Brain Injury. Retrieved from:[Link]
[5] PNAS. Two nonpeptide tachykinin antagonists act through epitopes on corresponding segments of the NK1 and NK2 receptors. Retrieved from: [Link]
Infrared (IR) spectroscopy peaks for 5-Methyl-2-phenylpiperidin-3-amine
Analytical Resolution of 5-Methyl-2-phenylpiperidin-3-amine: A Comparative Infrared (IR) Spectroscopy Guide Executive Summary For researchers and drug development professionals, the structural verification of multi-funct...
Author: BenchChem Technical Support Team. Date: March 2026
Analytical Resolution of 5-Methyl-2-phenylpiperidin-3-amine: A Comparative Infrared (IR) Spectroscopy Guide
Executive Summary
For researchers and drug development professionals, the structural verification of multi-functionalized piperidines is a critical quality control step. 5-Methyl-2-phenylpiperidin-3-amine presents a unique analytical challenge due to the overlapping vibrational modes of its primary amine, secondary amine, and aromatic functionalities. This guide provides an objective comparison of its Infrared (IR) spectroscopic performance against structurally related alternatives, offering a self-validating protocol for accurate structural elucidation.
Molecular Anatomy & Spectral Strategy
The target compound, 5-Methyl-2-phenylpiperidin-3-amine, is a highly substituted piperidine ring. To accurately identify it using IR spectroscopy, we must isolate the vibrational signatures of its specific functional groups:
C3 Primary Amine (-NH₂): Capable of both symmetric and asymmetric stretching.
Piperidine Core (-NH-): A secondary amine constrained within a saturated heterocycle.
C2 Phenyl Ring: A mono-substituted aromatic system.
C5 Methyl Group & Aliphatic Ring: Contributing to standard sp³ C-H vibrations.
By comparing this target against 2-Phenylpiperidine (which lacks the primary amine) and 3-Aminopiperidine (which lacks the aromatic ring), analysts can establish definitive spectral markers for product verification.
Comparative IR Performance Data
The following table summarizes the quantitative wavenumber data used to differentiate the target compound from its structural alternatives.
Functional Group / Vibrational Mode
5-Methyl-2-phenylpiperidin-3-amine (Target)
2-Phenylpiperidine (Alternative A)
3-Aminopiperidine (Alternative B)
Primary Amine (-NH₂) Stretch
~3400 & 3330 cm⁻¹ (Distinct Doublet)
Absent
~3400 & 3330 cm⁻¹ (Distinct Doublet)
Secondary Amine (-NH-) Stretch
~3300 cm⁻¹ (Singlet, overlaps primary)
~3310 cm⁻¹ (Sharp Singlet)
~3300 cm⁻¹ (Singlet, overlaps primary)
Aromatic C-H Stretch (sp²)
3050 - 3010 cm⁻¹ (Weak)
3050 - 3010 cm⁻¹ (Weak)
Absent
Aliphatic C-H Stretch (sp³)
2950 - 2800 cm⁻¹ (Strong, multi-peak)
2950 - 2800 cm⁻¹ (Strong)
2950 - 2800 cm⁻¹ (Strong)
Aromatic C=C Bend
~1600, 1495 cm⁻¹ (Medium)
~1600, 1495 cm⁻¹ (Medium)
Absent
Aromatic Out-of-Plane (OOP) Bend
~750, 690 cm⁻¹ (Strong)
~750, 690 cm⁻¹ (Strong)
Absent
Primary Amine N-H Bend
~1620 - 1580 cm⁻¹ (Broad)
Absent
~1620 - 1580 cm⁻¹ (Broad)
Mechanistic Causality of Key IR Signatures
Understanding why these peaks manifest is crucial for spectral interpretation and troubleshooting.
The Amine Stretching Region (3500–3300 cm⁻¹):
The most critical diagnostic region for 5-Methyl-2-phenylpiperidin-3-amine is the N-H stretch. Primary amines (like the one at the C3 position) exhibit two distinct bands due to asymmetric and symmetric stretching modes[1]. Secondary amines (like the nitrogen in the piperidine ring) only have one N-H bond, producing a single, weaker band [1]. In the target compound, you will observe a complex, overlapping triplet-like structure in this region (two peaks from the -NH₂ and one from the ring -NH-), whereas 2-Phenylpiperidine will only show a clean singlet.
Aromatic vs. Aliphatic Demarcation (~3000 cm⁻¹):
The C2 phenyl group introduces sp² hybridized C-H bonds, which require more energy to stretch than sp³ bonds, pushing their absorption above 3000 cm⁻¹. The aliphatic piperidine core and the C5 methyl group absorb strictly below 3000 cm⁻¹ [2]. 3-Aminopiperidine completely lacks the >3000 cm⁻¹ signature, making it easily distinguishable.
Mono-Substituted Benzene Fingerprint (<800 cm⁻¹):
The out-of-plane (OOP) bending vibrations are highly sensitive to the substitution pattern of the aromatic ring. The presence of two strong bands near 750 cm⁻¹ and 690 cm⁻¹ confirms the mono-substituted nature of the C2 phenyl ring, a feature absent in purely aliphatic piperidines [3].
Self-Validating ATR-FTIR Experimental Protocol
To ensure absolute trustworthiness in the spectral data, the following Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) protocol incorporates built-in validation gates.
Equipment: FTIR Spectrometer equipped with a Diamond ATR crystal (diamond is chosen over ZnSe to prevent chemical etching by basic amines).
Step 1: System Suitability Test (SST)
Action: Scan a traceable polystyrene film standard.
Causality & Validation: Verifies laser frequency and interferometer alignment. The system is only validated for use if the polystyrene peaks at 1601 cm⁻¹ and 3028 cm⁻¹ are detected within ±1 cm⁻¹ tolerance.
Step 2: Background Acquisition
Action: Clean the diamond ATR crystal with isopropanol, allow it to evaporate, and collect a 32-scan background spectrum against ambient air.
Causality & Validation: Amines are notorious for adhering to surfaces. A flat baseline in the background scan confirms the absence of cross-contamination from previous samples. This background is mathematically subtracted from the sample spectrum to isolate the compound's true absorbance.
Action: Apply 2–5 mg of 5-Methyl-2-phenylpiperidin-3-amine directly onto the crystal. Lower the pressure anvil until the software indicates optimal contact.
Causality & Validation: Solid samples require intimate contact with the crystal for the evanescent wave to penetrate. Insufficient pressure leads to weak signals; excessive pressure can damage the crystal. The software's pressure gauge acts as a mechanical validation check.
Step 4: Data Acquisition & Processing
Action: Collect 32 co-added scans at a resolution of 4 cm⁻¹ from 4000 to 400 cm⁻¹.
Causality & Validation: Co-adding 32 scans mathematically increases the Signal-to-Noise (S/N) ratio by a factor of √32, ensuring that weak overtone bands (like aromatic overtones between 2000-1667 cm⁻¹) are distinguishable from instrumental noise.
Step 5: Post-Run Verification
Action: Clean the crystal and run a secondary background check.
Causality & Validation: Ensures the sample was completely removed and did not chemically degrade the ATR surface, validating the integrity of the instrument for the next user.
Analytical Workflow Diagram
Figure 1: Self-validating ATR-FTIR workflow for data integrity.
References
IR Spectroscopy Tutorial: Amines. OrgChemBoulder. Available at:[Link]
Piperidine (CAS 110-89-4) IR Spectrum. NIST Chemistry WebBook, SRD 69. Available at:[Link]
A Scientist's Guide to the Divergent Toxicological Profiles of Methylated vs. Non-Methylated Phenylpiperidines
Abstract The phenylpiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous centrally active therapeutic agents. A common synthetic modification, methylation, can dramatically al...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The phenylpiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous centrally active therapeutic agents. A common synthetic modification, methylation, can dramatically alter a compound's pharmacological and toxicological profile. This guide provides a comparative analysis of methylated versus non-methylated phenylpiperidines, focusing on the profound impact of N-methylation on neurotoxicity. Using the classic neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) as a case study against therapeutically relevant, non-methylated analogs, we explore the causal relationships between chemical structure, metabolic activation, and cellular toxicity. We further provide validated, field-proven experimental protocols to empower researchers to assess these toxicological liabilities during drug development.
Introduction: The Double-Edged Sword of Methylation
Phenylpiperidine derivatives are integral to modern medicine, with applications ranging from potent analgesics like fentanyl and meperidine to treatments for Parkinson's disease.[1][2] Chemical modifications to this core structure are routinely employed to fine-tune properties such as receptor affinity, selectivity, and metabolic stability. Methylation, the addition of a methyl group, is one of the simplest yet most impactful of these modifications.
While methylation can enhance therapeutic efficacy, it can also unlock catastrophic toxicity. The starkest example is the N-methylated phenylpiperidine derivative, MPTP. An unintended byproduct in the synthesis of a meperidine analog, MPTP is a potent and selective neurotoxin that causes permanent parkinsonian symptoms by destroying dopaminergic neurons in the substantia nigra.[3][4] In contrast, many non-N-methylated phenylpiperidines, such as fentanyl, exhibit toxicity primarily through exaggerated pharmacology (e.g., respiratory depression) rather than targeted neurodegeneration.[5]
This guide dissects the mechanistic underpinnings of this toxicological divergence. Understanding why N-methylation can transform a relatively benign scaffold into a specific neurotoxin is critical for designing safer neurological drugs.
The MPTP Case Study: A Paradigm of Metabolically-Activated Neurotoxicity
The toxicity of MPTP is not inherent to the parent molecule but is a direct consequence of its metabolic bioactivation within the brain. This process is a self-validating system of toxicity, requiring a sequence of specific biochemical events to occur.
Mechanism of MPTP Neurotoxicity:
Systemic Administration and BBB Penetration: The lipophilic MPTP readily crosses the blood-brain barrier.
MAO-B-Mediated Oxidation: Within glial cells (specifically astrocytes), the enzyme Monoamine Oxidase B (MAO-B) catalyzes a two-step oxidation of MPTP.[4][6] This converts MPTP first to 1-methyl-4-phenyl-2,3-dihydropyridinium (MPDP+), and then to the ultimate toxic species, the 1-methyl-4-phenylpyridinium ion (MPP+).[3][6] The inhibition of MAO-B is a key strategy to prevent MPTP-induced neurotoxicity.[7][8]
Selective Uptake into Dopaminergic Neurons: The positively charged MPP+ is structurally similar to the neurotransmitter dopamine. This allows it to be recognized and actively transported into dopaminergic neurons via the high-affinity dopamine transporter (DAT).[9][10] This selective uptake is the primary reason for the targeted destruction of these specific neurons.[10]
Mitochondrial Accumulation and Complex I Inhibition: Once inside the neuron, MPP+ is further concentrated within the mitochondria, driven by the organelle's strong membrane potential.[11] Here, it potently inhibits Complex I (NADH dehydrogenase) of the mitochondrial respiratory chain.[6][12]
Cellular Energy Crisis and Oxidative Stress: The blockade of Complex I disrupts ATP production, leading to an energy crisis. It also causes the generation of reactive oxygen species (ROS), inducing severe oxidative stress and ultimately triggering apoptotic cell death.[3]
This precise, multi-step pathway highlights the critical role of the N-methyl group. The initial oxidation by MAO-B is dependent on this feature, initiating the cascade that leads to selective neuronal death.
Figure 1: Metabolic activation and neurotoxic pathway of MPTP.
Comparative Metabolism: The Fork in the Toxicological Road
The metabolic fate of a phenylpiperidine derivative is a key determinant of its toxicity profile. The contrast between methylated and non-methylated structures is stark.
N-Methylated Phenylpiperidines (e.g., MPTP): As detailed, these are susceptible to bioactivation by MAO-B, producing toxic pyridinium ions. This pathway is a hallmark of their specific neurotoxicity.
Non-Methylated Phenylpiperidines (e.g., Fentanyl, Meperidine): These compounds are primarily metabolized by cytochrome P450 (CYP) enzymes in the liver, particularly CYP3A4.[1] Common metabolic routes include:
N-dealkylation: Removal of the alkyl group on the piperidine nitrogen. For fentanyl, this produces norfentanyl.[1]
Hydroxylation: Addition of a hydroxyl group to the phenyl or piperidine ring.
Hydrolysis: For ester-containing compounds like meperidine or remifentanil.[1]
These CYP-mediated pathways are generally detoxification routes, producing more polar metabolites that are more easily excreted. While reactive iminium intermediates can be formed from the metabolism of cyclic tertiary amines, leading to potential toxicities, the specific combination of MAO-B metabolism and DAT-mediated uptake makes the MPTP structure uniquely neurotoxic.[13]
Table 1: Comparative toxicological and metabolic profiles of MPTP and Fentanyl.
Structure-Toxicity Relationship: The Devil is in the Details
The influence of methylation extends beyond the simple presence or absence of an N-methyl group. The position and context of methylation profoundly impact biological activity and toxicity.
Compound Class/Modification
Methylation Position
Effect on Biological Target/Toxicity
Rationale
MPTP-like
N-Methyl
Enables MAO-B metabolism , creating the neurotoxin MPP+[4][6]
The N-methylated tetrahydropyridine is a specific substrate for MAO-B.
Methylphenidate Analogs
N-Methyl
Considerably reduced affinity for the Dopamine Transporter (DAT)[14]
Steric hindrance in the DAT binding pocket likely disrupts optimal interaction.
Fentanyl Analogs
N-Methyl
Typically reduces µ-opioid receptor affinity compared to larger N-substituents (e.g., phenethyl)[15]
The N-substituent pocket of the µ-opioid receptor accommodates larger, more hydrophobic groups for optimal binding.
Steric clashes near the primary binding pharmacophore likely prevent proper ligand docking.
Table 2: Impact of methylation position on the biological activity of phenylpiperidine derivatives.
This data underscores a critical principle for drug development: methylation is not a universally "good" or "bad" modification. Its effect is highly context-dependent, dictated by the specific topology and chemical environment of the target's binding pocket. A modification that enhances affinity for one receptor may abolish it for another or, in the case of MPTP, create a substrate for metabolic bioactivation.[17]
Experimental Framework for Comparative Toxicity Assessment
To proactively identify the neurotoxic potential of novel phenylpiperidine derivatives, a tiered, mechanism-based screening approach is essential. The following protocols form a self-validating workflow designed to detect an MPTP-like toxicity profile.
Figure 2: Tiered experimental workflow for assessing MPTP-like neurotoxicity.
Protocol 1: MAO-B Substrate Potential Assay
Objective: To determine if a test compound is metabolized by MAO-B, the initiating step in MPTP toxicity.
Materials: Recombinant human MAO-B enzyme, test compound, positive control (MPTP), negative control (Fentanyl), appropriate buffer system, LC-MS/MS for analysis.
Methodology:
Prepare reaction mixtures containing MAO-B enzyme in buffer.
Add the test compound, positive control, or negative control to respective reaction tubes.
Initiate the reaction by warming to 37°C. Incubate for a defined time course (e.g., 0, 15, 30, 60 minutes).
Terminate the reaction at each time point by adding a stop solution (e.g., acetonitrile with an internal standard).
Centrifuge to pellet the protein and transfer the supernatant for analysis.
Analyze samples via LC-MS/MS to quantify the disappearance of the parent compound and the appearance of potential oxidized metabolites (e.g., a +2 Da mass shift corresponding to the MPDP+ intermediate).
Interpretation: A time-dependent decrease in the parent compound concentration, coupled with the formation of an oxidized metabolite, indicates the compound is a substrate for MAO-B. This is a primary flag for potential MPTP-like toxicity.
Objective: To determine if the test compound or its primary metabolite can interact with and be transported by DAT, the mechanism for selective accumulation in dopaminergic neurons.
Materials: DAT-expressing cell line (e.g., HEK293-DAT) or primary striatal synaptosomes, [³H]-Dopamine or a fluorescent dopamine analog, test compound, positive control (MPP+), assay buffer.
Methodology:
Plate DAT-expressing cells in a suitable format (e.g., 96-well plate).
Pre-incubate the cells with various concentrations of the test compound or its pre-synthesized metabolite.
Add a fixed concentration of [³H]-Dopamine to initiate uptake.
Incubate for a short period (e.g., 10 minutes) at 37°C to allow for transport.
Rapidly terminate the uptake by washing the cells with ice-cold buffer.
Lyse the cells and measure the amount of internalized radioactivity using a scintillation counter.
Interpretation: A dose-dependent inhibition of [³H]-Dopamine uptake indicates that the test compound binds to DAT. This suggests it could be a substrate for transport, fulfilling the second critical step for selective neurotoxicity.[9]
Protocol 3: Mitochondrial Toxicity (Complex I Inhibition) Assay
Objective: To assess if the test compound or its metabolite directly impairs mitochondrial function, the ultimate cytotoxic mechanism of MPP+.
Materials: Isolated mitochondria or a cell line with high metabolic activity (e.g., SH-SY5Y), specific substrates for Complex I (e.g., glutamate/malate), positive control (MPP+, Rotenone), instrument for measuring oxygen consumption rate (OCR), such as a Seahorse XF Analyzer.
Methodology:
Seed cells in a Seahorse microplate and allow them to attach.
Replace media with assay medium and measure the basal oxygen consumption rate (OCR).
Inject the test compound or metabolite and monitor changes in OCR.
Sequentially inject known mitochondrial inhibitors (e.g., oligomycin, FCCP, rotenone/antimycin A) to fully profile mitochondrial function.
Interpretation: A significant, dose-dependent decrease in OCR after the addition of the test compound, specifically mimicking the effect of the known Complex I inhibitor rotenone, is strong evidence of MPP+-like mitochondrial toxicity.[6]
Conclusion and Future Directions
The comparative toxicology of methylated and non-methylated phenylpiperidines provides a compelling lesson in drug design: minor structural changes can lead to major toxicological consequences. The N-methylation of the phenyl-tetrahydropyridine scaffold in MPTP creates a "perfect storm" for neurotoxicity by enabling a specific metabolic bioactivation pathway via MAO-B, followed by selective uptake into dopaminergic neurons via DAT, and culminating in mitochondrial poisoning.[3][10]
In contrast, therapeutically useful non-methylated phenylpiperidines like fentanyl are cleared through different, generally less harmful, metabolic pathways.[1] For drug development professionals, this dichotomy emphasizes the necessity of early, mechanism-based toxicological screening. The experimental framework provided in this guide offers a rational, tiered approach to de-risk novel phenylpiperidine-based drug candidates. By understanding the causal chain from chemical structure to metabolic fate to cellular toxicity, we can more intelligently design the next generation of safer and more effective neurological therapies.
References
Shook, M., & Kogle, C. (2024). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. Pain Physician. [Source 1]
Ramsay, R. R., & Singer, T. P. (1986). Energy-dependent uptake of N-methyl-4-phenylpyridinium, the neurotoxic metabolite of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine, by mitochondria. Proceedings of the National Academy of Sciences. [Link][11]
Harry, G. J., & Tilson, H. A. (1994). In vitro techniques for the assessment of neurotoxicity. Environmental Health Perspectives. [Link][18]
Singer, T. P., & Ramsay, R. R. (1990). Mechanism of the neurotoxicity of MPTP. An update. FEBS Letters. [Link][6]
Ivanova, A., et al. (2021). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. RSC Medicinal Chemistry. [Link][15]
Gatley, S. J., et al. (1996). Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters. Life Sciences. [Link][14]
BenchChem. (2025).
Sprague, J. E., & Nichols, D. E. (1995). Inhibition of MAO-B protects against MDMA-induced neurotoxicity in the striatum. Psychopharmacology. [Link][7]
Masic, L. P., & Knez, D. (2011). Role of cyclic tertiary amine bioactivation to reactive iminium species: structure toxicity relationship. Current Drug Metabolism. [Link][13]
Tice, R. R., et al. (1990). The neurotoxin N-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) can induce degeneration of dopamine (DA) and other central monoamine neurons... Brain Research. [Link][9]
Tipton, K. F., & Singer, T. P. (1993). MPTP mechanisms of neurotoxicity and their implications for Parkinson's disease. Journal of Neurochemistry. [Link][3]
Ho, H. K., et al. (2015). Relationship between structure, toxicity and activity. NUS Faculty of Science. [Link][17]
Przedborski, S., & Jackson-Lewis, V. (1998). Mechanisms of MPTP toxicity and their implications for therapy of Parkinson's disease. Neurology. [Source 32]
Sonsalla, P. K., et al. (1989). Structure-neurotoxicity trends of analogues of 1-methyl-4-phenylpyridinium (MPP+), the cytotoxic metabolite of the dopaminergic neurotoxin MPTP. Journal of Pharmacology and Experimental Therapeutics. [Link][12]
Borchard, R. T., et al. (2024). Are phenylpiperidine derivatives any good in current anesthesia and perioperative medicine practice?.
O'Callaghan, J. P., & Miller, D. B. (1994).
Jones, D. R., & Miller, G. W. (2024). An overview of the role of monoamine oxidase-B in Parkinson's disease: implications for neurodegeneration and therapy. Open Exploration Publishing. [Link][19]
Harkema, S. J., et al. (2024). A Review of Toxicological Profile of Fentanyl—A 2024 Update. MDPI. [Link][5]
A Guide to the Establishment and Comparative Analysis of Reference Standards for 5-Methyl-2-phenylpiperidin-3-amine
For Researchers, Scientists, and Drug Development Professionals The precise and accurate analytical characterization of pharmaceutical compounds is the bedrock of drug discovery and development. This is particularly true...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The precise and accurate analytical characterization of pharmaceutical compounds is the bedrock of drug discovery and development. This is particularly true for chiral molecules, where individual stereoisomers can exhibit vastly different pharmacological and toxicological profiles.[1] 5-Methyl-2-phenylpiperidin-3-amine, a chiral piperidine derivative, represents a class of compounds with significant potential in medicinal chemistry. The availability of a well-characterized reference standard is a prerequisite for any meaningful research, enabling reliable quantification, impurity profiling, and stability testing.
Establishing a Primary Reference Standard: A Multi-faceted Analytical Approach
The qualification of a primary reference standard is a rigorous process that involves a battery of analytical tests to unambiguously confirm its identity, purity, and potency.[2] This holistic approach ensures that the standard is fit for its intended purpose in quantitative and qualitative analyses. The International Council for Harmonisation (ICH) guidelines provide a framework for the characterization of reference standards.[3]
Identity Confirmation
The first step is to unequivocally confirm the chemical structure of the synthesized material, including its relative stereochemistry.
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for structural elucidation.[4] A full suite of experiments is required:
¹H and ¹³C NMR: To identify all proton and carbon environments in the molecule and ensure they are consistent with the proposed structure.
2D NMR (COSY, HSQC, HMBC): To establish the connectivity between protons and carbons, allowing for unambiguous assignment of all signals. For a molecule like 5-Methyl-2-phenylpiperidin-3-amine with multiple stereocenters, the coupling constants (J-values) in the ¹H NMR spectrum and through-space correlations from a NOESY experiment are critical for determining the relative stereochemistry of the substituents on the piperidine ring.[4] Protons on a CH2 group adjacent to a chiral center can become chemically non-equivalent (diastereotopic) and appear as distinct signals, providing further structural information.[5]
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the accurate mass of the molecule, which in turn confirms its elemental composition.[6] Fragmentation patterns observed in tandem MS (MS/MS) experiments can provide further structural confirmation by revealing characteristic cleavages of the piperidine ring and its substituents.[6][7]
Purity Assessment
A comprehensive purity profile requires the use of multiple orthogonal analytical techniques to detect and quantify all potential impurities.
Chromatographic Purity (Organic Impurities): A validated High-Performance Liquid Chromatography (HPLC) method, typically with UV and/or mass spectrometric detection, is the gold standard for separating and quantifying process-related impurities and degradation products.[8]
Enantiomeric Purity: As 5-Methyl-2-phenylpiperidin-3-amine is a chiral compound, determining its enantiomeric purity is crucial.[9] This is achieved using chiral chromatography:
Chiral HPLC or Supercritical Fluid Chromatography (SFC): These techniques utilize a chiral stationary phase (CSP) to separate the enantiomers.[9] Polysaccharide-based CSPs are often a good starting point for the separation of chiral amines.[10] The goal is to develop a method that provides baseline resolution between the enantiomers, allowing for accurate quantification of the undesired enantiomer.
Residual Solvents: Volatile organic impurities from the synthesis and purification process must be quantified. Headspace Gas Chromatography (HS-GC) is the standard method as outlined in USP General Chapter <467>.[11][12]
Water Content: The Karl Fischer titration method is the most accurate and specific method for determining the water content in a reference standard (see USP <921>).[13]
Inorganic Impurities: A test for residue on ignition or sulfated ash is performed to quantify the level of non-volatile inorganic impurities.
Assay (Potency) Determination
The final step is to assign a potency value to the reference standard. This can be achieved through two primary approaches:
Mass Balance: The potency is calculated by subtracting the percentages of all identified impurities (organic, inorganic, water, residual solvents) from 100%. This is a common and widely accepted approach.
Quantitative NMR (qNMR): This is a direct method where the analyte's NMR signal intensity is compared to that of a certified reference material with a known concentration. qNMR is a powerful absolute quantification technique that does not depend on the analyte's chemical properties in the same way chromatographic methods do.
The overall workflow for qualifying a primary reference standard is summarized in the diagram below.
Caption: Workflow for the qualification of a primary reference standard.
Comparative Analysis: Performance Evaluation
Once a primary reference standard is established, its analytical performance can be compared to other available materials. In the absence of a commercial standard for 5-Methyl-2-phenylpiperidin-3-amine, a meaningful comparison can be made against a structurally related compound, for instance, another commercially available substituted phenylpiperidine amine. This comparison helps to validate the analytical methods and ensures that the in-house standard behaves predictably.
Table 1: Hypothetical Comparative Data
Parameter
In-House Primary Standard (5-Methyl-2-phenylpiperidin-3-amine)
Alternative Standard (e.g., 2-Phenylpiperidin-3-amine)
Rationale for Comparison
Identity
¹H NMR
Spectrum consistent with structure
Spectrum consistent with structure
Confirms the fundamental structural integrity of both compounds.
HRMS (m/z)
[M+H]⁺ matches theoretical
[M+H]⁺ matches theoretical
Verifies the elemental composition.
Purity
HPLC Purity
99.8%
99.5%
Assesses the level of organic impurities.
Enantiomeric Purity
>99.9% e.e.
>99.5% e.e.
Critical for chiral compounds; demonstrates the effectiveness of the chiral separation method.
Water Content
0.15%
0.25%
Water content affects the true potency of the standard.
Assay
Potency (Mass Balance)
99.6%
99.1%
Provides the certified value for use in quantitative analysis.
Chromatographic Behavior
Retention Time (RP-HPLC)
6.8 min
5.9 min
Differences in retention are expected due to structural variations (e.g., the methyl group).
Peak Shape (Tailing Factor)
1.1
1.2
Good peak shape is essential for accurate integration and quantification.
Experimental Protocols
Detailed and robust experimental protocols are essential for reproducible results.
Protocol 1: HPLC-UV Method for Purity Assessment
This protocol outlines a general reverse-phase HPLC method for determining the purity of 5-Methyl-2-phenylpiperidin-3-amine.
Parameter
Condition
Column
C18, 150 x 4.6 mm, 3.5 µm
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
5% B to 95% B over 20 minutes, hold for 5 minutes
Flow Rate
1.0 mL/min
Column Temperature
30 °C
Detection
UV at 254 nm
Injection Volume
10 µL
Sample Preparation
1 mg/mL in 50:50 Water:Acetonitrile
Methodology:
Prepare the mobile phases and sample solution as described.
Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.
Inject the sample and acquire the chromatogram.
Integrate all peaks and calculate the purity as the area percentage of the main peak relative to the total area of all peaks.
Protocol 2: Chiral SFC Method for Enantiomeric Purity
Chiral Supercritical Fluid Chromatography (SFC) is often a powerful technique for the separation of enantiomers, offering high efficiency and speed.
Caption: Decision workflow for chiral method development.
Parameter
Condition
Column
Polysaccharide-based Chiral Stationary Phase (e.g., Chiralpak AD-H), 250 x 4.6 mm, 5 µm
Mobile Phase
Supercritical CO₂ / Methanol with 0.1% Diethylamine (DEA)
Gradient/Isocratic
Isocratic, e.g., 85:15 (CO₂:Methanol + 0.1% DEA)
Flow Rate
3.0 mL/min
Back Pressure
150 bar
Column Temperature
40 °C
Detection
UV at 254 nm
Sample Preparation
0.5 mg/mL in Methanol
Methodology:
Prepare the mobile phase modifier (Methanol with DEA).
Equilibrate the SFC system until temperature and pressure are stable.
Inject a racemic sample to confirm the separation of both enantiomers.
Inject the test sample to determine the enantiomeric excess (% e.e.) by comparing the peak areas of the two enantiomers.
Conclusion
The establishment of a high-quality, well-characterized primary reference standard for a novel compound like 5-Methyl-2-phenylpiperidin-3-amine is a critical, non-trivial undertaking. It requires a systematic and multi-disciplinary analytical approach, leveraging techniques such as NMR, MS, and various chromatographic methods to ensure the standard's identity, purity, and potency. While the absence of existing commercial standards presents a challenge, it also provides an opportunity to build a robust analytical foundation for the compound from the ground up. By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently qualify their own in-house reference standards, ensuring the integrity and reliability of their analytical data and accelerating their research and development efforts.
References
ResolveMass Laboratories Inc. (2025). USP 467 Residual Solvents Guide for Pharma Manufacturers. [Link]
ChemCollective. Determining the Empirical Formula from an Elemental Analysis. [Link]
American Pharmaceutical Review. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. [Link]
PubMed. (1988). Piperidine ester derivatives in mass spectrometric analysis of fatty acids from human serum phospholipids and cholesteryl esters. [Link]
PubMed. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. [Link]
Pharmaceutical Technology. (2022). System Suitability and Validation for Chiral Purity Assays of Drug Substances. [Link]
Wiley Online Library. (2012). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. [Link]
ResolveMass Laboratories Inc. (2026). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines). [Link]
The United States Pharmacopeial Convention. <467> RESIDUAL SOLVENTS. [Link]
uspbpep.com. General Chapters: <11> USP REFERENCE STANDARDS. [Link]
LCGC International. (2020). A Strategy for Developing HPLC Methods for Chiral Drugs. [Link]
ResearchGate. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors | Request PDF. [Link]
American Pharmaceutical Review. (2017). USP General Chapters and Reference Standards that Support the Development and Characterization of Biologics. [Link]
LibreTexts Chemistry. 3.2 Determining Empirical and Molecular Formulas. [Link]
LibreTexts Chemistry. (2025). 6.8: Calculating Empirical Formulas for Compounds. [Link]
Semantic Scholar. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanat. [Link]
ACS Omega. (2020). Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. [Link]
LGC Axio. Pharmaceutical quality control: the reference standards labyrinth. [Link]
Standard Operating Procedure: Disposal and Spill Management of 5-Methyl-2-phenylpiperidin-3-amine Executive Summary & Chemical Profile 5-Methyl-2-phenylpiperidin-3-amine (CAS: 1378817-38-9) is a highly substituted, lipop...
Author: BenchChem Technical Support Team. Date: March 2026
Standard Operating Procedure: Disposal and Spill Management of 5-Methyl-2-phenylpiperidin-3-amine
Executive Summary & Chemical Profile
5-Methyl-2-phenylpiperidin-3-amine (CAS: 1378817-38-9) is a highly substituted, lipophilic organic amine frequently utilized as a chiral building block in pharmaceutical synthesis and drug discovery[1]. As a derivative of the piperidine family, it presents specific logistical and safety challenges. This guide provides drug development professionals and laboratory personnel with a self-validating, mechanistic approach to the safe handling, neutralization, and disposal of this compound, ensuring compliance with environmental health and safety standards.
Causality & Mechanism of Hazards (The "Why")
To safely dispose of 5-Methyl-2-phenylpiperidin-3-amine, one must first understand its physicochemical behavior:
Alkalinity and Reactivity: The molecule possesses both a secondary amine (within the piperidine ring) and a primary amine at the 3-position. This dual-amine structure makes it a strong organic base. If mixed indiscriminately with concentrated acids, it will undergo a violent, exothermic neutralization reaction[2]. It is also highly incompatible with strong oxidizing agents[3].
Lipophilicity and Environmental Toxicity: The addition of the phenyl and methyl groups to the piperidine backbone significantly increases the molecule's partition coefficient (log P). Unlike simple hydrophilic amines, this compound can readily partition into organic matter in aquatic ecosystems, posing a risk of bioaccumulation[4]. Consequently, it must never be discharged into standard laboratory drains or municipal sewer systems[5].
Tissue Destructiveness: Like other substituted piperidines, the free base form is destructive to mucous membranes, the upper respiratory tract, eyes, and skin[5].
Standard Operating Procedure (SOP): Disposal Workflows
Self-Validating Protocol: Every step below is designed to isolate the chemical, mitigate its reactivity, and ensure compliance with environmental regulations.
Step 1: Segregation and Container Selection
Mechanism: Amine vapors can cross-contaminate other waste streams and react with acidic vapors to form hazardous salts.
Action: Segregate 5-Methyl-2-phenylpiperidin-3-amine waste from all acids, oxidizers, and halogenated compounds (unless already dissolved in a halogenated solvent). Use high-density polyethylene (HDPE) or amber glass containers[2].
Step 2: Liquid Waste Processing
Organic Solutions: If the compound is dissolved in organic solvents (e.g., dichloromethane, methanol), transfer the mixture to a designated "Organic Solvent Waste" carboy. Ensure the container is grounded to prevent static discharge, as solvent vapors may be highly flammable[2].
Aqueous Solutions: If the amine is in an aqueous solution (resulting in a high pH), it must be neutralized prior to final waste collection to prevent the degradation of waste containers.
Place the solution in an ice bath to control exothermic heat.
Monitor with pH paper until the solution reaches a neutral range (pH 6–8)[3].
Transfer the neutralized solution to the "Aqueous Hazardous Waste" stream.
Step 3: Solid Waste and Contaminated Consumables
Action: Collect all contaminated PPE (gloves, bench paper), empty reagent vials, and silica gel from chromatography in a heavy-duty, puncture-resistant bag or solid waste drum.
Disposal: Label explicitly as "Hazardous Solid Waste - Toxic/Organic Amines" for high-temperature incineration[5].
Step 4: Emergency Spill Cleanup Protocol
Evacuate and Ventilate: Immediately remove all sources of ignition and ensure maximum fume hood/room ventilation[5].
Containment: Do NOT use combustible absorbents like sawdust, which can ignite if oxidizers are present. Use an inert absorbent such as dry sand, earth, or vermiculite[5].
Collection: Sweep the absorbed mixture using non-sparking tools and place it into a sealed, labeled container for hazardous waste disposal[2]. Wash the affected area with a mild acidic solution (e.g., 5% acetic acid) to neutralize residual amine, followed by a thorough water rinse.
Quantitative Waste Management Data
Waste Stream Category
Compatible Container
Max Storage Time (Lab)
Typical EPA Waste Code*
Final Disposal Method
Pure Liquid/Solid
Amber Glass / HDPE
90 Days
Non-RCRA (State Regulated)
High-Temp Incineration
Organic Solvent Mix
HDPE Carboy
90 Days
D001 (If Flammable)
Fuel Blending / Incineration
Aqueous Mix (pH > 10)
HDPE Carboy
90 Days
D002 (Corrosive)
Neutralization / Treatment
Contaminated PPE
Polyethylene Bags
180 Days
N/A
Hazardous Landfill / Incineration
*Note: EPA waste codes depend on the specific solvent mixture and local regulations. Always consult your Environmental Health & Safety (EH&S) department regarding site-specific accumulation limits[6].
Disposal Workflow Visualization
Decision tree for the segregation, neutralization, and disposal of 5-Methyl-2-phenylpiperidin-3-amine.
References
Title: Appendix 1 - Environmental Health & Safety (Prudent Practices)
Source: University of Rochester
URL: [Link]
Personal protective equipment for handling 5-Methyl-2-phenylpiperidin-3-amine
Executive Safety Summary 5-Methyl-2-phenylpiperidin-3-amine (CAS analogs: 1820575-16-3, 1184913-57-2) belongs to the phenylpiperidine class.[1] While often used as a scaffold in medicinal chemistry (e.g., for NK1 antagon...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Safety Summary
5-Methyl-2-phenylpiperidin-3-amine (CAS analogs: 1820575-16-3, 1184913-57-2) belongs to the phenylpiperidine class.[1] While often used as a scaffold in medicinal chemistry (e.g., for NK1 antagonists or opioid receptor ligands), its specific toxicological profile may be incompletely characterized.
Scientific Directive: Treat this compound as a High-Hazard Novel Chemical Entity (NCE) .
It possesses two primary risk vectors:[1]
Chemical Corrosivity: As a secondary/primary amine, it is highly basic (pKa ~10-11) and likely corrosive to skin, eyes, and mucous membranes (GHS Category 1B).
Pharmacological Potency: The phenylpiperidine core is structurally related to potent bioactives (e.g., pethidine, fentanyl precursors). Strict containment is required to prevent inhalation of dust or aerosols which could trigger systemic effects (respiratory depression or CNS stimulation).
Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable. They are designed to create a redundant barrier system against both corrosive injury and systemic exposure.
Protection Zone
Required Equipment
Technical Justification
Ocular/Face
Chemical Splash Goggles (ANSI Z87.[1]1) + Face Shield (8-inch)
Standard safety glasses are insufficient.[1] Amines can cause irreversible corneal opacity. The face shield protects against splashes during synthesis or quenching.
Hand (Primary)
Nitrile Gloves (Min. thickness: 5 mil)
Provides tactile sensitivity for weighing. Change every 15 minutes or immediately upon splash.
Hand (Secondary)
Silver Shield / 4H Laminate Liners
MANDATORY for spill cleanup or handling stock solutions >100 mL. Amines permeate nitrile rapidly; laminate provides >4 hour breakthrough time.
Respiratory
P100/OV Cartridge (if outside hood)
If weighing powder outside a filtered enclosure, a Powered Air Purifying Respirator (PAPR) or N95/P100 mask with organic vapor relief is required to prevent inhalation of bioactive dust.
Body
Tyvek® Lab Coat (Wrist-fitted)
Cotton coats absorb amines, keeping the corrosive agent against the skin. Non-woven Tyvek repels liquid splashes.
Operational Handling Protocol
A. Engineering Controls[2]
Primary Barrier: All open handling (weighing, solubilization) must occur within a Class II Biological Safety Cabinet (BSC) or a Chemical Fume Hood operating at face velocity >100 fpm.
Static Control: Use an ionizing bar during weighing. Substituted piperidines are often crystalline solids that generate significant static charge, leading to powder dispersal (aerosolization risk).
B. Workflow Visualization
The following diagram outlines the "Redundant Barrier" workflow for handling this compound.
Figure 1: Operational workflow emphasizing containment strategies for solid vs. liquid handling.[1]
C. Step-by-Step Synthesis/Usage Guide
Preparation:
Place a disposable absorbent pad (benchkote) in the fume hood.
Verify the availability of Calcium Gluconate (if HF is involved) or standard Saline Eye Wash bottles nearby. Note: While this is an amine, not HF, having a dedicated wash station is critical.
Weighing (The Critical Step):
Never weigh directly onto the balance pan. Use a tared scintillation vial.
If the compound is static-prone, use an anti-static gun on the vial before adding the solid.
Cap the vial inside the hood before moving it to the balance if the balance is outside the hood.
Solubilization:
Add solvent (e.g., DCM, Methanol) slowly. Amines are basic; reaction with acidic solvents or moisture can be exothermic.
Venting: Do not seal the vessel immediately if heat is generated. Allow to equilibrate.
Emergency Response & Spill Management
CRITICAL WARNING: Do NOT use vinegar or strong acids to neutralize an amine spill on skin. The heat of neutralization can cause severe thermal burns on top of the chemical burn.
Spill Decision Tree
Figure 2: Decision logic for spill response based on volume and containment status.
Exposure First Aid[1]
Skin Contact:
Immediately brush off dry powder (if applicable).
Flush with tepid water for minimum 15 minutes .
Do not apply greases or ointments.
Eye Contact:
Force eyelids open and flush for 15 minutes .
Seek immediate ophthalmological evaluation. Amines penetrate the cornea rapidly.
If breathing is labored, medical personnel must evaluate for delayed pulmonary edema (common with amine inhalation).
Waste Disposal & Deactivation[2][6][7]
Classification: Hazardous Chemical Waste (Basic/Corrosive + Toxic).
Segregation:
Do NOT mix with acidic waste streams (risk of violent heat generation/spattering).[4]
Do NOT mix with oxidizing agents (peroxides, nitric acid) as amines can form explosive N-oxides or nitro-compounds.[1]
Container: High-density polyethylene (HDPE) or glass.[1] Avoid metal containers if corrosion is a concern.
Labeling: Must be clearly labeled: "Contains 5-Methyl-2-phenylpiperidin-3-amine.[1] DANGER: Corrosive, Toxic."[5]
References
PubChem. (n.d.). Piperidine Compound Summary. National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]
Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (29 CFR 1910.1000). United States Department of Labor. Retrieved March 7, 2026, from [Link]
European Chemicals Agency (ECHA). (n.d.). Substance Information: Piperidine Derivatives. Retrieved March 7, 2026, from [Link]
Prudent Practices in the Laboratory. (2011). Handling and Management of Chemical Hazards. National Academies Press. Retrieved March 7, 2026, from [Link]
